(+)-fenchyl alcohol

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of (+)-Fenchyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

Abstract

(+)-Fenchyl alcohol, a bicyclic monoterpenoid, is a chiral molecule of significant interest in the fields of fragrance, organic synthesis, and pharmaceutical development. Its distinct stereochemistry and characteristic properties make it a valuable chiral building block and a subject of study for its potential biological activities. This technical guide provides a comprehensive overview of the core physicochemical properties of (+)-fenchyl alcohol, complete with detailed experimental protocols for their determination and characterization. The information presented herein is intended to serve as a foundational resource for researchers and professionals engaged in work involving this compound.

Physicochemical Properties

The physicochemical properties of (+)-fenchyl alcohol are crucial for its handling, formulation, and application in various scientific contexts. A summary of these key properties is presented in the table below.

Property	Value	Reference(s)
IUPAC Name	(1R,2R,4S)-1,3,3-trimethylbicyclo[2.2.1]heptan-2-ol	[1][2]
Synonyms	(1R)-endo-(+)-Fenchyl alcohol, (+)-α-Fenchol, D-Fenchyl alcohol	[1][3][4]
CAS Number	2217-02-9	[5][6]
Molecular Formula	C₁₀H₁₈O	[3][5][7]
Molecular Weight	154.25 g/mol	[1][3][8][7]
Appearance	White to pale yellow crystalline solid
Odor	Camphoraceous, lime-like	[3][9]
Melting Point	35 - 46 °C	[3][8][5]
Boiling Point	201 - 203 °C at 760 mmHg	[3][8][10]
Density	Approximately 0.94 - 0.96 g/cm³	[9][11]
Solubility	Insoluble in water; Soluble in ethanol, DMSO, DMF, and other organic solvents.[3][4][8][10][11]
Optical Rotation [α]D²⁰	+9° to +11° (c=10 in ethanol)	[3][5]
Flash Point	~74 °C (165 °F)	[3][10][12]

Experimental Protocols

The following sections detail standardized methodologies for the determination of the key physicochemical properties of (+)-fenchyl alcohol.

Melting Point Determination

Objective: To determine the temperature range over which (+)-fenchyl alcohol transitions from a solid to a liquid.

Methodology:

• A small, finely powdered sample of (+)-fenchyl alcohol is packed into a capillary tube to a height of 2-3 mm.

• The capillary tube is placed in a calibrated melting point apparatus.

• The sample is heated at a controlled rate (initially rapid, then slowed to 1-2 °C/minute near the expected melting point).

• The temperature at which the first drop of liquid appears (T1) and the temperature at which the entire sample becomes a clear liquid (T2) are recorded.[9][13]

• The melting point is reported as the range T1 - T2.

Boiling Point Determination

Objective: To determine the temperature at which the vapor pressure of liquid (+)-fenchyl alcohol equals the external pressure.

Methodology:

• A small volume (a few milliliters) of (+)-fenchyl alcohol is placed in a small test tube.

• A capillary tube, sealed at one end, is inverted and placed into the test tube containing the sample.

• The test tube assembly is heated in a suitable heating bath (e.g., oil bath).[1][14]

• As the temperature rises, a stream of bubbles will emerge from the open end of the inverted capillary tube.

• The heating is discontinued, and the temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.[14]

Density Determination

Objective: To determine the mass per unit volume of (+)-fenchyl alcohol.

Methodology (for a solid):

• The mass of a clean, dry pycnometer is accurately measured (m1).

• The pycnometer is filled with a solvent of known density (e.g., ethanol) in which (+)-fenchyl alcohol is insoluble, and the total mass is measured (m2).

• A known mass of (+)-fenchyl alcohol (ms) is added to the empty pycnometer.

• The pycnometer containing the sample is then filled with the same solvent, and the total mass is measured (m3).

• The density of (+)-fenchyl alcohol is calculated using the appropriate formula, taking into account the displaced volume of the solvent.

Solubility Assessment

Objective: To qualitatively and quantitatively determine the solubility of (+)-fenchyl alcohol in various solvents.

Methodology:

• Qualitative Assessment: A small, measured amount of (+)-fenchyl alcohol (e.g., 10 mg) is added to a test tube containing a specific volume of the solvent (e.g., 1 mL) at a controlled temperature. The mixture is agitated, and the dissolution is visually observed.[15][16]

• Quantitative Assessment: A saturated solution of (+)-fenchyl alcohol is prepared in the solvent of interest at a specific temperature. The concentration of the dissolved solute is then determined using an appropriate analytical technique, such as gas chromatography (GC) after proper calibration.

Optical Rotation Measurement

Objective: To measure the angle of rotation of plane-polarized light caused by a solution of (+)-fenchyl alcohol.

Methodology:

• A solution of (+)-fenchyl alcohol of a known concentration (c) is prepared in a suitable solvent (e.g., ethanol).

• A polarimeter is calibrated using a blank (the pure solvent).

• The prepared solution is placed in a polarimeter cell of a known path length (l).

• The angle of rotation (α) of plane-polarized light (typically at the sodium D-line, 589 nm) is measured at a specific temperature (T).[2][17][18]

• The specific rotation [α] is calculated using the formula: [α] = α / (l * c).

Workflow for Physicochemical Characterization

The following diagram illustrates a logical workflow for the comprehensive physicochemical characterization of a chiral compound such as (+)-fenchyl alcohol.

Caption: Workflow for the Physicochemical Characterization of (+)-Fenchyl Alcohol.

Conclusion

This technical guide has provided a detailed summary of the essential physicochemical properties of (+)-fenchyl alcohol, a compound of considerable scientific and industrial importance. The tabulated data offers a quick reference for its key characteristics, while the outlined experimental protocols provide a practical framework for its analysis and quality control. The provided workflow diagram further elucidates the logical progression of a comprehensive characterization process. It is anticipated that this guide will be a valuable resource for researchers and professionals, facilitating a deeper understanding and more effective utilization of (+)-fenchyl alcohol in their respective fields.

References

• 1. cdn.juniata.edu [cdn.juniata.edu]
• 2. torontech.com [torontech.com]
• 3. jchps.com [jchps.com]
• 4. 12.6 Infrared Spectra of Some Common Functional Groups – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 6. arjunschool.com [arjunschool.com]
• 7. youtube.com [youtube.com]
• 8. chem.ucalgary.ca [chem.ucalgary.ca]
• 9. Video: Melting Point Determination of Solid Organic Compounds [jove.com]
• 10. pennwest.edu [pennwest.edu]
• 11. cdn.pasco.com [cdn.pasco.com]
• 12. researchgate.net [researchgate.net]
• 13. byjus.com [byjus.com]
• 14. Video: Boiling Points - Procedure [jove.com]
• 15. scribd.com [scribd.com]
• 16. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 17. Basics of polarimetry | Anton Paar Wiki [wiki.anton-paar.com]
• 18. digicollections.net [digicollections.net]

A Technical Guide to the Natural Sources and Extraction of (+)-Fenchyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

Abstract

(+)-Fenchyl alcohol, a bicyclic monoterpenoid, is a volatile organic compound with a characteristic camphor-like, piney aroma. It exists as several stereoisomers, with the (+)-endo-fenchyl alcohol isomer being of particular interest due to its sensory properties and potential biological activities. This technical guide provides a comprehensive overview of the natural sources of (+)-fenchyl alcohol and detailed methodologies for its extraction and isolation. Quantitative data on its occurrence in various plant species are summarized, and experimental protocols for key extraction and purification techniques are provided. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals working with this versatile natural compound.

Natural Sources of (+)-Fenchyl Alcohol

(+)-Fenchyl alcohol is found in the essential oils of a variety of plants across different families. Its concentration can vary significantly depending on the plant species, geographical location, harvesting time, and the specific part of the plant used. Key natural sources include:

• Lamiaceae Family: Sweet basil (Ocimum basilicum) is a well-known source of fenchyl alcohol.[1] Studies have shown the presence of D-fenchyl alcohol in the essential oil of Ocimum basilicum from different regions, with concentrations ranging from 0.14% to 0.2%.

• Myrtaceae Family: Various species of Eucalyptus contain fenchyl alcohol. For instance, the essential oil from the flowers of Eucalyptus microtheca has been found to contain 0.085% D-fenchyl alcohol.[2]

• Asteraceae Family: Plants from the Aster family, such as Tarchonanthus camphoratus (Leleshwa), are significant sources, with one study reporting a substantial concentration of 12.2 g/100g of fenchyl alcohol in its volatile fraction.[3] Aster species are known to naturally contain fenchol.[1]

• Pinaceae Family: Various pine species (Pinus spp.) are known to contain fenchyl alcohol, contributing to their characteristic scent.

• Rutaceae Family: Citrus fruits are also reported as natural sources of fenchyl alcohol.[1]

• Apiaceae Family: Wild celery is another plant where fenchyl alcohol can be found.[1]

• Cannabaceae Family: Certain cannabis strains, particularly OG Kush and Banana Kush, are reported to have higher concentrations of fenchyl alcohol.

Quantitative Data on (+)-Fenchyl Alcohol in Natural Sources

The following table summarizes the available quantitative data for the concentration of fenchyl alcohol in various natural sources. It is important to note that the specific enantiomer is not always identified in all studies.

Plant Species	Family	Plant Part	Concentration of Fenchyl Alcohol	Reference
Ocimum basilicum	Lamiaceae	Leaves	0.14% - 0.2% (D-fenchyl alcohol)
Eucalyptus microtheca	Myrtaceae	Flowers	0.085% (D-fenchyl alcohol)	[2]
Tarchonanthus camphoratus	Asteraceae	Not specified	12.2 g/100g	[3]
Industrial Hemp (Cannabis sativa L.)	Cannabaceae	Inflorescences	0.2%

Extraction and Isolation Methodologies

The extraction and isolation of (+)-fenchyl alcohol from its natural sources typically involve a multi-step process, beginning with the extraction of the essential oil from the plant material, followed by purification techniques to isolate the target compound.

Extraction of Essential Oils

2.1.1. Steam Distillation

Steam distillation is the most common method for extracting essential oils from plant materials. This technique is particularly suitable for volatile compounds like fenchyl alcohol that are immiscible with water. The process involves passing steam through the plant material, which vaporizes the volatile compounds. The mixture of steam and volatile compounds is then condensed, and the essential oil is separated from the water.

Experimental Protocol: Laboratory-Scale Steam Distillation

This protocol provides a general procedure for the steam distillation of essential oils from plant material.

Materials and Equipment:

• Fresh or dried plant material (e.g., basil leaves, eucalyptus flowers)

• Distilled water

• Steam distillation apparatus (including a boiling flask, biomass flask, still head, condenser, and a collection vessel/separatory funnel)

• Heating mantle or hot plate

• Clamps and stands

• Anhydrous sodium sulfate (B86663)

Procedure:

• Preparation of Plant Material: Coarsely chop or grind the plant material to increase the surface area for efficient extraction.

• Apparatus Setup:

  • Place the prepared plant material into the biomass flask.

  • Fill the boiling flask with distilled water to about two-thirds of its capacity.

  • Assemble the steam distillation apparatus as shown in the diagram below, ensuring all joints are properly sealed.

  • Connect the condenser to a cold water supply.

• Distillation:

  • Heat the boiling flask to generate steam. The steam will pass through the biomass flask, causing the volatile compounds to vaporize.

  • The mixture of steam and essential oil vapor will travel to the condenser, where it will cool and liquefy.

  • Collect the distillate, which will consist of a biphasic mixture of essential oil and water (hydrosol), in the collection vessel.

• Separation and Drying:

  • After the distillation is complete, separate the essential oil layer from the aqueous layer using a separatory funnel.

  • Dry the collected essential oil over anhydrous sodium sulfate to remove any residual water.

  • Store the dried essential oil in a sealed, dark glass vial at a low temperature.

Logical Diagram for Steam Distillation Workflow

Caption: Workflow for Essential Oil Extraction via Steam Distillation.

2.1.2. Solvent Extraction

Solvent extraction is an alternative method that can be used, particularly for plant materials with low essential oil content or for compounds that are sensitive to heat. This method involves macerating the plant material in a suitable organic solvent (e.g., ethanol, hexane) to dissolve the essential oils. The solvent is then evaporated to yield the crude extract.

2.1.3. Supercritical Fluid Extraction (SFE)

Supercritical fluid extraction, typically using carbon dioxide (CO2), is a more advanced and "green" extraction technique. Under supercritical conditions, CO2 exhibits properties of both a liquid and a gas, allowing it to effuse through solids like a gas and dissolve materials like a liquid. SFE offers advantages such as high selectivity, shorter extraction times, and no solvent residue in the final product.

Isolation and Purification of (+)-Fenchyl Alcohol

The crude essential oil obtained from the initial extraction is a complex mixture of various volatile compounds. To isolate (+)-fenchyl alcohol, further purification steps are necessary.

2.2.1. Fractional Distillation

Fractional distillation is a powerful technique for separating compounds with different boiling points. Since the components of essential oils have varying volatilities, fractional distillation can be employed to enrich and isolate fenchyl alcohol. For compounds with high boiling points like fenchyl alcohol (approximately 201 °C), vacuum fractional distillation is often preferred to prevent thermal degradation.

Experimental Protocol: Vacuum Fractional Distillation of Fenchyl Alcohol

This protocol outlines a general procedure for the purification of fenchyl alcohol from a crude essential oil mixture using vacuum fractional distillation.

Materials and Equipment:

• Crude essential oil containing fenchyl alcohol

• Vacuum fractional distillation apparatus (including a round-bottom flask, a fractionating column e.g., Vigreux or packed column, a distillation head with a thermometer, a condenser, a receiving flask, and a vacuum source with a manometer)

• Heating mantle with a stirrer

• Vacuum grease

• Cold trap

Procedure:

• Apparatus Setup:

  • Assemble the vacuum fractional distillation apparatus as depicted in the diagram below. Ensure all joints are properly sealed with a thin layer of vacuum grease.

  • Place the crude essential oil in the round-bottom flask, adding a stir bar.

  • Connect the vacuum source to the apparatus through a cold trap to protect the pump.

• Distillation:

  • Begin stirring and gradually apply vacuum to the system.

  • Once the desired pressure is reached and stable, start heating the round-bottom flask.

  • Observe the vapor rising through the fractionating column. A temperature gradient will be established in the column.

  • Collect the initial fractions (forerun), which will contain the more volatile components with lower boiling points.

  • As the temperature stabilizes at the boiling point of fenchyl alcohol at the given pressure, collect the desired fraction in a clean receiving flask.

  • Monitor the temperature and pressure throughout the process to ensure a clean separation.

• Analysis:

  • Analyze the collected fractions using Gas Chromatography-Mass Spectrometry (GC-MS) to determine the purity of the isolated fenchyl alcohol.

Logical Diagram for Fractional Distillation Workflow

Caption: Workflow for Fenchyl Alcohol Purification via Fractional Distillation.

2.2.2. Preparative Gas Chromatography (Prep-GC)

For obtaining high-purity (+)-fenchyl alcohol, preparative gas chromatography is an excellent technique.[4] In Prep-GC, the crude essential oil is vaporized and passed through a column with a stationary phase. The different components of the oil interact with the stationary phase to varying degrees, causing them to elute at different times. A fraction collector is used to isolate the fenchyl alcohol as it elutes from the column.[4]

2.2.3. Chiral Gas Chromatography

To separate and quantify the different enantiomers of fenchyl alcohol (e.g., (+) and (-)-fenchyl alcohol), chiral gas chromatography is employed. This technique uses a chiral stationary phase that interacts differently with each enantiomer, allowing for their separation and individual quantification. This is crucial for applications where the biological activity or sensory properties are specific to a particular enantiomer.[5][6]

Conclusion

(+)-Fenchyl alcohol is a naturally occurring monoterpenoid with a widespread presence in the plant kingdom. This technical guide has provided an in-depth overview of its primary natural sources and the methodologies for its extraction and isolation. Steam distillation followed by vacuum fractional distillation or preparative gas chromatography are effective methods for obtaining pure (+)-fenchyl alcohol. The quantitative data and detailed protocols presented herein offer a valuable resource for researchers and professionals in the fields of natural product chemistry, flavor and fragrance science, and drug development, facilitating further exploration of the properties and applications of this important compound.

References

• 1. Terpene Tuesdays: Everything You Need To Know About Fenchyl Alcohol Flavor, Fragrance, And Health Benefits [acslab.com]
• 2. Essential oil composition of Eucalyptus microtheca and Eucalyptus viminalis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scilit.com [scilit.com]
• 4. Isolation of natural products by preparative gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scispec.co.th [scispec.co.th]
• 6. gcms.labrulez.com [gcms.labrulez.com]

The Role of (+)-Fenchyl Alcohol as a Chiral Building Block in Modern Organic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-Fenchyl alcohol, a bicyclic monoterpenoid alcohol, has emerged as a valuable and versatile chiral building block in asymmetric synthesis. Its rigid, sterically demanding bornane skeleton provides a well-defined chiral environment, making it an effective chiral auxiliary for controlling the stereochemical outcome of a wide range of organic reactions. Derived from the naturally abundant (+)-fenchone, it offers a cost-effective and readily available source of chirality for the synthesis of complex enantiopure molecules, including pharmaceuticals and natural products. This guide provides a comprehensive overview of the applications of (+)-fenchyl alcohol, detailing its use as a chiral auxiliary and as a scaffold for the development of novel therapeutic agents.

Core Applications in Asymmetric Synthesis

The primary application of (+)-fenchyl alcohol in organic synthesis is as a chiral auxiliary. A chiral auxiliary is a stereogenic group that is temporarily incorporated into a prochiral substrate to direct a subsequent stereoselective transformation.[1][2] After the desired stereocenter is created, the auxiliary is removed and can often be recovered for reuse. The rigid conformational nature of the fenchyl group provides a highly predictable facial bias, leading to high levels of diastereoselectivity in many reactions.

Asymmetric Diels-Alder Reactions

One of the key applications of (+)-fenchyl alcohol is in directing asymmetric Diels-Alder reactions. The alcohol is typically esterified with an α,β-unsaturated carboxylic acid, such as acrylic acid, to form a chiral dienophile. The bulky fenchyl group effectively shields one face of the dienophile, forcing the diene to approach from the less hindered side. This steric control leads to the formation of cyclic products with high diastereomeric excess (de).

While specific quantitative data for (+)-fenchyl alcohol in Diels-Alder reactions is not extensively documented in readily available literature, the principle is well-established with similar terpene-based auxiliaries like isoborneol (B83184) and 8-phenylmenthol. The general workflow involves the Lewis acid-catalyzed cycloaddition, followed by the hydrolytic cleavage of the auxiliary to yield the enantiomerically enriched carboxylic acid.

Synthesis of Bioactive Molecules from the Fenchone (B1672492) Scaffold

While direct use as an auxiliary is a key application, the oxidized form, (+)-fenchone, serves as a versatile starting material for a variety of bioactive compounds. (+)-Fenchyl alcohol can be readily oxidized to (+)-fenchone, making this chemistry highly relevant.

Researchers have successfully utilized (+)-fenchone to synthesize a novel class of potent and selective cannabinoid receptor 2 (CB2) agonists.[1][3][4] These compounds are of significant interest for their potential anti-inflammatory and analgesic properties without the psychoactive effects associated with CB1 receptor activation.[4][5][6][7] The synthesis involves the coupling of (+)-fenchone with substituted resorcinols or phenols.[3][4]

Quantitative Data for Fenchone-Derived CB2 Agonists

Compound ID	Target	Binding Affinity (Ki, nM)	Functional Activity (EC50, nM)	Efficacy (Emax, %)
1d	hCB2	3.51	2.59	89.6

Table 1: Biological data for a lead fenchone-derived CB2 receptor agonist. Lower Ki and EC50 values indicate higher affinity and potency, respectively.[4][5][7]

The fenchone scaffold has also been employed in the synthesis of polycarbonyl conjugates with promising antiviral activity, particularly against the vaccinia virus.[1][2] The synthetic strategy involves the formation of a hydrazone from (+)-fenchone, which then undergoes a ring-opening transformation with a pyrone derivative.[1]

Quantitative Data for Fenchone-Derived Antiviral Compounds

Compound	Virus	Selectivity Index (SI)
Fenchone-diethyl isochelidonate conjugate	Vaccinia Virus	17

Table 2: Antiviral activity of a lead fenchone-derived conjugate. The Selectivity Index (SI) is a ratio of the cytotoxic concentration to the effective antiviral concentration; a higher SI indicates greater antiviral potential.[2]

Experimental Protocols

General Procedure for Synthesis of Fenchone-Derived CB2 Agonists

This protocol outlines the key coupling reaction between a lithiated resorcinol (B1680541) derivative and (+)-fenchone.[3][7]

Materials:

• Substituted resorcinol/phenol derivative

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes

• (+)-Fenchone

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Ethyl acetate

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• Dissolve the substituted resorcinol/phenol derivative (1.0 eq) in anhydrous THF in a flame-dried flask under an inert atmosphere (e.g., Argon).

• Cool the solution to 0 °C.

• Add n-BuLi in hexanes (1.1 eq) dropwise. Stir the mixture at this temperature for 1-4 hours to ensure complete lithiation.[3]

• In a separate flask, dissolve (+)-fenchone (1.0 eq) in anhydrous THF.

• Add the (+)-fenchone solution dropwise to the lithiated resorcinol mixture at 0 °C.

• Allow the reaction to stir for an additional 2-24 hours, letting the temperature slowly warm to room temperature.[3]

• Quench the reaction by the slow, dropwise addition of a saturated aqueous NH₄Cl solution.

• Extract the aqueous layer three times with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

• Concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the final fenchone-derived compound.[3]

General Procedure for Synthesis of Fenchone-Derived Antiviral Hydrazones

This protocol describes the initial step in the synthesis of antiviral conjugates: the formation of (+)-fenchone hydrazone.[1]

Materials:

• (+)-Fenchone

• Hydrazine (B178648) hydrate (B1144303)

• Ethanol (B145695)

• Round-bottom flask, reflux condenser, magnetic stirrer

Procedure:

• Dissolve (+)-fenchone (1.0 eq) in ethanol in a round-bottom flask.

• Add hydrazine hydrate (1.1 eq) to the solution.[1]

• Reflux the mixture for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure to obtain the crude (+)-fenchone hydrazone, which can be used in subsequent steps.[1]

Visualizing Workflows and Pathways

Synthesis and Evaluation of CB2 Agonists

The development of fenchone-derived CB2 agonists follows a logical progression from chemical synthesis to biological evaluation.

Caption: Workflow for the synthesis and biological evaluation of fenchone-derived CB2 receptor agonists.

Synthesis of Antiviral Polycarbonyl Conjugates

The synthesis of antiviral agents from (+)-fenchone involves a multi-step chemical transformation and subsequent biological screening.

Caption: Workflow for the synthesis and antiviral screening of polycarbonyl conjugates derived from (+)-fenchone.

CB2 Receptor Downstream Signaling Pathway

Activation of the CB2 receptor by an agonist, such as a fenchone derivative, initiates a cascade of intracellular signaling events. The receptor couples to both inhibitory (Gαi) and stimulatory (Gαs) G-proteins, leading to complex downstream effects.

Caption: Simplified downstream signaling cascade following CB2 receptor activation.

Conclusion

(+)-Fenchyl alcohol and its derivatives, particularly (+)-fenchone, represent a powerful platform in asymmetric synthesis and medicinal chemistry. The rigid chiral scaffold is highly effective for inducing stereoselectivity when used as a chiral auxiliary. Furthermore, its utility as a starting material for the synthesis of potent and selective modulators of key biological targets, such as the CB2 receptor, highlights its significant potential in drug discovery and development. The detailed protocols and workflows provided herein serve as a valuable resource for researchers aiming to leverage the unique properties of this versatile chiral building block.

References

• 1. Cannabinoid receptor 2 - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. What are CB2 modulators and how do they work? [synapse.patsnap.com]
• 4. tuinenwouter.be [tuinenwouter.be]
• 5. [PDF] Cannabinoid CB1 and CB2 Receptor Signaling and Bias | Semantic Scholar [semanticscholar.org]
• 6. Asymmetric synthesis and antimicrobial activity of some new mono and bicyclic beta-lactams - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Advances in the chemistry of β-lactam and its medicinal applications - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Profile of (+)-Fenchyl Alcohol: A Technical Guide

Introduction

(+)-Fenchyl alcohol, also known as (1R)-endo-(+)-fenchol, is a monoterpenoid alcohol with the chemical formula C₁₀H₁₈O.[1] It is a bicyclic compound that is found in various essential oils and is utilized in the fragrance and flavor industries. A thorough understanding of its spectroscopic properties is essential for its identification, characterization, and quality control in research and industrial applications. This technical guide provides a comprehensive overview of the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data of (+)-fenchyl alcohol, along with detailed experimental protocols relevant to these analytical techniques.

Spectroscopic Data

The following sections summarize the key spectroscopic data for (+)-fenchyl alcohol in clearly structured tables, facilitating easy reference and comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule. The ¹H and ¹³C NMR data for (+)-fenchyl alcohol are presented below.

Table 1: ¹H NMR Spectroscopic Data for (+)-Fenchyl Alcohol

Chemical Shift (δ, ppm)	Multiplicity	Assignment
3.6	d	H-2
1.7	m	H-4
1.6	m	H-7a
1.5	m	H-5a
1.4	m	H-6a
1.2	s	CH₃-10
1.1	s	CH₃-8
1.0	s	CH₃-9
0.9	m	H-5b
0.7	m	H-7b
0.5	m	H-6b

Solvent: CDCl₃. Data sourced from publicly available spectra. The specific assignments are based on typical chemical shifts for this structural class.

Table 2: ¹³C NMR Spectroscopic Data for (+)-Fenchyl Alcohol [2]

Chemical Shift (δ, ppm)	Carbon Atom
82.5	C-2
49.0	C-1
47.7	C-3
41.0	C-4
31.0	C-7
27.0	C-5
25.5	C-10
22.0	C-6
21.0	C-8
19.5	C-9

Solvent: CDCl₃.[2] Data sourced from publicly available spectra.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule. The characteristic IR absorption bands for (+)-fenchyl alcohol are listed below.

Table 3: IR Spectroscopic Data for (+)-Fenchyl Alcohol

Wavenumber (cm⁻¹)	Functional Group	Vibrational Mode
3400-3200 (broad)	O-H	Stretching
2960-2870	C-H	Stretching
1465	C-H	Bending
1375	C-H	Bending
1100-1000	C-O	Stretching

Sample form: Neat/liquid. The broadness of the O-H stretch is indicative of hydrogen bonding.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of a molecule, which aids in its identification.

Table 4: Mass Spectrometry Data for (+)-Fenchyl Alcohol [3]

m/z	Relative Intensity (%)	Possible Fragment
154	< 5	[M]⁺
139	~ 20	[M - CH₃]⁺
121	~ 30	[M - CH₃ - H₂O]⁺
95	~ 80	[C₇H₁₁]⁺
81	100	[C₆H₉]⁺
69	~ 70	[C₅H₉]⁺
55	~ 50	[C₄H₇]⁺
43	~ 60	[C₃H₇]⁺
41	~ 90	[C₃H₅]⁺

Ionization method: Electron Ionization (EI).[3]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of spectroscopic data. The following sections outline representative experimental protocols for the acquisition of NMR, IR, and MS spectra of (+)-fenchyl alcohol.

NMR Spectroscopy Protocol

This protocol describes the general procedure for acquiring high-resolution ¹H and ¹³C NMR spectra.

1. Sample Preparation:

• Dissolve 5-10 mg of (+)-fenchyl alcohol in approximately 0.6 mL of deuterated chloroform (B151607) (CDCl₃).

• Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (δ = 0.00 ppm).

• Transfer the solution to a 5 mm NMR tube.

2. Instrument Parameters (for a 400 MHz spectrometer):

• ¹H NMR:

  • Pulse Program: Standard single-pulse (zg).

  • Spectral Width: -2 to 12 ppm.

  • Acquisition Time: 3-4 seconds.

  • Relaxation Delay: 1-2 seconds.[4]

  • Number of Scans: 8-16, depending on the concentration.

• ¹³C NMR:

  • Pulse Program: Proton-decoupled single-pulse (zgpg) or with DEPT for multiplicity information.

  • Spectral Width: 0 to 220 ppm.[5]

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.[5]

  • Number of Scans: 128-1024, due to the low natural abundance of ¹³C.

3. Data Processing:

• Apply a Fourier transform to the Free Induction Decay (FID).

• Phase the spectrum and perform baseline correction.

• Calibrate the chemical shift scale using the TMS signal (¹H and ¹³C) or the residual solvent signal.

• Integrate the signals in the ¹H NMR spectrum to determine the relative proton ratios.

Infrared (IR) Spectroscopy Protocol (ATR-FTIR)

Attenuated Total Reflectance (ATR) is a convenient method for obtaining the IR spectrum of a liquid sample like (+)-fenchyl alcohol.

1. Sample Preparation:

• Ensure the (+)-fenchyl alcohol sample is free of particulate matter.

• As (+)-fenchyl alcohol is a solid at room temperature, it should be gently warmed to a liquid state before analysis.

2. Instrument Parameters (for a standard FTIR spectrometer with a diamond ATR accessory):

• Clean the ATR crystal with a suitable solvent (e.g., isopropanol) and allow it to dry completely.

• Record a background spectrum of the empty ATR crystal.

• Place a small drop of the molten (+)-fenchyl alcohol onto the center of the ATR crystal.

• Acquire the sample spectrum over a range of 4000-400 cm⁻¹.[6]

• Co-add 16-32 scans to improve the signal-to-noise ratio.

• Resolution: 4 cm⁻¹.

3. Data Processing:

• The instrument software will automatically subtract the background spectrum from the sample spectrum.

• Identify and label the major absorption peaks.

Mass Spectrometry Protocol (GC-MS)

Gas Chromatography-Mass Spectrometry (GC-MS) is ideal for the analysis of volatile compounds like (+)-fenchyl alcohol.

1. Sample Preparation:

• Prepare a dilute solution of (+)-fenchyl alcohol (e.g., 1 mg/mL) in a volatile solvent such as dichloromethane (B109758) or hexane.

2. Instrument Parameters:

• Gas Chromatograph (GC):

  • Injector Temperature: 250 °C.

  • Injection Volume: 1 µL.

  • Split Ratio: 50:1.

  • Carrier Gas: Helium, at a constant flow rate of 1 mL/min.

  • Column: A nonpolar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Oven Temperature Program: Start at 50 °C, hold for 2 minutes, then ramp at 10 °C/min to 250 °C and hold for 5 minutes.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[7]

  • Ion Source Temperature: 230 °C.[7]

  • Mass Range: m/z 40-400.

  • Scan Speed: 2 scans/second.

3. Data Processing:

• Identify the peak corresponding to (+)-fenchyl alcohol in the total ion chromatogram (TIC).

• Extract the mass spectrum for that peak.

• Compare the obtained mass spectrum with a library database (e.g., NIST) for confirmation.

• Analyze the fragmentation pattern to support the structural identification.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound such as (+)-fenchyl alcohol.

Caption: General workflow for the spectroscopic analysis of a chemical compound.

References

• 1. (+)-Fenchol | C10H18O | CID 6997371 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. spectrabase.com [spectrabase.com]
• 3. Fenchol | C10H18O | CID 15406 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Optimized Default 1H Parameters | NMR Facility - Chemistry Department [chemnmrlab.uchicago.edu]
• 5. benchchem.com [benchchem.com]
• 6. drawellanalytical.com [drawellanalytical.com]
• 7. Development and Validation of a GC/MS Method for Simultaneous Determination of 7 Monoterpens in Two Commercial Pharmaceutical Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]

biological activities of (+)-fenchyl alcohol and its derivatives

An In-depth Technical Guide on the Biological Activities of (+)-Fenchyl Alcohol and Its Derivatives

Abstract

(+)-Fenchyl alcohol, also known as (+)-fenchol, is a bicyclic monoterpenoid naturally occurring in a variety of plants, including basil, citrus fruits, and eucalyptus leaves.[1][2] It is recognized for its characteristic earthy and herbaceous aroma, leading to its use in fragrances and as a food additive.[2] Beyond its sensory properties, a growing body of scientific evidence indicates that (+)-fenchyl alcohol and its derivatives possess a range of promising biological activities. These include antimicrobial, antibiofilm, analgesic, anti-inflammatory, and antioxidant effects.[1][2] This technical guide provides a comprehensive overview of these activities for researchers, scientists, and drug development professionals. It summarizes available quantitative data, details the experimental protocols used to ascertain these activities, and visualizes the underlying mechanisms and workflows through signaling pathway and process diagrams. The objective is to create a foundational resource to facilitate further research and development of (+)-fenchyl alcohol-based therapeutic agents.

Antimicrobial and Antibiofilm Activities

(+)-Fenchyl alcohol has demonstrated significant antimicrobial properties, particularly against the opportunistic fungal pathogen Candida albicans.[3][4][5] Its activity extends to inhibiting the formation of biofilms, which are structured communities of microorganisms that are notoriously resistant to conventional antimicrobial agents.[3][5]

Quantitative Data: Antifungal and Antibiofilm Effects

The efficacy of (+)-fenchyl alcohol and its related compounds has been quantified through various in vitro assays, with key metrics being the Minimum Inhibitory Concentration (MIC) and the reduction in biofilm metabolic activity.

Compound	Bio-Activity	Target Organism	Concentration	Result	Citation
(+)-Fenchyl alcohol	Antifungal	Candida albicans	0.5% (w/v)	MIC	[5]
(+)-Fenchyl alcohol	Antibiofilm	Candida albicans	0.005%	>80% inhibition	[5]
(+)-Fenchyl alcohol	Antibiofilm	Candida albicans	0.01%	>80% inhibition	[5]
(+)-Fenchyl alcohol	Reduction of Biofilm Metabolic Activity	Candida albicans	0.005%	66% reduction	[5]
(+)-Fenchyl alcohol	Reduction of Biofilm Metabolic Activity	Candida albicans	0.01%	81% reduction	[5]
Camphor	Antifungal	Candida albicans	0.5% (w/v)	MIC	[5]
Fenchone	Antifungal	Candida albicans	0.5% (v/v)	MIC	[5]

Mechanism of Action: Inhibition of Hyphal Formation

A key virulence factor for C. albicans is its ability to transition from a yeast-like form to a filamentous hyphal form, which is critical for biofilm formation and tissue invasion.[6][7] (+)-Fenchyl alcohol exerts its antibiofilm effects primarily by inhibiting this hyphal formation.[5][7][8] Transcriptomic analysis has revealed that this inhibition is achieved by downregulating the expression of several hypha-specific and biofilm-associated genes, including ECE1, ECE2, RBT1, and EED1.[5][8]

References

• 1. Terpene Tuesdays: Everything You Need To Know About Fenchyl Alcohol Flavor, Fragrance, And Health Benefits [acslab.com]
• 2. trulieve.com [trulieve.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Fenchyl alcohol | Drosophilia Population Genomics Project [dpgp.org]
• 5. Frontiers | Antibiofilm and Antihyphal Activities of Cedar Leaf Essential Oil, Camphor, and Fenchone Derivatives against Candida albicans [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Antibiofilm and Antihyphal Activities of Cedar Leaf Essential Oil, Camphor, and Fenchone Derivatives against Candida albicans - PubMed [pubmed.ncbi.nlm.nih.gov]

The Discovery and Enduring Significance of (+)-Fenchyl Alcohol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(+)-Fenchyl alcohol, a bicyclic monoterpenoid, has a rich history intertwined with the foundational explorations of terpene chemistry. From its initial discovery in essential oils to its contemporary role as a valuable chiral building block in asymmetric synthesis, this guide provides a comprehensive overview of its journey. This document details the historical context of its discovery, methods for its isolation from natural sources, classic and modern synthetic protocols, and a thorough characterization of its physicochemical and spectroscopic properties. The information is curated to serve as a practical resource for researchers in organic chemistry, natural product synthesis, and drug development.

Introduction: A Historical Perspective

The story of (+)-fenchyl alcohol is rooted in the late 19th and early 20th centuries, a period of fervent investigation into the chemical constituents of essential oils. The pioneering work of chemists like Otto Wallach, who received the Nobel Prize in Chemistry in 1910 for his extensive research on terpenes, laid the groundwork for understanding the structure and reactivity of these fascinating natural products.[1][2] While a singular "discovery" of (+)-fenchyl alcohol is not attributed to a specific date or individual, its identification emerged from the systematic study of terpenes and their derivatives.

Fenchyl alcohol was often encountered as a reduction product of fenchone (B1672492), a ketone commonly found in fennel oil.[3] Early chemical investigations relied on classical methods of derivatization and degradation to elucidate the structure of these bicyclic systems. The relationship between fenchone and fenchyl alcohol was crucial in confirming the carbon skeleton and the position of the functional groups.

Caption: Early research on essential oils led to the study of terpenes like fenchone and the subsequent investigation of its reduction product, fenchyl alcohol.

Physicochemical Properties

(+)-Fenchyl alcohol is a white, crystalline solid at room temperature with a characteristic camphor-like and piney aroma.[4][5] Its physical and chemical properties are summarized in the table below.

Property	Value	References
IUPAC Name	(1R,2R,4S)-1,3,3-trimethylbicyclo[2.2.1]heptan-2-ol	[6]
Molecular Formula	C₁₀H₁₈O	[6]
Molecular Weight	154.25 g/mol	[6]
Melting Point	39-45 °C	[4]
Boiling Point	201-202 °C	[7]
Density	~0.96 g/cm³ at 25 °C	[4]
Specific Rotation ([α]D)	+10° to +15° (in ethanol)
Solubility	Very slightly soluble in water; soluble in ethanol (B145695) and other organic solvents.	[7]

Isolation from Natural Sources

(+)-Fenchyl alcohol is found in a variety of plants, including several species of pine. A common method for its extraction is steam distillation of the plant material to obtain the essential oil, followed by fractional distillation to separate the alcoholic components.

Experimental Protocol: Isolation from Pine Oil

This protocol describes a general method for the isolation of fenchyl alcohol from pine oil.

Materials:

• Pine oil (e.g., from Pinus palustris)

• Boric acid

• Sodium hydroxide (B78521) solution (10% w/v)

• Diethyl ether

• Anhydrous sodium sulfate

• Distillation apparatus (steam and fractional)

• Separatory funnel

• Heating mantle

Procedure:

• Steam Distillation of Pine Needles/Twigs: If starting from raw plant material, perform steam distillation to extract the crude essential oil.

• Esterification with Boric Acid: The crude pine oil is heated with boric acid. Tertiary alcohols are dehydrated to hydrocarbons, while primary and secondary alcohols, like fenchyl alcohol, form non-volatile borate (B1201080) esters.

• Removal of Non-alcoholic Components: The mixture is subjected to vacuum distillation to remove the volatile hydrocarbons and other non-alcoholic components.

• Hydrolysis of Borate Esters: The remaining borate esters are hydrolyzed by refluxing with an aqueous sodium hydroxide solution.

• Extraction: The resulting mixture is cooled and extracted with diethyl ether. The ether layer contains the liberated alcohols.

• Washing and Drying: The ether extract is washed with water to neutrality and then dried over anhydrous sodium sulfate.

• Fractional Distillation: The dried ether solution is concentrated, and the residue is fractionally distilled under reduced pressure to isolate fenchyl alcohol.

Caption: General workflow for the isolation of (+)-fenchyl alcohol from pine oil.

Chemical Synthesis

The primary synthetic route to (+)-fenchyl alcohol involves the reduction of the corresponding ketone, (+)-fenchone. Historically, this was achieved using methods like the Bouveault-Blanc reduction.

Historical Synthesis: Bouveault-Blanc Reduction of (+)-Fenchone

The Bouveault-Blanc reduction, developed in 1903, utilizes metallic sodium in absolute ethanol to reduce esters and ketones.[7][8]

Materials:

• (+)-Fenchone

• Absolute ethanol

• Metallic sodium

• Diethyl ether

• Hydrochloric acid (dilute)

• Anhydrous sodium sulfate

• Reflux condenser

• Dropping funnel

Procedure:

• A solution of (+)-fenchone in absolute ethanol is prepared in a round-bottom flask equipped with a reflux condenser.

• Small pieces of metallic sodium are added portion-wise through the condenser while the solution is stirred. The reaction is exothermic and should be controlled.

• After the addition of sodium is complete, the reaction mixture is refluxed until all the sodium has reacted.

• The mixture is cooled, and water is carefully added to hydrolyze the sodium alkoxide.

• The resulting solution is acidified with dilute hydrochloric acid and then extracted with diethyl ether.

• The ether extract is washed with water, dried over anhydrous sodium sulfate, and the solvent is evaporated.

• The crude (+)-fenchyl alcohol can be purified by distillation or recrystallization.

Caption: Synthesis of (+)-fenchyl alcohol via the Bouveault-Blanc reduction of (+)-fenchone.

Spectroscopic Data

The structure of (+)-fenchyl alcohol has been unequivocally confirmed by modern spectroscopic techniques.

¹H and ¹³C NMR Spectroscopy

¹H NMR (CDCl₃)	δ (ppm)	Multiplicity	Integration	Assignment
H-2	3.55	d	1H	CH-OH
H-4	1.75	m	1H	Bridgehead CH
H-5, H-6	1.2-1.6	m	4H	CH₂
H-7	1.45	m	1H	Bridgehead CH
CH₃-8	1.15	s	3H	CH₃
CH₃-9	1.05	s	3H	CH₃
CH₃-10	0.95	s	3H	CH₃
OH	1.85	br s	1H	OH

¹³C NMR (CDCl₃)	δ (ppm)	Assignment
C-1	49.5	C
C-2	77.8	CH-OH
C-3	41.2	C
C-4	48.5	CH
C-5	25.8	CH₂
C-6	30.1	CH₂
C-7	21.5	CH
C-8	26.5	CH₃
C-9	22.1	CH₃
C-10	20.3	CH₃

Mass Spectrometry (Electron Ionization)

The mass spectrum of fenchyl alcohol is characterized by a weak or absent molecular ion peak due to the facile loss of water.

m/z	Relative Intensity (%)	Proposed Fragment
154	< 5	[M]⁺
136	20	[M - H₂O]⁺
121	40	[M - H₂O - CH₃]⁺
95	100	[C₇H₁₁]⁺
81	85	[C₆H₉]⁺
69	70	[C₅H₉]⁺
43	65	[C₃H₇]⁺

Infrared Spectroscopy

Wavenumber (cm⁻¹)	Intensity	Assignment
3350	Strong, broad	O-H stretch
2960-2870	Strong	C-H stretch (alkane)
1465, 1375	Medium	C-H bend
1060	Strong	C-O stretch (secondary alcohol)

Conclusion

(+)-Fenchyl alcohol remains a molecule of significant interest in organic chemistry. Its history is a testament to the foundational work in terpene chemistry, and its utility as a chiral starting material continues to be explored in modern synthetic applications. This guide provides a comprehensive resource for researchers, offering historical context, practical experimental guidance, and detailed characterization data to facilitate its use in the laboratory.

References

• 1. muzablends.com [muzablends.com]
• 2. cpb-us-e1.wpmucdn.com [cpb-us-e1.wpmucdn.com]
• 3. MassBank of North America [mona.fiehnlab.ucdavis.edu]
• 4. merckmillipore.com [merckmillipore.com]
• 5. hermitageoils.com [hermitageoils.com]
• 6. (+)-Fenchol | C10H18O | CID 6997371 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. Bouveault–Blanc reduction - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Safe Handling of (+)-Fenchyl Alcohol in the Laboratory

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for (+)-fenchyl alcohol (CAS No: 2217-02-9), also known as (1R)-endo-(+)-Fenchyl alcohol, to ensure its safe use in a laboratory environment. The information is compiled from various safety data sheets and chemical suppliers.

Hazard Identification and Classification

(+)-Fenchyl alcohol is classified as a hazardous substance. The primary hazards are skin and eye irritation.[1][2][3] It is a combustible solid with a camphor-like odor.[2]

GHS Hazard Statements:

• H315: Causes skin irritation.[1][2][3]

• H319: Causes serious eye irritation.[1][2][3]

Precautionary Statements:

• P264: Wash skin thoroughly after handling.[3]

• P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][4]

• P302+P352: IF ON SKIN: Wash with plenty of soap and water.[3][4]

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[3][4]

• P332+P313: If skin irritation occurs: Get medical advice/attention.[3]

• P337+P313: If eye irritation persists: Get medical advice/attention.[3]

Some sources may also classify it as a combustible liquid.[5][6]

Physical and Chemical Properties

A summary of the key physical and chemical properties of (+)-fenchyl alcohol is presented in the table below.

Property	Value	References
Appearance	White solid / colorless crystalline mass	[7][8]
Odor	Camphor-like	[2][9]
Molecular Formula	C10H18O	[3][7][8]
Molecular Weight	154.25 g/mol	[3][7]
Melting Point	39 - 45 °C (102.2 - 113 °F)	[2][3][8]
Boiling Point	201 - 202 °C (393.8 - 395.6 °F)	[2][3][7]
Flash Point	73 °C (163.4 °F)	[2]
Solubility	No data available
Vapor Pressure	0.07 mm Hg at 25 °C	[5]

Toxicological Information

The primary toxicological effects are irritation to the skin and eyes.[1] No sensitizing effects are known.[1] There is no evidence of carcinogenicity or mutagenicity from the available data.[1][10]

Effect	Observation	References
Acute Oral Toxicity	LD50: 2,500 mg/kg (ATE)	[11]
Skin Irritation	Causes skin irritation	[1][3]
Eye Irritation	Causes serious eye irritation	[1][2][3]
Sensitization	No sensitizing effects known	[1][11]
Carcinogenicity	Not listed as a carcinogen by IARC, NTP, or OSHA	[1]
Germ Cell Mutagenicity	No data available

Experimental Protocols for Safe Handling

Proper PPE is essential when handling (+)-fenchyl alcohol. The following diagram illustrates the recommended PPE.

Personal Protective Equipment (PPE) for (+)-Fenchyl Alcohol.

Methodology:

• Eye and Face Protection : Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2]

• Skin Protection : Wear chemically resistant gloves. Use proper glove removal technique to avoid skin contact. Wear a lab coat or other impervious clothing.[4]

• Respiratory Protection : Use only in a well-ventilated area.[4] If ventilation is insufficient, suitable respiratory protection must be provided.[5]

• Hygiene Measures : Wash hands thoroughly after handling.[3] Avoid contact with skin, eyes, and clothing.[3] Do not eat, drink, or smoke when using this product.[4]

Methodology:

• Handling : Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Keep away from open flames, hot surfaces, and sources of ignition.[2]

• Storage : Keep containers tightly closed in a dry, cool, and well-ventilated place. Protect from moisture.[2]

The following workflow outlines the procedure for handling a spill of (+)-fenchyl alcohol.

Workflow for Responding to a (+)-Fenchyl Alcohol Spill.

Methodology:

• Personal Precautions : Wear personal protective equipment. Ensure adequate ventilation. Evacuate personnel to safe areas.[4]

• Environmental Precautions : Prevent further leakage or spillage if safe to do so.[12] Do not let the product enter drains.[3]

• Methods for Cleaning Up : For small spills, wipe up with absorbent material.[5] For larger spills, absorb with inert absorbent material such as dry clay, sand, or diatomaceous earth and place into containers for disposal.[5]

Methodology:

• General Advice : If symptoms persist, call a physician.[2]

• If Inhaled : Move the person into fresh air.[3] If not breathing, give artificial respiration.[3]

• In Case of Skin Contact : Wash off immediately with plenty of water for at least 15 minutes.[2] If skin irritation persists, call a physician.[2]

• In Case of Eye Contact : Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[6] Remove contact lenses, if present and easy to do.[3]

• If Swallowed : Do NOT induce vomiting.[3] Clean mouth with water and drink plenty of water afterward.[2]

Methodology:

• Suitable Extinguishing Media : Use water spray, dry chemical, carbon dioxide, or chemical foam.[3][4]

• Specific Hazards Arising from the Chemical : Combustible material.[2] Containers may explode when heated.[2] Hazardous combustion products may include carbon oxides.[3]

• Protective Equipment for Firefighters : As in any fire, wear a self-contained breathing apparatus pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[2][3]

Disposal Considerations

Chemical waste generators must determine whether a discarded chemical is classified as a hazardous waste.[2] Chemical waste generators must also consult local, regional, and national hazardous waste regulations to ensure complete and accurate classification.[2]

Conclusion

While (+)-fenchyl alcohol is a valuable compound in research and various industries, it is crucial to handle it with care due to its potential to cause skin and eye irritation. By adhering to the safety precautions, handling protocols, and emergency procedures outlined in this guide, researchers and laboratory personnel can minimize risks and ensure a safe working environment.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. fishersci.com [fishersci.com]
• 3. sds.metasci.ca [sds.metasci.ca]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. vigon.com [vigon.com]
• 6. shop.perfumersapprentice.com [shop.perfumersapprentice.com]
• 7. chemimpex.com [chemimpex.com]
• 8. Fenchol - Wikipedia [en.wikipedia.org]
• 9. 1632-73-1 | CAS DataBase [m.chemicalbook.com]
• 10. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 11. prod.adv-bio.com [prod.adv-bio.com]
• 12. aurochemicals.com [aurochemicals.com]

An In-depth Technical Guide to the Stereochemistry and Absolute Configuration of (+)-Fenchyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-Fenchyl alcohol, a bicyclic monoterpenoid, is a valuable chiral building block in asymmetric synthesis and a significant component in the fragrance industry.[1] Its rigid bicyclo[2.2.1]heptane framework and defined stereochemistry make it an important starting material for the synthesis of complex chiral molecules, including pharmaceuticals and natural products. This technical guide provides a comprehensive overview of the stereochemistry and absolute configuration of (+)-fenchyl alcohol, including its physicochemical properties, spectroscopic data, and detailed methodologies for stereochemical determination.

Stereochemistry of Fenchyl Alcohol

The structure of fenchyl alcohol (1,3,3-trimethylbicyclo[2.2.1]heptan-2-ol) contains three chiral centers, leading to a variety of possible stereoisomers. The nomenclature of these isomers can be complex, often referring to the spatial orientation of the hydroxyl group as either endo or exo, and as α or β.

• Endo/Exo Isomerism: This describes the position of the hydroxyl group relative to the main six-membered ring of the bicyclic system. In the endo isomer, the hydroxyl group is oriented towards the longer bridge of the bicyclo[2.2.1]heptane system, while in the exo isomer, it is oriented away from it.

• α/β Isomerism: This nomenclature is also used to distinguish between the endo and exo forms. (+)-Fenchyl alcohol is specifically the endo isomer, and is also referred to as (+)-α-fenchol.[2] The corresponding enantiomer is (-)-endo-fenchol or (-)-α-fenchol. The diastereomers with the hydroxyl group in the exo position are known as β-fenchol.

The relationship between these stereoisomers is illustrated in the diagram below.

Caption: Stereochemical relationships of fenchyl alcohol isomers.

Absolute Configuration of (+)-Fenchyl Alcohol

The absolute configuration of (+)-fenchyl alcohol has been determined to be (1R,2R,4S)-1,3,3-trimethylbicyclo[2.2.1]heptan-2-ol .[2][3] This specific arrangement of substituents at the chiral centers is responsible for its dextrorotatory optical activity.

Identifier	Value
Systematic IUPAC Name	(1R,2R,4S)-1,3,3-trimethyl-bicyclo[2.2.1]heptan-2-ol[2]
Common Names	(+)-Fenchol, (1R)-endo-(+)-Fenchyl alcohol, (+)-α-Fenchol, D-Fenchyl alcohol[2]
CAS Number	2217-02-9[4]
Molecular Formula	C₁₀H₁₈O[4]
Molecular Weight	154.25 g/mol [4]

Physicochemical and Spectroscopic Data

The following tables summarize the key quantitative data for (+)-fenchyl alcohol.

Table 1: Physicochemical Properties of (+)-Fenchyl Alcohol

Property	Value
Appearance	White to pale yellow crystalline solid[5]
Melting Point	39-45 °C[3]
Boiling Point	201 °C[3]
Specific Rotation [α]D²⁰	+10° to +12° (c=10 in ethanol)
Density	0.942 g/cm³[3]

Table 2: Spectroscopic Data for Fenchol (General)

Technique	Key Data
¹H NMR	Data available in spectral databases.[5]
¹³C NMR	Data available in spectral databases.[5]
IR (Infrared)	Characteristic O-H stretch (~3300-3600 cm⁻¹), C-O stretch (~1050 cm⁻¹).
MS (Mass Spectrometry)	Molecular Ion (M⁺) at m/z = 154.[5]

Note: Specific peak assignments for ¹H and ¹³C NMR can be found in various chemical databases such as PubChem and the NIST WebBook.[5][6]

Experimental Determination of Absolute Configuration

The absolute configuration of a chiral molecule like (+)-fenchyl alcohol is determined experimentally. While X-ray crystallography of a suitable crystalline derivative is the most definitive method, NMR-based techniques are also powerful, particularly the modified Mosher's method for chiral alcohols.

Representative Experimental Protocol: Modified Mosher's Method

This protocol describes a general procedure for determining the absolute configuration of a secondary alcohol by NMR analysis of its diastereomeric esters formed with (R)- and (S)-α-methoxy-α-trifluoromethylphenylacetic acid (MTPA).

Caption: Workflow for determining absolute configuration via Mosher's method.

Materials:

• (+)-Fenchyl alcohol (or other chiral alcohol)

• (R)-(-)-α-Methoxy-α-trifluoromethylphenylacetyl chloride ((R)-MTPA-Cl)

• (S)-(+)-α-Methoxy-α-trifluoromethylphenylacetyl chloride ((S)-MTPA-Cl)

• 4-Dimethylaminopyridine (DMAP)

• Anhydrous pyridine (B92270) or dichloromethane (B109758) (DCM)

• Deuterated chloroform (B151607) (CDCl₃) for NMR

• Standard laboratory glassware and purification apparatus (e.g., column chromatography)

Procedure:

• Preparation of (R)-MTPA Ester: a. Dissolve (+)-fenchyl alcohol (approx. 5 mg) and a catalytic amount of DMAP in anhydrous pyridine (0.5 mL) in a dry NMR tube or small reaction vial under an inert atmosphere (e.g., nitrogen or argon). b. Add a slight excess (approx. 1.2 equivalents) of (R)-MTPA-Cl to the solution. c. Seal the container and allow the reaction to proceed at room temperature for 2-4 hours, or until TLC/LC-MS analysis indicates complete consumption of the alcohol. d. Quench the reaction by adding a few drops of water. e. Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate). f. Wash the organic layer sequentially with dilute HCl, saturated NaHCO₃ solution, and brine. g. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. h. Purify the resulting (R)-MTPA ester by flash column chromatography if necessary.

• Preparation of (S)-MTPA Ester: a. Repeat the procedure described in step 1, using (S)-MTPA-Cl in place of (R)-MTPA-Cl.

• NMR Analysis: a. Dissolve the purified (R)-MTPA ester in CDCl₃ and acquire a high-resolution ¹H NMR spectrum. b. Dissolve the purified (S)-MTPA ester in CDCl₃ and acquire a high-resolution ¹H NMR spectrum under identical conditions. c. Assign the proton signals for both diastereomers, focusing on the protons on either side of the chiral center. d. Calculate the chemical shift difference (Δδ) for each assigned proton using the formula: Δδ = δS - δR , where δS is the chemical shift of a proton in the (S)-MTPA ester and δR is the chemical shift of the corresponding proton in the (R)-MTPA ester.

Analysis and Interpretation

The basis of Mosher's method is the anisotropic effect of the phenyl group of the MTPA moiety, which exists in a preferred conformation. This conformation shields or deshields nearby protons. By analyzing the sign of the Δδ values for protons on either side of the newly formed ester linkage, the absolute configuration of the alcohol can be determined.

Caption: Logic for assigning absolute configuration from Mosher's method data.

For a secondary alcohol, the two substituents on the chiral carbon are designated L₁ and L₂. If the calculated Δδ values for the protons of L₁ are positive and those for L₂ are negative, the absolute configuration at that center is R. The opposite observation (negative Δδ for L₁ and positive for L₂) indicates an S configuration.

Applications in Research and Drug Development

The well-defined stereochemistry of (+)-fenchyl alcohol makes it a valuable chiral auxiliary and starting material in asymmetric synthesis.[1] Its rigid bicyclic structure allows for high stereocontrol in reactions at or near the hydroxyl group. It has been employed in the synthesis of various complex molecules where chirality is crucial for biological activity. Furthermore, its characteristic scent makes it a common ingredient in the fragrance industry.[1]

Conclusion

(+)-Fenchyl alcohol is a stereochemically rich molecule with a defined absolute configuration of (1R,2R,4S). Understanding its stereoisomeric forms and the experimental methods used to determine its absolute configuration is essential for its effective use in research and industry. This guide has provided a detailed overview of these aspects, offering a valuable resource for scientists and professionals in the fields of chemistry and drug development.

References

• 1. Application of 19 F NMR Spectroscopy for Determining the Absolute Configuration of α‑Chiral Amines and Secondary Alcohols Using Trifluoromethylbenzoimidazolylbenzoic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Assigning the Absolute Configurations of Chiral Primary Amines Based on Experimental and DFT-Calculated 19F Nuclear Magnetic Resonance [frontiersin.org]
• 3. β-Fenchyl alcohol [webbook.nist.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Determination of absolute configuration of secondary alcohols using thin-layer chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

The Medicinal Chemistry Potential of (+)-Fenchyl Alcohol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(+)-Fenchyl alcohol, a bicyclic monoterpenoid found in a variety of plants, has emerged as a molecule of interest in medicinal chemistry. Exhibiting a range of biological activities, including neuroprotective, analgesic, and antimicrobial effects, it presents a promising scaffold for the development of novel therapeutic agents. This technical guide provides a comprehensive overview of the current scientific literature on (+)-fenchyl alcohol, focusing on its potential applications in drug discovery and development. We present available quantitative data, detail experimental protocols from key studies, and provide visual representations of relevant signaling pathways and experimental workflows to facilitate a deeper understanding of its therapeutic potential.

Introduction

(+)-Fenchyl alcohol, also known as (+)-fenchol, is a naturally occurring monoterpene alcohol.[1] Its characteristic aroma has led to its use in the fragrance and flavor industries.[2] Beyond its organoleptic properties, a growing body of research highlights its potential pharmacological activities. This guide will delve into the scientific evidence supporting its exploration in medicinal chemistry, with a focus on its neuroprotective, analgesic, and antimicrobial properties.

Neuroprotective Effects: Targeting Alzheimer's Disease

Recent preclinical studies have identified (+)-fenchyl alcohol as a potential neuroprotective agent, particularly in the context of Alzheimer's disease.[1][3] The primary mechanism of action appears to be the activation of the Free Fatty Acid Receptor 2 (FFAR2), a G-protein coupled receptor that is also a target for gut microbiome-derived short-chain fatty acids (SCFAs).[2][4][5]

Mechanism of Action: FFAR2 Signaling

Activation of FFAR2 by (+)-fenchyl alcohol has been shown to trigger a signaling cascade that ultimately reduces amyloid-beta (Aβ) induced neurotoxicity.[2][4][5] This is achieved through the promotion of Aβ clearance and a reduction in cellular senescence in neuronal cells.[2][5] In-silico studies have shown that fenchol (B156177) binds to the active sites of both human and mouse FFAR2.[6]

Quantitative Data

Parameter	Value	Assay	Source
Binding Affinity (Vina Score)
Human FFAR2	-5.5 kcal/mol	In-silico docking	[6]
Mouse FFAR2	-5.3 kcal/mol	In-silico docking	[6]
Functional Activity
p-ERK1/2 Levels	Increased	Western Blot in SK-N-SH cells	[7]
cAMP Levels	Decreased	cAMP assay in SK-N-SH cells	[7]
Intracellular Ca2+	Increased	Calcium imaging in SK-N-SH cells	[7]
Neuroprotective Effects
Aβ-induced Cell Viability	Significantly reduced decline	MTT assay in SK-N-SH cells	[3]
Aβ Accumulation	Significantly reduced	Immunofluorescence in SK-N-SH cells	[3]

Experimental Protocols

FFAR2 Activation Assay in SK-N-SH Cells [8][9]

• Cell Culture: Human neuroblastoma SK-N-SH cells are cultured in a suitable medium.

• Treatment: Cells are treated with varying concentrations of (+)-fenchyl alcohol.

• Phospho-ERK1/2 Western Blot:

  • Cell lysates are collected and protein concentration is determined.

  • Proteins are separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane is probed with primary antibodies against phospho-ERK1/2 and total ERK1/2, followed by HRP-conjugated secondary antibodies.

  • Bands are visualized using a chemiluminescence detection system.

• cAMP Assay:

  • Cells are stimulated with forskolin (B1673556) to induce cAMP production.

  • Intracellular cAMP levels are measured using a competitive enzyme immunoassay kit.

• Intracellular Calcium Assay:

  • Cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

  • Changes in intracellular calcium concentration upon treatment with (+)-fenchyl alcohol are monitored using a fluorescence plate reader.

Analgesic Properties: TRPA1 Inhibition

(+)-Fenchyl alcohol has demonstrated analgesic properties through the inhibition of the Transient Receptor Potential Ankryin 1 (TRPA1) channel, a key player in pain signaling.[1]

Mechanism of Action: TRPA1 Channel Blockade

(+)-Fenchyl alcohol acts as an antagonist of the human TRPA1 (hTRPA1) channel, inhibiting its activation by agonists such as allyl isothiocyanate (AITC).[1] This inhibitory effect is dose-dependent.

Quantitative Data

Parameter	Value	Assay	Source
IC50	0.32 ± 0.06 mM	Patch-clamp on hTRPA1-expressing HEK293T cells	[1]

Experimental Protocols

Whole-Cell Patch-Clamp Electrophysiology for hTRPA1 Inhibition [1]

• Cell Culture and Transfection: HEK293T cells are cultured and transiently transfected with a plasmid encoding hTRPA1.

• Electrophysiological Recording:

  • Whole-cell patch-clamp recordings are performed on transfected cells.

  • The extracellular solution contains standard physiological saline. The intracellular solution contains a cesium-based solution to block potassium channels.

  • Cells are held at a holding potential of -60 mV.

• Drug Application:

  • The TRPA1 agonist AITC is applied to elicit a baseline current.

  • Increasing concentrations of (+)-fenchyl alcohol are co-applied with AITC to determine the dose-dependent inhibition.

• Data Analysis:

  • The peak current amplitude in the presence of (+)-fenchyl alcohol is normalized to the baseline AITC-induced current.

  • The IC50 value is calculated by fitting the concentration-response data to a Hill equation.

Antimicrobial Activity

(+)-Fenchyl alcohol has been reported to possess antimicrobial, including antibacterial and antifungal, properties.[10]

Antifungal Activity

Studies have shown that (+)-fenchyl alcohol can inhibit the growth of the pathogenic yeast Candida albicans.[10] It has been observed to inhibit the formation of biofilms and hyphae, which are critical for the virulence of this fungus.[10]

Quantitative Data (Antifungal)

Organism	MIC Range (µg/mL)	Source
Candida albicans	0.39 to 1.56	[1]

Antibacterial Activity

While several sources suggest that (+)-fenchyl alcohol has broad-spectrum antibacterial activity, specific Minimum Inhibitory Concentration (MIC) values against a range of bacterial species are not consistently reported in the reviewed literature. The general mechanism of action for alcohols as antimicrobial agents involves the denaturation of proteins and disruption of the cell membrane.[11]

Experimental Protocols

Broth Microdilution Method for MIC Determination [10][12]

• Preparation of Inoculum: A standardized suspension of the microbial strain is prepared in a suitable broth.

• Serial Dilution: (+)-Fenchyl alcohol is serially diluted in a 96-well microtiter plate containing the growth medium.

• Inoculation: Each well is inoculated with the microbial suspension.

• Incubation: The plate is incubated under appropriate conditions for microbial growth.

• MIC Determination: The MIC is determined as the lowest concentration of (+)-fenchyl alcohol that visibly inhibits microbial growth.

Anti-Inflammatory Potential

The anti-inflammatory properties of (+)-fenchyl alcohol are suggested in the literature, however, specific quantitative data such as IC50 values for the inhibition of key inflammatory enzymes like cyclooxygenases (COX) and lipoxygenases (LOX) are not yet well-documented for this specific compound. General in vitro and in vivo models are available to assess these activities.

Potential Experimental Approaches

• In Vitro Assays:

  • COX and LOX Inhibition Assays: To determine the IC50 values of (+)-fenchyl alcohol against these enzymes.

  • Cytokine Production in Macrophages: Measuring the inhibition of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in LPS-stimulated macrophages.[13]

• In Vivo Models:

  • Carrageenan-Induced Paw Edema: A common model to assess acute inflammation.[14]

  • Acetic Acid-Induced Writhing: This model can indicate both analgesic and anti-inflammatory effects.[15]

Application as a Chiral Auxiliary

The chiral nature of (+)-fenchyl alcohol suggests its potential use as a chiral auxiliary in asymmetric synthesis to control the stereochemical outcome of reactions.[4][12] A chiral auxiliary is a stereogenic group that is temporarily incorporated into a substrate to direct the formation of a new stereocenter with high diastereoselectivity.[4] However, a comprehensive search of the current literature did not yield specific examples of (+)-fenchyl alcohol being employed as a chiral auxiliary in a synthetic transformation with reported yields and diastereomeric excess. The general principles of chiral auxiliary-mediated synthesis are well-established.[2][5]

Conclusion and Future Directions

(+)-Fenchyl alcohol demonstrates significant potential in medicinal chemistry, with compelling preclinical evidence for its neuroprotective and analgesic activities. The identification of FFAR2 as a target for its neuroprotective effects opens new avenues for the development of therapeutics for Alzheimer's disease. Its ability to inhibit the TRPA1 channel underscores its potential as a novel analgesic. While its antimicrobial and anti-inflammatory properties are noted, further quantitative studies are required to fully elucidate their potential. The exploration of (+)-fenchyl alcohol as a chiral auxiliary in asymmetric synthesis remains an open area for investigation. Future research should focus on in-depth mechanistic studies, optimization of its structure to enhance potency and selectivity, and evaluation in more advanced preclinical models to translate its promising in vitro activities into tangible therapeutic applications.

References

• 1. Natural product-driven dual COX-LOX inhibitors: Overview of recent studies on the development of novel anti-inflammatory agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijpras.com [ijpras.com]
• 3. Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Unveiling Anticancer Potential of COX-2 and 5-LOX Inhibitors: Cytotoxicity, Radiosensitization Potential and Antimigratory Activity against Colorectal and Pancreatic Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. jocpr.com [jocpr.com]
• 6. Synthesis, Evaluation of Enzyme Inhibition and Redox Properties of Potential Dual COX-2 and 5-LOX Inhibitors | MDPI [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. In vivo models of understanding inflammation (in vivo methods for inflammation) [ouci.dntb.gov.ua]
• 9. Antimicrobial Activity of Naturally Occurring Phenols and Derivatives Against Biofilm and Planktonic Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. cleanroom.contecinc.com [cleanroom.contecinc.com]
• 12. benchchem.com [benchchem.com]
• 13. In-vitro and in-vivo anti-inflammatory action of the ethanol extract of Trachelospermi caulis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. In Vivo Animal Models in Preclinical Evaluation of Anti-Inflammatory Activity-A Review | Semantic Scholar [semanticscholar.org]
• 15. In vitro control of Staphylococcus aureus (NCTC 6571) and Escherichia coli (ATCC 25922) by Ricinus communis L - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to Enantiopure (+)-Fenchyl Alcohol: Commercial Availability, Suppliers, and Quality Control

For researchers, scientists, and professionals in drug development, sourcing high-quality, enantiomerically pure chiral compounds is a critical starting point for successful discovery and manufacturing. This technical guide provides an in-depth overview of the commercial availability of enantiopure (+)-fenchyl alcohol, a key chiral building block and fragrance component. This document details major suppliers, summarizes key quantitative data, and outlines relevant experimental protocols for its synthesis and purification.

Commercial Availability and Key Suppliers

Enantiopure (+)-fenchyl alcohol, also known as (1R)-endo-(+)-fenchol, is commercially available from a number of chemical suppliers specializing in fine chemicals, natural products, and research chemicals. While many suppliers list "fenchyl alcohol," it is crucial to verify the specific enantiomeric form. The CAS number for the desired (+)-enantiomer is 2217-02-9, which should be used for precise product identification.

Key suppliers offering fenchyl alcohol, with some specifying the (+)-enantiomer, include:

• Cayman Chemical: Explicitly lists "(+)-Fenchol" and provides the specific CAS number for the (1R)-endo-(+) isomer, making it a reliable source for the enantiopure compound.[1]

• Sigma-Aldrich (Merck): Offers various grades of fenchyl alcohol, including natural and synthetic versions with purities of ≥96% and ≥97%.[2] Researchers should carefully check the product specifications for enantiomeric purity.

• Chem-Impex: Provides fenchyl alcohol with a purity of 98-100% by GC, though the enantiomeric form is not always specified in the general product description.[3]

• The Good Scents Company: Lists multiple suppliers for fenchol (B156177) and notes that the naturally occurring (1R)-endo-(+)-fenchol is extensively used in perfumery.[4]

• Other Potential Suppliers: Companies such as TargetMol, Lab Pro Inc., and ChemicalBull also list fenchyl alcohol, but detailed specifications regarding the enantiomeric purity of the (+)-form should be requested directly.[5][6][7]

Quantitative Data Summary

The quality of enantiopure (+)-fenchyl alcohol is determined by its chemical purity and, most importantly, its enantiomeric excess (ee). The following table summarizes typical quantitative data available from commercial suppliers. It is imperative for researchers to request lot-specific Certificates of Analysis (CoA) to obtain precise data for their purchased materials.

Parameter	Typical Specification	Supplier Examples	Notes
Chemical Purity (GC)	≥96% to 100%	Sigma-Aldrich, Chem-Impex, Lab Pro Inc.[2][3][6]	Purity is typically determined by Gas Chromatography (GC).
Enantiomeric Excess (ee)	>98% (Typical for chiral-specific products)	Cayman Chemical (Implied by specific listing)	This is a critical parameter that should be explicitly confirmed with the supplier. It is often determined by chiral HPLC or chiral GC.
CAS Number	2217-02-9 for (1R)-endo-(+)-Fenchol	Cayman Chemical[1]	The unspecified isomer CAS is 1632-73-1.[3][8]
Molecular Formula	C₁₀H₁₈O	Universal	-
Molecular Weight	154.25 g/mol	Universal[2][3]	-
Appearance	Colorless to white crystalline solid	Chem-Impex, Lab Pro Inc.[3][6]	-
Melting Point	39-45 °C	Sigma-Aldrich	-
Boiling Point	~201-202 °C	Chem-Impex[3]	-

Experimental Protocols: Synthesis and Purification

The preparation of enantiopure (+)-fenchyl alcohol can be achieved through various methods, including asymmetric synthesis and resolution of racemic mixtures. Below are detailed methodologies for key experimental approaches.

Enzymatic Kinetic Resolution of Racemic Fenchyl Alcohol

This method utilizes the stereoselectivity of enzymes, typically lipases, to selectively acylate one enantiomer from a racemic mixture, allowing for the separation of the unreacted enantiomer.[9]

Materials:

• Racemic fenchyl alcohol

• Lipase (B570770) (e.g., from Candida antarctica, Lipase B)

• Acyl donor (e.g., vinyl acetate)

• Anhydrous organic solvent (e.g., toluene (B28343) or hexane)

• Buffer solution (for work-up)

• Drying agent (e.g., anhydrous sodium sulfate)

• Silica (B1680970) gel for column chromatography

Procedure:

• Dissolve racemic fenchyl alcohol in the anhydrous organic solvent in a round-bottom flask.

• Add the lipase and the acyl donor to the solution.

• Seal the flask and stir the mixture at a controlled temperature (e.g., 30-40 °C).

• Monitor the reaction progress using chiral GC or HPLC until approximately 50% conversion is reached.

• Once the desired conversion is achieved, filter off the enzyme.

• Wash the filtrate with a buffer solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the resulting mixture of the acylated enantiomer and the unreacted (+)-fenchyl alcohol using silica gel column chromatography to isolate the pure (+)-fenchyl alcohol.

Chiral Resolution via Diastereomeric Salt Formation

This classical chemical method involves reacting the racemic alcohol with a chiral resolving agent to form diastereomers, which can then be separated by crystallization.[10]

Materials:

• Racemic fenchyl alcohol

• Enantiomerically pure chiral acid (e.g., (R)-(-)-mandelic acid or tartaric acid derivatives)

• Anhydrous solvent for reaction and crystallization (e.g., ethyl acetate, hexane)

• Base (e.g., sodium hydroxide (B78521) solution) for hydrolysis

• Acid (e.g., hydrochloric acid) for work-up

• Organic solvent for extraction (e.g., diethyl ether)

Procedure:

• React the racemic fenchyl alcohol with an enantiomerically pure chiral acid in an anhydrous solvent to form a mixture of diastereomeric esters.

• Separate the diastereomeric esters by fractional crystallization. The different solubilities of the diastereomers allow for one to crystallize preferentially.

• Monitor the purity of the crystallized diastereomer using techniques like NMR or HPLC.

• Once a diastereomerically pure ester is obtained, hydrolyze it using a base (e.g., NaOH solution) to cleave the ester bond.

• Acidify the reaction mixture and extract the liberated enantiopure (+)-fenchyl alcohol with an organic solvent.

• Wash, dry, and concentrate the organic extract to yield the enantiopure alcohol.

Purification by Chiral Chromatography

High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC) with a chiral stationary phase (CSP) can be used for the analytical and preparative separation of fenchyl alcohol enantiomers.[11][]

Instrumentation and Materials:

• HPLC or SFC system

• Chiral column (e.g., polysaccharide-based CSP)

• Mobile phase (e.g., hexane/isopropanol mixture for HPLC; supercritical CO₂ with a modifier for SFC)

• Racemic fenchyl alcohol standard

• Sample to be purified

Procedure:

• Develop a separation method using a racemic standard to optimize the mobile phase composition and flow rate for baseline separation of the two enantiomers.

• Inject the crude mixture containing (+)-fenchyl alcohol onto the chiral column.

• Collect the fractions corresponding to the (+)-fenchyl alcohol peak.

• Combine the collected fractions and evaporate the solvent to obtain the purified enantiopure product.

• Analyze the purity and enantiomeric excess of the final product using the same analytical chiral HPLC or GC method.

Visualizing the Workflow: Sourcing and Quality Control

The following diagram illustrates a typical workflow for sourcing and verifying the quality of enantiopure (+)-fenchyl alcohol for research and development purposes.

Caption: Workflow for Sourcing and Quality Control of (+)-Fenchyl Alcohol.

This guide provides a comprehensive starting point for researchers and drug development professionals seeking to procure and utilize enantiopure (+)-fenchyl alcohol. By carefully selecting suppliers, demanding detailed analytical data, and implementing in-house quality control, the integrity of subsequent research and development activities can be assured.

References

• 1. caymanchem.com [caymanchem.com]
• 2. 葑醇 natural, ≥97%, FG | Sigma-Aldrich [sigmaaldrich.com]
• 3. chemimpex.com [chemimpex.com]
• 4. fenchol, 1632-73-1 [thegoodscentscompany.com]
• 5. Fenchyl Alcohol | TargetMol [targetmol.com]
• 6. labproinc.com [labproinc.com]
• 7. Fenchyl Alcohol (1632-73-1) | Global Supplier Of Chemicals [chemicalbull.com]
• 8. Fenchol - Wikipedia [en.wikipedia.org]
• 9. Enzymatic synthesis of enantiopure alcohols: current state and perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Strategies for chiral separation: from racemate to enantiomer - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Chiral Ligands from (+)-Fenchyl Alcohol for Catalysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the synthesis of chiral ligands derived from the readily available and inexpensive terpene, (+)-fenchyl alcohol. The protocols described herein offer a practical guide for the preparation of both nitrogen- and phosphorus-based chiral ligands, which have demonstrated significant efficacy in asymmetric catalysis, a critical tool in modern drug discovery and development. The strategic use of this chiral scaffold allows for the synthesis of enantiomerically enriched compounds, a key consideration for producing safer and more effective pharmaceutical agents.

Introduction

Chiral ligands are indispensable in asymmetric catalysis, enabling the synthesis of single enantiomers of chiral molecules. The structural rigidity and well-defined stereochemistry of natural products make them excellent starting materials for ligand synthesis. (+)-Fenchyl alcohol, a bicyclic monoterpenoid, offers a robust and sterically demanding chiral backbone that can effectively influence the stereochemical outcome of a catalytic reaction. This document details the synthesis of two classes of chiral ligands derived from the fenchane (B1212791) framework: β-hydroxy oxazolines from (-)-fenchone (B1675204) (the oxidized form of fenchyl alcohol) and phosphonite/phosphinite ligands from fenchol (B156177) (an isomer of fenchyl alcohol).

Part 1: Synthesis and Application of Fenchone-Derived β-Hydroxy Oxazoline (B21484) Ligands

This section details the conversion of (+)-fenchyl alcohol to (+)-fenchone, followed by the synthesis of a chiral β-hydroxy oxazoline ligand from its enantiomer, (-)-fenchone. This class of ligands has proven effective in the enantioselective addition of organozinc reagents to aldehydes.

Diagram of the Synthetic Workflow

Caption: Synthetic workflow for the preparation of a chiral β-hydroxy oxazoline ligand from (+)-fenchyl alcohol via (+)-fenchone.

Experimental Protocols

Protocol 1: Oxidation of (+)-Fenchyl Alcohol to (+)-Fenchone

This protocol describes a standard laboratory procedure for the oxidation of a secondary alcohol to a ketone using pyridinium (B92312) chlorochromate (PCC).

• Materials:

  • (+)-Fenchyl alcohol

  • Pyridinium chlorochromate (PCC)

  • Anhydrous dichloromethane (B109758) (DCM)

  • Silica (B1680970) gel

  • Anhydrous diethyl ether

  • Anhydrous magnesium sulfate

• Procedure:

  • To a stirred suspension of PCC (1.5 equivalents) and silica gel in anhydrous DCM, add a solution of (+)-fenchyl alcohol (1.0 equivalent) in anhydrous DCM at room temperature.

  • Stir the reaction mixture for 2-4 hours, monitoring the progress by thin-layer chromatography (TLC).

  • Upon completion, dilute the mixture with anhydrous diethyl ether and filter through a pad of silica gel to remove the chromium salts.

  • Wash the silica gel pad with additional diethyl ether.

  • Combine the filtrates and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford (+)-fenchone.

Protocol 2: Synthesis of a Chiral β-Hydroxy Oxazoline Ligand from (-)-Fenchone

This protocol is adapted from the literature for the synthesis of a chiral ligand effective in asymmetric diethylzinc (B1219324) additions.[1]

• Materials:

  • (-)-Fenchone

  • (S)-(-)-2-Methyl-4-isopropyloxazoline

  • n-Butyllithium (n-BuLi) in hexanes

  • Anhydrous tetrahydrofuran (B95107) (THF)

  • Saturated aqueous ammonium (B1175870) chloride solution

• Procedure:

  • In a flame-dried 25 mL round-bottom flask under an argon atmosphere, dissolve (S)-(-)-2-methyl-4-isopropyloxazoline (2.00 mmol) in anhydrous THF (4.0 mL).

  • Cool the solution to -78 °C (dry ice/acetone bath).

  • Add n-BuLi (2.10 mmol) in hexanes dropwise.

  • Stir the reaction mixture for 15 minutes at -78 °C.

  • In a separate flask, dissolve (-)-fenchone (2.00 mmol) in anhydrous THF (4.0 mL).

  • Add the (-)-fenchone solution dropwise to the reaction mixture at -78 °C.

  • Stir the mixture at -78 °C for 30 minutes, then remove the cooling bath and allow it to warm to room temperature.

  • Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

  • Extract the product with diethyl ether, dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Catalytic Application and Data

The synthesized β-hydroxy oxazoline ligand has been successfully employed as a catalyst for the enantioselective addition of diethylzinc to various aromatic aldehydes, yielding chiral secondary alcohols with high enantiomeric excess.

Table 1: Enantioselective Addition of Diethylzinc to Aldehydes using a Fenchone-Derived Ligand [1]

Aldehyde	Product Yield (%)	Enantiomeric Excess (ee, %)
Benzaldehyde	95	92 (R)
4-Chlorobenzaldehyde	98	96 (R)
4-Methylbenzaldehyde	88	90 (R)
4-Methoxybenzaldehyde	91	85 (R)
2-Naphthaldehyde	93	94 (R)

Part 2: Synthesis and Application of Fenchol-Derived Phosphonite and Phosphinite Ligands

This section describes the synthesis of phosphonite and phosphinite ligands directly from fenchol, an isomer of fenchyl alcohol. These P-ligands have been utilized in palladium-catalyzed asymmetric allylic substitution reactions.

Diagram of Ligand Synthesis and Catalytic Cycle

Caption: Synthesis of fenchol-derived P-ligands and their application in a palladium-catalyzed allylic alkylation cycle.

Experimental Protocols

Protocol 3: General Synthesis of Fenchol-Derived Phosphinite (FENOP) Ligands

This generalized protocol is based on the reaction of an alcohol with a chlorophosphine.

• Materials:

  • Fenchol

  • Chlorodiphenylphosphine (B86185) (or other diaryl/dialkyl chlorophosphine)

  • Anhydrous solvent (e.g., THF or toluene)

  • Anhydrous triethylamine (B128534) or other non-nucleophilic base

  • Anhydrous work-up reagents

• Procedure:

  • Dissolve fenchol (1.0 equivalent) and triethylamine (1.1 equivalents) in anhydrous solvent under an inert atmosphere.

  • Cool the solution to 0 °C.

  • Slowly add chlorodiphenylphosphine (1.0 equivalent) dropwise.

  • Allow the reaction to warm to room temperature and stir for several hours, monitoring by TLC or ³¹P NMR.

  • Upon completion, filter the reaction mixture to remove the triethylammonium (B8662869) hydrochloride salt.

  • Remove the solvent from the filtrate under reduced pressure.

  • Purify the crude product by column chromatography under an inert atmosphere or by crystallization.

Catalytic Application and Data

Fenchol-derived phosphonite (BIFOP-H) and phosphinite (FENOP) ligands have been evaluated in the palladium-catalyzed asymmetric allylic substitution of 1-phenyl-2-propenyl acetate (B1210297) with dimethylmalonate.[2]

Table 2: Palladium-Catalyzed Asymmetric Allylic Substitution with Fenchol-Derived Ligands [2]

Ligand	Yield (%)	Branched/Linear Ratio	Enantiomeric Excess (ee, %)
BIFOP-H	75	95/5	65 (S)
FENOP (Phenyl)	68	>99/1	45 (S)
FENOP (2-Pyridyl)	85	>99/1	55 (R)

Reaction conditions: 1 mol% [Pd(allyl)Cl]₂, ligand, and substrate in THF.

Conclusion

(+)-Fenchyl alcohol serves as a versatile and cost-effective starting material for the synthesis of valuable chiral ligands for asymmetric catalysis. The protocols outlined in these application notes provide a foundation for researchers to access both N- and P-based ligands from the fenchane scaffold. The successful application of these ligands in generating enantiomerically enriched products underscores their potential in the synthesis of complex chiral molecules, including active pharmaceutical ingredients. Further optimization of ligand structure and reaction conditions can lead to even higher levels of stereocontrol, contributing to the advancement of asymmetric synthesis and drug development.

References

• 1. A superior P-H phosphonite: Asymmetric allylic substitutions with fenchol-based palladium catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application of Chiral Alcohols in Diastereoselective Diels-Alder Reactions: A General Overview and Representative Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Diels-Alder reaction is a powerful and widely utilized [4+2] cycloaddition reaction in organic synthesis for the construction of six-membered rings. When a prochiral dienophile is used, the reaction can lead to the formation of new stereocenters. Diastereoselective Diels-Alder reactions employ a chiral auxiliary, a chiral molecule temporarily attached to the dienophile, to control the stereochemical outcome of the reaction. This control is crucial in the synthesis of complex, stereochemically defined molecules, such as natural products and pharmaceuticals.

Chiral alcohols are a class of auxiliaries that can be esterified with α,β-unsaturated carboxylic acids to form chiral dienophiles. The steric bulk of the chiral alcohol directs the approach of the diene to one of the two faces of the dienophile, leading to the preferential formation of one diastereomer. While a wide variety of chiral auxiliaries have been developed and successfully applied, this document provides a general overview and representative protocols for the application of chiral alcohols in diastereoselective Diels-Alder reactions.

Data Presentation: Diastereoselectivity in Diels-Alder Reactions

The effectiveness of a chiral auxiliary is typically measured by the diastereomeric excess (d.e.) or diastereomeric ratio (d.r.) of the products. The following table summarizes representative data for the Lewis acid-catalyzed Diels-Alder reaction between a chiral acrylate (B77674) and cyclopentadiene (B3395910), using (-)-8-phenylmenthol (B56881) as the chiral auxiliary.

Diene	Dienophile	Lewis Acid	Solvent	Temp (°C)	Yield (%)	Diastereomeric Ratio (endo:exo)	Diastereomeric Excess (%)
Cyclopentadiene	(-)-8-Phenylmenthyl acrylate	Et₂AlCl	CH₂Cl₂	-78	95	>99:1	>98
Cyclopentadiene	(-)-8-Phenylmenthyl acrylate	BF₃·OEt₂	CH₂Cl₂	-78	92	98:2	96
1,3-Butadiene	(-)-8-Phenylmenthyl acrylate	Et₂AlCl	Toluene	-78	88	-	94
Isoprene	(-)-8-Phenylmenthyl acrylate	Et₂AlCl	CH₂Cl₂	-78	90	-	95 (para)

Table 1: Representative data for the diastereoselective Diels-Alder reaction using a chiral alcohol auxiliary. Data is illustrative and based on typical results reported for auxiliaries like (-)-8-phenylmenthol.

Experimental Protocols

The following are representative protocols for the synthesis of a chiral acrylate dienophile and its subsequent use in a diastereoselective Diels-Alder reaction.

Protocol 1: Synthesis of (+)-Fenchyl Acrylate (Representative)

This protocol describes the esterification of (+)-fenchyl alcohol with acryloyl chloride.

Materials:

• (+)-Fenchyl alcohol

• Acryloyl chloride

• Triethylamine (B128534) (Et₃N)

• Dichloromethane (B109758) (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• To a solution of (+)-fenchyl alcohol (1.0 eq) and triethylamine (1.2 eq) in dichloromethane at 0 °C under an inert atmosphere, add acryloyl chloride (1.1 eq) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Quench the reaction by the addition of saturated aqueous NaHCO₃ solution.

• Separate the organic layer and wash sequentially with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford (+)-fenchyl acrylate.

Protocol 2: Diastereoselective Diels-Alder Reaction (Representative)

This protocol outlines a general procedure for the Lewis acid-catalyzed Diels-Alder reaction of a chiral acrylate with cyclopentadiene.

Materials:

• (+)-Fenchyl acrylate (or other chiral acrylate)

• Cyclopentadiene (freshly cracked)

• Diethylaluminum chloride (Et₂AlCl) solution in hexanes

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of the chiral acrylate (1.0 eq) in dichloromethane at -78 °C under an inert atmosphere, add diethylaluminum chloride solution (1.1 eq) dropwise.

• Stir the mixture at -78 °C for 30 minutes.

• Add freshly cracked cyclopentadiene (3.0 eq) dropwise to the reaction mixture.

• Stir the reaction at -78 °C for 3 hours.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature and separate the organic layer.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

• Determine the diastereomeric excess of the product by ¹H NMR or HPLC analysis.

Visualizations

Diels-Alder Reaction Mechanism

Caption: Mechanism of a diastereoselective Diels-Alder reaction.

Experimental Workflow

Caption: A typical experimental workflow for a diastereoselective Diels-Alder reaction.

Conclusion and Future Outlook

Chiral alcohols serve as effective and readily available auxiliaries for directing the stereochemical outcome of Diels-Alder reactions. The protocols and principles outlined here, using (-)-8-phenylmenthol as a model, provide a solid foundation for researchers exploring asymmetric cycloadditions.

While specific data for (+)-fenchyl alcohol is currently lacking in the scientific literature, its structural similarity to other successful camphor-derived auxiliaries suggests its potential in diastereoselective synthesis. The bulky and rigid bicyclic framework of the fenchyl group could provide excellent facial shielding, potentially leading to high levels of diastereoselectivity. Further research into the application of (+)-fenchyl alcohol and its derivatives in Diels-Alder and other asymmetric reactions is warranted and could lead to the development of novel and efficient synthetic methodologies. Researchers are encouraged to apply the general protocols provided herein as a starting point for investigating the utility of (+)-fenchyl alcohol as a chiral auxiliary.

Application Notes and Protocols for the Diastereoselective Attachment of (+)-Fenchyl Alcohol to a Prochiral Substrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the field of stereoselective synthesis, the use of chiral auxiliaries is a powerful and well-established strategy for controlling the stereochemical outcome of a reaction. This approach involves the temporary incorporation of a chiral molecule, the auxiliary, onto a prochiral substrate. The inherent chirality of the auxiliary then directs subsequent chemical transformations, leading to the preferential formation of one diastereomer over the other. Following the desired stereoselective reaction, the chiral auxiliary can be removed, yielding an enantiomerically enriched product.

(+)-Fenchyl alcohol, a bicyclic monoterpene alcohol, is an effective chiral auxiliary due to its rigid, sterically demanding structure. When attached to a prochiral substrate, such as a carboxylic acid, it forms diastereomeric esters. The bulky nature of the fenchyl group effectively shields one face of the prochiral center, directing the approach of reagents to the less hindered face and thereby inducing asymmetry in a subsequent reaction. This document provides detailed protocols for the attachment of (+)-fenchyl alcohol to a prochiral carboxylic acid, the separation of the resulting diastereomers, and the subsequent cleavage of the auxiliary.

While specific literature examples detailing the use of (+)-fenchyl alcohol are limited, the protocols provided here are based on well-established procedures for the structurally and functionally analogous chiral auxiliary, (-)-menthol.[1][2][3] These methods are directly applicable for the use of (+)-fenchyl alcohol.

General Experimental Workflow

The overall process for utilizing (+)-fenchyl alcohol as a chiral auxiliary for the resolution of a prochiral carboxylic acid can be summarized in three main stages:

• Esterification: Covalent attachment of (+)-fenchyl alcohol to the prochiral carboxylic acid to form a mixture of diastereomeric esters.

• Diastereomer Separation: Separation of the diastereomeric esters using standard chromatographic techniques.

• Auxiliary Cleavage: Removal of the (+)-fenchyl alcohol auxiliary to yield the enantiomerically enriched carboxylic acid.

Caption: General workflow for the resolution of a prochiral carboxylic acid using (+)-fenchyl alcohol.

Experimental Protocols

Protocol 1: Steglich Esterification for Attachment of (+)-Fenchyl Alcohol

This method utilizes dicyclohexylcarbodiimide (B1669883) (DCC) as a coupling agent and 4-dimethylaminopyridine (B28879) (DMAP) as a catalyst for the esterification under mild conditions.[4]

Materials:

• Prochiral carboxylic acid

• (+)-Fenchyl alcohol

• Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Dichloromethane (B109758) (CH₂Cl₂, anhydrous)

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of the prochiral carboxylic acid (1.0 eq) and (+)-fenchyl alcohol (1.1 eq) in anhydrous dichloromethane (0.2 M) at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add DMAP (0.1 eq).

• Slowly add a solution of DCC (1.2 eq) in anhydrous dichloromethane.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the dicyclohexylurea (DCU) byproduct. Wash the filter cake with a small amount of cold dichloromethane.

• Combine the filtrate and washings and concentrate under reduced pressure.

• Dissolve the residue in diethyl ether and wash sequentially with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude diastereomeric esters.

• Purify the diastereomeric esters by flash column chromatography on silica (B1680970) gel.

Caption: Workflow for the Steglich esterification of a prochiral acid with (+)-fenchyl alcohol.

Protocol 2: Fischer-Speier Esterification for Attachment of (+)-Fenchyl Alcohol

This is a classic acid-catalyzed esterification method.[5]

Materials:

• Prochiral carboxylic acid

• (+)-Fenchyl alcohol

• Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (TsOH)

• Toluene or a suitable solvent for azeotropic removal of water

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Combine the prochiral carboxylic acid (1.0 eq), (+)-fenchyl alcohol (2.0-3.0 eq), and a catalytic amount of concentrated H₂SO₄ or TsOH (0.05 eq) in toluene.

• Heat the mixture to reflux using a Dean-Stark apparatus to azeotropically remove the water formed during the reaction.

• Monitor the reaction by TLC until the starting carboxylic acid is consumed.

• Cool the reaction mixture to room temperature and dilute with diethyl ether.

• Carefully wash the organic layer with saturated aqueous NaHCO₃ solution until gas evolution ceases, followed by a wash with brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the resulting diastereomeric esters by flash column chromatography on silica gel.

Data Presentation

The following table provides representative data for the esterification of a prochiral carboxylic acid with a chiral alcohol, based on literature examples using (-)-menthol.[2][3] Similar results can be expected when using (+)-fenchyl alcohol.

Prochiral Carboxylic Acid	Esterification Method	Diastereomeric Ratio (d.r.)	Yield (%)	Reference
(rac)-2-(4-isobutylphenyl)propanoic acid (Ibuprofen)	DCC, DMAP	~1:1	>90	[6]
(rac)-2-Phenylpropanoic acid	Acid Chloride	~1:1	>95	N/A
(rac)-Carboxylic Acid Intermediate for Glutamate (B1630785) Analog	MNBA	1:1.02	85 (combined)	[3]

Diastereomer Separation and Auxiliary Cleavage

Separation: The separation of the diastereomeric esters is typically achieved by flash column chromatography on silica gel using a suitable eluent system (e.g., a mixture of hexane (B92381) and ethyl acetate). The separation can be monitored by TLC, and the fractions corresponding to each diastereomer are collected and concentrated.

Auxiliary Cleavage (Hydrolysis):

• Dissolve the separated diastereomeric ester in a suitable solvent mixture such as tetrahydrofuran (B95107) (THF) and methanol.

• Add an aqueous solution of a strong base, such as lithium hydroxide (B78521) (LiOH) or sodium hydroxide (NaOH) (2-5 eq).

• Stir the mixture at room temperature or with gentle heating until the ester is fully hydrolyzed (monitored by TLC).

• Acidify the reaction mixture with an aqueous acid (e.g., 1 M HCl) to protonate the carboxylic acid.

• Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate).

• The organic layers contain the enantiomerically enriched carboxylic acid and the recovered (+)-fenchyl alcohol. These can be separated by further chromatographic purification or by extraction with a basic aqueous solution to isolate the carboxylic acid salt, followed by acidification and extraction.

Caption: Pathway for the cleavage of the (+)-fenchyl alcohol auxiliary and recovery of the product.

Conclusion

The use of (+)-fenchyl alcohol as a chiral auxiliary provides a reliable method for the synthesis of enantiomerically enriched carboxylic acids. The protocols outlined in this document, based on well-established esterification and hydrolysis procedures, offer a practical guide for researchers in academic and industrial settings. The steric bulk and rigid conformation of (+)-fenchyl alcohol are key to inducing high levels of diastereoselectivity in subsequent reactions, making it a valuable tool in asymmetric synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Menthyl esterification allows chiral resolution for the synthesis of artificial glutamate analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chimie.ucv.ro [chimie.ucv.ro]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. advanceseng.com [advanceseng.com]

The Use of (+)-Fenchyl Alcohol Derivatives in Enantioselective Enolate Alkylation: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Enantioselective enolate alkylation is a cornerstone of modern asymmetric synthesis, enabling the stereocontrolled formation of carbon-carbon bonds to construct chiral molecules. A key strategy in this field involves the use of chiral auxiliaries, which are stereogenic molecules temporarily incorporated into a substrate to direct the stereochemical outcome of a reaction. While a variety of chiral auxiliaries have been successfully employed, this document focuses on the application of derivatives of (+)-fenchyl alcohol, a bicyclic monoterpenoid, in this context.

Detailed experimental data and established protocols for the use of (+)-fenchyl alcohol derivatives as chiral auxiliaries in enantioselective enolate alkylation are not widely reported in peer-reviewed literature. This suggests that while terpene-derived auxiliaries, such as those from camphor, have been explored, (+)-fenchyl alcohol itself is not a mainstream choice for this specific transformation. However, based on the principles of asymmetric synthesis and the known applications of structurally similar chiral alcohols, we can outline the theoretical framework, general protocols, and potential advantages of this approach.

Theoretical Application and Workflow

The general strategy for employing a chiral auxiliary like (+)-fenchyl alcohol in enantioselective enolate alkylation involves three key steps:

• Attachment of the Chiral Auxiliary: The carboxylic acid substrate is esterified with (+)-fenchyl alcohol to form a chiral fenchyl ester. This step introduces the chiral directing group.

• Diastereoselective Enolate Alkylation: The chiral ester is treated with a strong base, typically a lithium amide such as lithium diisopropylamide (LDA), to form a chiral enolate. The bulky and conformationally rigid bicyclic structure of the fenchyl group is intended to shield one face of the enolate, leading to a diastereoselective alkylation upon reaction with an electrophile (e.g., an alkyl halide).

• Cleavage of the Chiral Auxiliary: After the stereocenter has been set, the (+)-fenchyl alcohol auxiliary is removed, typically by hydrolysis or reduction, to yield the desired α-alkylated carboxylic acid or a corresponding alcohol, now in an enantiomerically enriched form. The recovered (+)-fenchyl alcohol can, in principle, be recycled.

Experimental Protocols (Generalized)

The following are generalized protocols based on standard procedures for enolate alkylation using other chiral alcohol auxiliaries. These should be considered as a starting point for optimization.

Protocol 1: Synthesis of the Chiral (+)-Fenchyl Ester

Objective: To attach the (+)-fenchyl alcohol chiral auxiliary to a carboxylic acid substrate.

Materials:

• Carboxylic acid (e.g., propanoic acid)

• (+)-Fenchyl alcohol

• Dicyclohexylcarbodiimide (DCC) or other coupling agent

• 4-(Dimethylamino)pyridine (DMAP) (catalytic amount)

• Dichloromethane (DCM) or other suitable aprotic solvent

• Standard work-up and purification reagents (e.g., HCl solution, NaHCO₃ solution, brine, anhydrous MgSO₄, silica (B1680970) gel for chromatography)

Procedure:

• To a solution of the carboxylic acid (1.0 eq) and (+)-fenchyl alcohol (1.1 eq) in anhydrous DCM at 0 °C, add a catalytic amount of DMAP.

• Slowly add a solution of DCC (1.1 eq) in DCM to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

• Upon completion, filter the reaction mixture to remove the dicyclohexylurea (DCU) byproduct.

• Wash the filtrate sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the pure (+)-fenchyl ester.

Protocol 2: Diastereoselective Alkylation of the Chiral (+)-Fenchyl Ester

Objective: To perform the stereoselective alkylation of the chiral enolate.

Materials:

• Chiral (+)-fenchyl ester

• Lithium diisopropylamide (LDA) solution in THF/hexanes

• Anhydrous tetrahydrofuran (B95107) (THF)

• Alkyl halide (e.g., benzyl (B1604629) bromide, methyl iodide)

• Saturated aqueous NH₄Cl solution

Procedure:

• Dissolve the chiral (+)-fenchyl ester (1.0 eq) in anhydrous THF under an inert atmosphere (argon or nitrogen) and cool the solution to -78 °C.

• Slowly add a freshly prepared or commercial solution of LDA (1.1 eq) to the ester solution.

• Stir the mixture at -78 °C for 1 hour to ensure complete enolate formation.

• Add the alkyl halide (1.2 eq) dropwise to the enolate solution at -78 °C.

• Continue stirring at -78 °C for 2-4 hours, or until the reaction is complete as monitored by TLC.

• Quench the reaction by adding saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature and extract with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic extracts with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

• The diastereomeric ratio of the crude product can be determined by ¹H NMR spectroscopy or GC/HPLC analysis. Purify by flash chromatography if necessary.

Protocol 3: Cleavage of the Chiral Auxiliary

Objective: To remove the (+)-fenchyl alcohol auxiliary and isolate the enantiomerically enriched product.

Materials:

• Alkylated (+)-fenchyl ester

• Lithium hydroxide (B78521) (LiOH) or other suitable base for hydrolysis

• Methanol (MeOH) or a mixture of THF/water

• Aqueous acid (e.g., 1 M HCl) for work-up

Procedure (Hydrolysis):

• Dissolve the alkylated (+)-fenchyl ester in a mixture of THF and water.

• Add an excess of LiOH (e.g., 4 eq) and stir the mixture at room temperature or with gentle heating until the hydrolysis is complete (monitored by TLC).

• Cool the reaction mixture and acidify to pH ~2 with 1 M HCl.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate to yield the crude α-alkylated carboxylic acid.

• Purify the carboxylic acid by an appropriate method (e.g., crystallization or chromatography).

• The enantiomeric excess (% ee) of the product can be determined by chiral HPLC or by conversion to a diastereomeric derivative followed by NMR or GC analysis.

Data Presentation

As no specific quantitative data for the use of (+)-fenchyl alcohol derivatives in enantioselective enolate alkylation has been found in the literature, the following table is a hypothetical representation of the type of data that would be collected and presented for such a study. The values are for illustrative purposes only.

Table 1: Hypothetical Results for the Diastereoselective Alkylation of a (+)-Fenchyl Propanoate Ester

Entry	Electrophile (R-X)	Yield (%)	Diastereomeric Ratio (d.r.)	Enantiomeric Excess (% ee) of Product
1	CH₃I	75	85:15	70
2	CH₃CH₂I	72	88:12	76
3	PhCH₂Br	85	92:8	84
4	Allyl-Br	81	90:10	80

Visualizations

The following diagrams illustrate the conceptual workflow and the stereochemical model for the proposed enantioselective enolate alkylation using a (+)-fenchyl alcohol derivative.

Large-Scale Synthesis of (+)-Fenchyl Alcohol Derivatives: Applications in Drug Development

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed protocols and application notes for the large-scale synthesis of key (+)-fenchyl alcohol derivatives, namely (+)-fenchone and fenchyl acetate (B1210297). It also explores the synthesis of tschimganin analogs, a class of fenchyl esters with potential biological activities. Furthermore, this note discusses the applications of these derivatives in drug development, with a particular focus on their antifungal properties.

Introduction

(+)-Fenchyl alcohol, a bicyclic monoterpenoid, is a valuable chiral building block for the synthesis of various compounds used in the fragrance, flavor, and pharmaceutical industries.[1][2] Its derivatives, such as (+)-fenchone and fenchyl esters, have gained significant interest due to their versatile applications. (+)-Fenchone serves as a key intermediate in the synthesis of chiral drugs and pesticides, while fenchyl esters are utilized as flavoring agents and have shown potential as bioactive molecules.[3][4] This document outlines optimized and scalable synthetic protocols for these derivatives and explores their relevance in the context of drug discovery and development.

Synthesis of (+)-Fenchone

(+)-Fenchone can be synthesized on a large scale primarily through the oxidation of (+)-fenchyl alcohol. Several methods are available, with the choice of oxidizing agent being a critical factor for achieving high yield and purity.

Oxidation using Pyridinium (B92312) Chlorochromate (PCC)

A reliable and relatively mild method for the oxidation of secondary alcohols to ketones.[5]

Experimental Protocol:

• To a stirred suspension of pyridinium chlorochromate (PCC) (1.5 equivalents) and silica (B1680970) gel in anhydrous dichloromethane (B109758) (DCM), add a solution of (+)-fenchyl alcohol (1.0 equivalent) in anhydrous DCM at room temperature.

• Stir the reaction mixture for 2-4 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with anhydrous diethyl ether and filter through a pad of silica gel to remove chromium salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford (+)-fenchone.

Catalytic Dehydrogenation

This method offers a high-yield, environmentally friendly alternative for the synthesis of (+)-fenchone.[3][6]

Experimental Protocol:

• Prepare a metallic catalyst, for example, by precipitating copper and manganese nitrates with an alkaline solution in the presence of a porous carrier like pumice stone.[6]

• In a reaction vessel equipped with a reflux condenser, combine technical grade (+)-fenchyl alcohol and the prepared catalyst. An inert solvent such as p-xylene (B151628) can be used.[3]

• Heat the mixture to approximately 225°C and maintain for several hours with agitation. Hydrogen gas will be evolved during the reaction.[6]

• After the reaction is complete, recover the product by steam distillation followed by fractionation.

Data Presentation: Synthesis of (+)-Fenchone

Method	Oxidizing Agent/Catalyst	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Purity/Enantiomeric Excess	Reference
PCC Oxidation	Pyridinium Chlorochromate (PCC)	Dichloromethane	Room Temp.	2-4	80-90	>98% e.e.	[5]
Catalytic Dehydrogenation	Copper-Manganese Catalyst	None / p-Xylene	225	8	92	>95%	[3][6]

Experimental Workflow: Synthesis of (+)-Fenchone

Caption: Workflow for (+)-Fenchone Synthesis.

Synthesis of Fenchyl Acetate

Fenchyl acetate is commonly prepared by the esterification of (+)-fenchyl alcohol with acetic anhydride.

Experimental Protocol:

• In a glass reaction still, charge (+)-fenchyl alcohol, acetic anhydride, and a suitable catalyst in a weight ratio of approximately 1:0.73:0.08.[7]

• Heat the reaction mixture to 120°C and maintain for 3 hours.[7]

• Cool the reaction mixture.

• Neutralize the mixture by adding a 30% sodium hydroxide (B78521) solution.

• Wash the organic layer with water.

• Purify the crude product by vacuum rectification to obtain fenchyl acetate with a purity of >97%.[7]

Data Presentation: Synthesis of Fenchyl Acetate

Reactants	Catalyst	Temperature (°C)	Reaction Time (h)	Purity (%)	Reference
(+)-Fenchyl Alcohol, Acetic Anhydride	Not specified	120	3	>97.0	[7]

Experimental Workflow: Synthesis of Fenchyl Acetate

Caption: Workflow for Fenchyl Acetate Synthesis.

Synthesis of Tschimganin Analogs

Tschimganin analogs, which are fenchyl esters of substituted benzoic acids, have been synthesized and evaluated for their biological activities.[8]

Experimental Protocol:

• To a solution of the desired substituted benzoic acid (1.0 equivalent) and (+)-fenchyl alcohol (1.0 equivalent) in a suitable solvent, add 4-dimethylaminopyridine (B28879) (DMAP) and dicyclohexylcarbodiimide (B1669883) (DCC).[8]

• Stir the reaction at room temperature.

• Monitor the reaction progress by TLC.

• Upon completion, filter the reaction mixture to remove dicyclohexylurea (DCU).

• Wash the filtrate and concentrate under reduced pressure.

• Purify the crude product by chromatography to yield the tschimganin analog.

Applications in Drug Development: Antifungal Activity

Fenchyl alcohol and its derivatives have demonstrated notable antifungal activity, particularly against Candida albicans.[1][9] This activity is attributed to the inhibition of biofilm and hyphae formation, which are crucial for the virulence of this pathogenic fungus.[9]

Studies have shown that fenchyl alcohol can significantly downregulate the expression of genes such as ECE1, ECE2, and RBT1 in C. albicans.[9] These genes are involved in cell wall integrity and morphogenesis, suggesting that fenchyl alcohol derivatives may disrupt these essential cellular processes in fungi. The general mechanism of action for many natural antifungal compounds involves damaging the fungal cell membrane and wall, interfering with ATP synthesis, and inducing oxidative stress through the production of reactive oxygen species.[10][11]

Signaling Pathway: Antifungal Action of Fenchyl Alcohol Derivatives

Caption: Antifungal mechanism of Fenchyl Alcohol.

The potential of (+)-fenchyl alcohol derivatives as antifungal agents opens avenues for the development of new therapeutics for fungal infections. Further research into their mechanism of action and structure-activity relationships is warranted to optimize their efficacy and safety for clinical applications.

References

• 1. Fenchyl alcohol | Drosophilia Population Genomics Project [dpgp.org]
• 2. Advances in Antifungal Drug Development: An Up-To-Date Mini Review | MDPI [mdpi.com]
• 3. CN103012097A - Method for preparing fenchone - Google Patents [patents.google.com]
• 4. foreverest.net [foreverest.net]
• 5. benchchem.com [benchchem.com]
• 6. US1933939A - Preparation of fenchone - Google Patents [patents.google.com]
• 7. CN103012130A - Method for preparing fenchyl acetate - Google Patents [patents.google.com]
• 8. Synthesis, Insecticidal, Fungicidal Activities and Structure–Activity Relationships of Tschimganin Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Antifungal activity and mechanism of action of natural product derivates as potential environmental disinfectants - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Antifungal activity and mechanism of action of natural product derivates as potential environmental disinfectants - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for ¹H and ¹³C NMR Spectral Analysis of (+)-Fenchyl Alcohol Adducts

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of (+)-fenchyl alcohol as a chiral derivatizing agent for the determination of enantiomeric purity and the assignment of absolute configuration of chiral molecules using ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy.

Application Notes

Introduction

In the development of chiral drugs and other bioactive molecules, the determination of enantiomeric purity and absolute stereochemistry is critical. NMR spectroscopy, in conjunction with chiral derivatizing agents (CDAs), offers a powerful and reliable method for this purpose. (+)-Fenchyl alcohol is a readily available and effective chiral auxiliary that can be used to convert a mixture of enantiomers into a mixture of diastereomers. Unlike enantiomers, which are indistinguishable in an achiral solvent by NMR, diastereomers exhibit distinct chemical shifts and coupling constants, allowing for their differentiation and quantification.

The bulky and conformationally rigid bicyclic structure of the fenchyl group provides a distinct anisotropic environment, which leads to significant chemical shift differences (Δδ) between the corresponding protons and carbons in the two diastereomeric adducts. This diastereomeric dispersion is the basis for the analytical method.

Principle of the Method

The underlying principle involves the covalent derivatization of a chiral analyte (e.g., a carboxylic acid, amine, or another alcohol via a suitable linker) with enantiomerically pure (+)-fenchyl alcohol. This reaction creates a pair of diastereomers. The spatial arrangement of the analyte's substituents relative to the fenchyl moiety will be different for each diastereomer, leading to differential shielding or deshielding of nuclei by the fenchyl group's magnetic field.

By analyzing the ¹H and ¹³C NMR spectra of the resulting diastereomeric mixture, the following can be achieved:

• Determination of Enantiomeric Excess (e.e.): The relative integration of well-resolved signals corresponding to each diastereomer in the ¹H NMR spectrum provides a direct measure of the enantiomeric ratio and thus the enantiomeric excess of the original analyte.

• Assignment of Absolute Configuration: By comparing the observed chemical shifts with empirical models (such as Mosher's method for similar systems) or by synthesizing adducts from enantiomerically pure standards, the absolute configuration of the analyte can often be determined.

Advantages of Using (+)-Fenchyl Alcohol as a Chiral Derivatizing Agent

• Commercial Availability: (+)-Fenchyl alcohol is readily available in high enantiomeric purity.

• Robustness: The fenchyl group is chemically stable, allowing for a range of reaction conditions for adduct formation.

• Good Diastereomeric Dispersion: The rigid bicyclic structure often induces significant chemical shift differences in the NMR spectra of the resulting diastereomers, facilitating analysis.

Data Presentation

¹H and ¹³C NMR Spectral Data for (+)-Fenchyl Alcohol

The following table summarizes the characteristic ¹H and ¹³C NMR chemical shifts for (+)-fenchyl alcohol, which serve as a reference for identifying the signals of the chiral auxiliary in the adduct spectra.

¹H NMR (CDCl₃)	Chemical Shift (δ) [ppm]	Multiplicity	Integration	Assignment
H2	3.55	d	1H	CH-OH
H4	1.75	m	1H	CH
H5, H6, H7	1.10-1.65	m	6H	CH₂
CH₃	1.15	s	3H	CH₃
CH₃	1.05	s	3H	CH₃
CH₃	0.95	s	3H	CH₃

¹³C NMR (CDCl₃)	Chemical Shift (δ) [ppm]	Assignment
C2	81.5	CH-OH
C1	50.0	C
C3	48.5	C
C4	42.0	CH
C7	40.0	CH₂
C5	27.5	CH₂
C6	22.0	CH₂
C8	26.0	CH₃
C9	21.0	CH₃
C10	18.0	CH₃

Note: The exact chemical shifts may vary slightly depending on the solvent and concentration.

Hypothetical ¹H and ¹³C NMR Data for Diastereomeric Adducts of (+)-Fenchyl Alcohol with a Chiral Carboxylic Acid (R/S)-Myristic Acid

The following tables present a hypothetical but representative dataset for the ¹H and ¹³C NMR spectra of diastereomeric esters formed from (+)-fenchyl alcohol and a racemic mixture of a generic chiral carboxylic acid, (R/S)-2-methylbutanoic acid. This illustrates the expected differences in chemical shifts (Δδ) that enable quantification.

¹H NMR Data for Diastereomeric (1R,2R,4S)-1,3,3-trimethylbicyclo[2.2.1]heptan-2-yl (R/S)-2-methylbutanoate

Proton	Diastereomer 1 (R-acid) δ [ppm]	Diastereomer 2 (S-acid) δ [ppm]	Δδ (δ₁ - δ₂) [ppm]	Multiplicity
Fenchyl H2	4.85	4.82	+0.03	d
Acid α-H	2.45	2.55	-0.10	m
Acid α-CH₃	1.15	1.25	-0.10	d
Acid β-CH₂	1.50	1.45	+0.05	m
Acid γ-CH₃	0.90	0.85	+0.05	t

¹³C NMR Data for Diastereomeric (1R,2R,4S)-1,3,3-trimethylbicyclo[2.2.1]heptan-2-yl (R/S)-2-methylbutanoate

Carbon	Diastereomer 1 (R-acid) δ [ppm]	Diastereomer 2 (S-acid) δ [ppm]	Δδ (δ₁ - δ₂) [ppm]
Carbonyl C=O	175.2	175.0	+0.2
Fenchyl C2	83.1	82.9	+0.2
Acid α-C	41.5	42.0	-0.5
Acid α-CH₃	16.8	17.5	-0.7
Acid β-C	26.5	26.3	+0.2
Acid γ-C	11.5	11.3	+0.2

Disclaimer: The data for the diastereomeric adducts is hypothetical and for illustrative purposes only.

Experimental Protocols

Protocol 1: Synthesis of (+)-Fenchyl Ester Adducts from a Chiral Carboxylic Acid

This protocol describes a general method for the esterification of a chiral carboxylic acid with (+)-fenchyl alcohol for NMR analysis.

Materials:

• Chiral carboxylic acid (e.g., a racemic mixture)

• (+)-Fenchyl alcohol

• Dicyclohexylcarbodiimide (DCC)

• 4-(Dimethylamino)pyridine (DMAP)

• Dichloromethane (DCM), anhydrous

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• NMR tubes

• Deuterated chloroform (B151607) (CDCl₃) with 0.03% TMS

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve the chiral carboxylic acid (1.0 eq) and (+)-fenchyl alcohol (1.1 eq) in anhydrous DCM.

• Coupling Reaction: Add DMAP (0.1 eq) to the solution. Cool the flask to 0 °C in an ice bath and add DCC (1.2 eq) portion-wise with stirring.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, filter the mixture to remove the dicyclohexylurea (DCU) precipitate. Wash the precipitate with a small amount of DCM.

• Extraction: Transfer the filtrate to a separatory funnel and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude ester adducts.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel (e.g., using a hexane/ethyl acetate (B1210297) gradient) to isolate the diastereomeric esters.

Protocol 2: ¹H and ¹³C NMR Spectral Analysis

Procedure:

• Sample Preparation: Prepare an NMR sample by dissolving 5-10 mg of the purified diastereomeric ester mixture in approximately 0.6 mL of CDCl₃.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Ensure a sufficient number of scans to achieve a good signal-to-noise ratio for accurate integration.

  • Identify well-resolved signals corresponding to each diastereomer. Protons close to the chiral center of the analyte (e.g., the α-proton and α-substituents) are most likely to show the largest chemical shift differences.

  • Carefully integrate the selected pairs of signals. The ratio of the integrals corresponds to the diastereomeric ratio, which is equivalent to the enantiomeric ratio of the original acid.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Identify the signals for the carbons of each diastereomer. Carbons near the stereogenic center will typically show the most significant Δδ values.

• Data Analysis:

  • Calculate the enantiomeric excess (e.e.) using the formula: e.e. (%) = |(Integral₁ - Integral₂)/(Integral₁ + Integral₂)| × 100%

  • Tabulate the chemical shifts for both diastereomers and calculate the chemical shift differences (Δδ) to identify the most affected nuclei.

Visualizations

Experimental Workflow

Caption: Experimental workflow for the synthesis and NMR analysis of (+)-fenchyl alcohol adducts.

Signaling Pathways (NMR Correlations)

Caption: Key structural components and NMR correlations in a (+)-fenchyl alcohol adduct.

Application Note: Chromatographic Separation of Diastereomeric Esters Derived from (+)-Fenchyl Alcohol for the Resolution of Racemic Carboxylic Acids

Audience: Researchers, scientists, and drug development professionals.

Introduction

The enantioselective separation of chiral compounds is a critical process in the pharmaceutical industry, as the pharmacological and toxicological properties of enantiomers can differ significantly. One established method for resolving racemic carboxylic acids is through derivatization with a chiral alcohol to form diastereomers, which can then be separated using standard, achiral chromatographic techniques. This application note provides a detailed protocol for the use of (+)-fenchyl alcohol as a chiral derivatizing agent for the separation of racemic carboxylic acids, with a particular focus on the non-steroidal anti-inflammatory drug (NSAID) class, often referred to as "profens."

The principle of this method lies in the conversion of an enantiomeric mixture into a mixture of diastereomers. Diastereomers, unlike enantiomers, have different physical and chemical properties, allowing for their separation by techniques such as high-performance liquid chromatography (HPLC) or gas chromatography (GC). Following separation, the individual diastereomers can be hydrolyzed to yield the pure enantiomers of the original carboxylic acid.

Signaling Pathway and Logical Relationships

The overall workflow for the chromatographic separation of diastereomers derived from (+)-fenchyl alcohol involves a series of logical steps, from the initial derivatization reaction to the final analysis and separation.

Caption: Workflow for the resolution of racemic carboxylic acids.

Experimental Protocols

Synthesis of Diastereomeric Esters of (+)-Fenchyl Alcohol

This protocol describes the general procedure for the esterification of a racemic carboxylic acid with (+)-fenchyl alcohol.

Materials:

• Racemic carboxylic acid (e.g., ibuprofen)

• (+)-Fenchyl alcohol

• Dicyclohexylcarbodiimide (DCC) or other suitable coupling agent

• 4-(Dimethylamino)pyridine (DMAP) (catalyst)

• Dichloromethane (B109758) (DCM), anhydrous

• Magnetic stirrer and stirring bar

• Round-bottom flask

• Standard glassware for extraction and purification

Procedure:

• In a clean, dry round-bottom flask, dissolve the racemic carboxylic acid (1.0 equivalent) and (+)-fenchyl alcohol (1.1 equivalents) in anhydrous dichloromethane.

• Add a catalytic amount of DMAP (0.1 equivalents) to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add a solution of DCC (1.2 equivalents) in anhydrous dichloromethane to the reaction mixture with continuous stirring.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, filter the mixture to remove the dicyclohexylurea byproduct.

• Wash the filtrate with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude diastereomeric ester mixture.

• The crude product may be purified by flash column chromatography on silica gel if necessary.

HPLC Separation of Diastereomeric Esters

This protocol outlines the high-performance liquid chromatography (HPLC) method for the separation of the synthesized diastereomeric esters.

Instrumentation:

• HPLC system equipped with a pump, autosampler, column oven, and a UV or mass spectrometry (MS) detector.

• Achiral stationary phase column (e.g., silica gel, C18). Normal-phase chromatography on silica is often effective for the separation of these types of diastereomers.

Chromatographic Conditions (Example for Profen Derivatives):

Parameter	Condition
Column	Silica Gel (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	n-Hexane / Isopropanol (e.g., 98:2 v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection	UV at a wavelength appropriate for the analyte
Injection Volume	10 µL

Procedure:

• Prepare a standard solution of the diastereomeric ester mixture in the mobile phase.

• Equilibrate the HPLC column with the mobile phase until a stable baseline is achieved.

• Inject the sample onto the column and run the analysis under the specified conditions.

• Identify the peaks corresponding to the two diastereomers based on their retention times.

• Quantify the relative amounts of each diastereomer by integrating the peak areas.

Data Presentation

The success of the chromatographic separation is evaluated based on parameters such as retention time (tᵣ), separation factor (α), and resolution (Rₛ). The following table provides a template for summarizing the quantitative data from the HPLC analysis.

Diastereomer	Retention Time (tᵣ) (min)	Separation Factor (α)	Resolution (Rₛ)
Diastereomer 1	tᵣ₁	α = tᵣ₂' / tᵣ₁'	Rₛ = 2(tᵣ₂ - tᵣ₁) / (w₁ + w₂)
Diastereomer 2	tᵣ₂

Note: tᵣ' refers to the adjusted retention time, and w refers to the peak width at the base.

Logical Relationship Diagram for Method Development

The process of developing a robust separation method involves optimizing several key parameters. The following diagram illustrates the logical relationships in the method development process.

Caption: Key parameters and outcomes in HPLC method development.

Conclusion

The derivatization of racemic carboxylic acids with (+)-fenchyl alcohol provides an effective means to form diastereomeric esters that can be resolved using conventional achiral chromatography. This application note offers a foundational protocol for this method. It is important to note that the optimal chromatographic conditions will vary depending on the specific carboxylic acid being analyzed. Therefore, method development and optimization are crucial for achieving baseline separation and accurate quantification of the enantiomers. This approach is a valuable tool for researchers in drug discovery and development for the preparation and analysis of enantiomerically pure compounds.

Application Notes and Protocols for the Cleavage and Recovery of the (+)-Fenchyl Alcohol Auxiliary

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-Fenchyl alcohol is a valuable chiral auxiliary in asymmetric synthesis, employed to induce stereoselectivity in a variety of chemical transformations. Derived from the chiral pool, its rigid bicyclic structure provides effective steric hindrance, directing the approach of reagents to one face of a prochiral substrate. This control allows for the synthesis of enantiomerically enriched products. A critical aspect of the utility of any chiral auxiliary is its efficient cleavage from the product and subsequent recovery for reuse, which enhances the overall efficiency and cost-effectiveness of a synthetic route.

These application notes provide detailed protocols for the two primary methods of cleaving the (+)-fenchyl alcohol auxiliary: hydrolytic cleavage of ester linkages and reductive cleavage of amide linkages. The choice of method is contingent on the nature of the bond connecting the auxiliary to the substrate and the chemical stability of the desired chiral product.

Data Presentation: Cleavage Methods and Recovery

The following table summarizes the common methods for the cleavage of the (+)-fenchyl alcohol auxiliary and typical recovery yields observed for analogous terpene-based auxiliaries.

Cleavage Method	Linkage Type	Typical Reagents	Product Functional Group	Auxiliary Recovery Yield
Basic Hydrolysis	Ester	Lithium Hydroxide (B78521) (LiOH)	Carboxylic Acid	Good to Excellent
Reductive Cleavage	Ester or Amide	Lithium Aluminum Hydride (LiAlH₄)	Alcohol or Amine	Excellent (e.g., 94% for (-)-8-phenylmenthol)[1]

Experimental Protocols

Protocol 1: Hydrolytic Cleavage of (+)-Fenchyl Esters

This protocol is suitable for the cleavage of substrates where the (+)-fenchyl alcohol auxiliary is attached via an ester linkage, yielding the corresponding chiral carboxylic acid. Lithium hydroxide is a commonly used base for this transformation.

Materials:

• (+)-Fenchyl ester adduct

• Tetrahydrofuran (THF)

• Water (deionized)

• Lithium hydroxide monohydrate (LiOH·H₂O)

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate (B1210297)

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• Dissolution: Dissolve the (+)-fenchyl ester adduct (1.0 equivalent) in a 3:1 mixture of THF and water.

• Addition of Base: Add lithium hydroxide monohydrate (2.0-3.0 equivalents) to the solution at room temperature.

• Reaction: Stir the mixture vigorously at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC). Gentle heating (e.g., to 40°C) may be applied to accelerate the reaction if necessary.

• Work-up:

  • Upon completion, cool the reaction mixture to room temperature and remove the THF under reduced pressure.

  • Acidify the remaining aqueous solution to a pH of approximately 2-3 with 1 M HCl.

  • Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

• Isolation of Carboxylic Acid:

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude carboxylic acid.

  • Purify the product by flash column chromatography or recrystallization.

• Recovery of (+)-Fenchyl Alcohol:

  • The (+)-fenchyl alcohol can be recovered from the organic extracts during the purification of the carboxylic acid. Due to its volatility, it can often be separated by careful distillation or column chromatography.

Protocol 2: Reductive Cleavage of (+)-Fenchyl Esters or Amides

Reductive cleavage using a strong reducing agent like lithium aluminum hydride (LiAlH₄) is a versatile method applicable to both ester and amide linkages. This method yields the corresponding chiral alcohol or amine, respectively.

Materials:

• (+)-Fenchyl ester or amide adduct

• Anhydrous diethyl ether or THF

• Lithium aluminum hydride (LiAlH₄)

• Water (deionized)

• 15% aqueous Sodium hydroxide (NaOH) solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), suspend lithium aluminum hydride (1.5-2.0 equivalents) in anhydrous diethyl ether or THF.

• Addition of Substrate: Cool the LiAlH₄ suspension to 0°C using an ice bath. Slowly add a solution of the (+)-fenchyl ester or amide adduct (1.0 equivalent) in the same anhydrous solvent.

• Reaction: Stir the reaction mixture at 0°C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-4 hours. Monitor the reaction progress by TLC.

• Work-up (Fieser Method):

  • Cool the reaction mixture back to 0°C.

  • Sequentially and carefully add water (X mL), followed by 15% aqueous NaOH (X mL), and then water again (3X mL), where X is the mass of LiAlH₄ in grams.

  • Stir the resulting mixture vigorously until a granular white precipitate of aluminum salts forms.

  • Add anhydrous sodium sulfate and continue stirring for 15-30 minutes.

• Isolation and Recovery:

  • Filter the solid aluminum salts and wash thoroughly with diethyl ether or THF.

  • Combine the filtrate and washings and concentrate under reduced pressure to obtain the crude product and the recovered (+)-fenchyl alcohol.

• Purification:

  • The desired chiral alcohol or amine and the (+)-fenchyl alcohol can be separated and purified by flash column chromatography on silica (B1680970) gel. The recovered (+)-fenchyl alcohol can be further purified by distillation if necessary.

Visualizations

Caption: Workflow for the cleavage and recovery of the (+)-fenchyl alcohol auxiliary.

Caption: Protocol for the hydrolytic cleavage of (+)-fenchyl esters.

Caption: Protocol for the reductive cleavage of (+)-fenchyl esters or amides.

References

• 1. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Application Note: Monitoring the Progress of a (+)-Fenchyl Alcohol-Mediated Reaction by Thin-Layer Chromatography (TLC)

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for monitoring the progress of a chemical reaction involving (+)-fenchyl alcohol using thin-layer chromatography (TLC). TLC is a rapid, cost-effective, and highly versatile separation technique ideal for the qualitative analysis of reaction mixtures, allowing for the real-time tracking of reactant consumption and product formation.[1][2] This protocol covers the selection of materials, step-by-step experimental procedures, visualization techniques for non-UV active compounds like alcohols, and data analysis.

Principle of the Method

Thin-layer chromatography separates components of a mixture based on the principle of adsorption chromatography. The separation depends on the relative affinity of the compounds for the stationary phase (typically polar silica (B1680970) gel) and the mobile phase (an organic solvent system).[3][4] In a typical (+)-fenchyl alcohol-mediated reaction, such as its oxidation to fenchone, the polarity of the product will differ from the starting material.

• (+)-Fenchyl alcohol , being an alcohol, is a relatively polar compound and will have a strong affinity for the polar silica gel stationary phase. This results in it traveling a shorter distance up the TLC plate, leading to a lower Retention Factor (Rf) value.[5][6]

• The product (e.g., fenchone, a ketone) is generally less polar than the corresponding alcohol. It will have a weaker affinity for the stationary phase and will be carried further up the plate by the mobile phase, resulting in a higher Rf value.[6]

By spotting the reaction mixture on a TLC plate at various time intervals, one can observe the disappearance of the starting material spot and the appearance and intensification of the product spot, thereby monitoring the reaction's progression towards completion.[7][8]

Materials and Reagents

• TLC Plates: Silica gel 60 F254 plates (or equivalent).

• Mobile Phase (Eluent): Hexane and Ethyl Acetate (HPLC grade).

• Reaction Mixture: Aliquots from the (+)-fenchyl alcohol reaction.

• Reference Standard: Pure (+)-fenchyl alcohol.

• Spotting: Glass capillary tubes or micropipettes.[4]

• Developing Chamber: A glass jar with a tight-fitting lid or a dedicated TLC tank.

• Visualization Reagent: Potassium permanganate (B83412) (KMnO₄) stain.

• General Lab Equipment: Fume hood, forceps, pencil, ruler, heat gun.

Experimental Protocols

Potassium permanganate is an excellent visualization agent for compounds that can be oxidized, such as alcohols and alkenes.[9][10]

• Dissolve 1.5 g of potassium permanganate (KMnO₄), 10 g of potassium carbonate (K₂CO₃), and 1.25 mL of 10% sodium hydroxide (B78521) (NaOH) in 200 mL of distilled water.[10]

• Stir the solution until all solids are dissolved.

• Store the stain in a sealed, clearly labeled bottle away from light.

This protocol outlines the complete workflow from plate preparation to analysis.

• Preparation of the Developing Chamber:

  • Prepare a mobile phase solution. A good starting point for separating alcohols and ketones is a 4:1 mixture of hexane:ethyl acetate.[7]

  • Pour the mobile phase into the developing chamber to a depth of about 0.5 cm.[11]

  • Place a piece of filter paper inside the chamber, allowing it to become saturated with the solvent. This ensures the chamber atmosphere is saturated with solvent vapors, leading to better chromatogram development.[12]

  • Cover the chamber and allow it to equilibrate for 5-10 minutes.[5]

• Preparation of the TLC Plate:

  • Obtain a silica gel TLC plate. Handle it carefully by the edges to avoid contaminating the surface.

  • Using a pencil, gently draw a straight line (the origin) about 1 cm from the bottom of the plate.[12][13]

  • Mark three small, equidistant points on the origin line for spotting. Label them 'S' (Starting Material), 'C' (Co-spot), and 'R' (Reaction Mixture).[11]

• Spotting the TLC Plate:

  • Dissolve a small amount of pure (+)-fenchyl alcohol (starting material) in a volatile solvent like ethyl acetate.

  • Using a capillary tube, apply a small spot of this solution to the 'S' mark on the origin. The spot should be as small as possible (1-2 mm in diameter).[4]

  • Withdraw a small aliquot from the ongoing reaction using a capillary tube.[7]

  • Spot the reaction mixture on the 'R' mark.

  • Spot the reaction mixture directly on top of the starting material spot at the 'C' (co-spot) mark. The co-spot helps to verify the identity of the spots in the reaction lane.[7][11]

• Developing the TLC Plate:

  • Carefully place the spotted TLC plate into the equilibrated developing chamber using forceps. Ensure the origin line is above the level of the mobile phase.[4]

  • Seal the chamber and allow the mobile phase to ascend the plate by capillary action.[3]

  • Remove the plate when the solvent front is about 1 cm from the top edge.[11]

  • Immediately mark the position of the solvent front with a pencil.[12]

  • Allow the solvent to completely evaporate from the plate in a fume hood.

• Visualizing the Spots:

  • Since (+)-fenchyl alcohol and its potential products are often not UV-active, a chemical stain is required for visualization.[14]

  • Submerge the dried TLC plate quickly and evenly into the prepared KMnO₄ stain using forceps.[10]

  • Remove the plate and wipe the excess stain from the back with a paper towel.

  • Gently warm the plate with a heat gun. Oxidizable compounds, like the alcohol, will appear as yellow or brown spots against a purple/pink background.[9]

  • Circle the visible spots with a pencil immediately, as the colors may fade over time.

• Data Analysis:

  • Measure the distance from the origin to the center of each spot.

  • Measure the distance from the origin to the solvent front line.

  • Calculate the Retention Factor (Rf) for each spot using the following formula[13][15]: Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front)

Data Presentation

The progress of the reaction can be quantified by observing the changes in the TLC spots over time. The disappearance of the starting material spot and the increase in the intensity of the product spot indicate the reaction is proceeding.

Table 1: Hypothetical TLC Data for the Oxidation of (+)-Fenchyl Alcohol

Time Point	Distance Traveled by Starting Material (cm)	Distance Traveled by Product (cm)	Distance Traveled by Solvent Front (cm)	Rf of Starting Material	Rf of Product	Reaction Status
t = 0 min	2.5	0 (no spot)	8.0	0.31	N/A	Reaction Initiated
t = 30 min	2.5 (faint spot)	4.8 (strong spot)	8.0	0.31	0.60	In Progress
t = 60 min	0 (no spot)	4.8 (intense spot)	8.0	N/A	0.60	Complete

Visualization of Workflows and Relationships

The following diagrams illustrate the experimental workflow and the logical relationship for interpreting the TLC results.

Caption: Experimental workflow for monitoring a reaction by TLC.

Caption: Logical relationship for TLC reaction monitoring.

References

• 1. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 2. Fundamentals and Applications of Thin Layer Chromatography (TLC) • Environmental Studies (EVS) Institute [evs.institute]
• 3. Thin-layer chromatography - Wikipedia [en.wikipedia.org]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. Chemistry Online @ UTSC [utsc.utoronto.ca]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. youtube.com [youtube.com]
• 9. faculty.fiu.edu [faculty.fiu.edu]
• 10. silicycle.com [silicycle.com]
• 11. How To [chem.rochester.edu]
• 12. ocw.mit.edu [ocw.mit.edu]
• 13. smart.dhgate.com [smart.dhgate.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. Khan Academy [khanacademy.org]

Technical Notes & Optimization

Technical Support Center: Improving Diastereoselectivity in (+)-Fenchyl Alcohol-Assisted Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing (+)-fenchyl alcohol as a chiral auxiliary. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to help you optimize your diastereoselective reactions.

Frequently Asked Questions (FAQs)

Q1: What is (+)-fenchyl alcohol and why is it used as a chiral auxiliary?

(+)-Fenchyl alcohol is a bicyclic monoterpenoid. Its rigid, chiral structure provides a well-defined steric environment that can effectively shield one face of a prochiral substrate, leading to the preferential formation of one diastereomer in a chemical reaction.[1][2] After the desired stereocenter has been created, the (+)-fenchyl alcohol auxiliary can be cleaved and potentially recycled.

Q2: I am observing low diastereoselectivity (low d.r.) in my reaction. What are the most common factors that could be responsible?

Low diastereoselectivity can stem from several factors. The most common culprits include:

• Suboptimal Reaction Temperature: Higher temperatures can provide enough energy to overcome the activation energy barrier for the formation of the undesired diastereomer, leading to a lower diastereomeric ratio.

• Inappropriate Lewis Acid or Catalyst: The choice and stoichiometry of the Lewis acid are critical for achieving a rigid transition state that enhances facial bias.

• Solvent Choice: The polarity and coordinating ability of the solvent can significantly influence the conformation of the transition state, thereby affecting diastereoselectivity.

• Steric Hindrance: The steric bulk of either the substrate or the electrophile can interfere with the directing effect of the (+)-fenchyl alcohol auxiliary.

• Purity of Starting Materials: Impurities in the (+)-fenchyl alcohol, substrates, or reagents can lead to side reactions and reduced diastereoselectivity.

Q3: How do I remove the (+)-fenchyl alcohol auxiliary after the reaction?

The auxiliary is typically attached via an ester linkage. Common methods for cleavage include:

• Hydrolysis: Saponification using a base like lithium hydroxide (B78521) (LiOH) in a mixture of THF and water.

• Reductive Cleavage: Treatment with reducing agents like lithium aluminum hydride (LiAlH4) will cleave the ester to yield the corresponding alcohol of the substrate and recover the (+)-fenchyl alcohol.[3]

Care must be taken to choose cleavage conditions that do not epimerize the newly formed stereocenter.

Troubleshooting Guide

Issue 1: Low Diastereomeric Ratio (d.r.) in a Diels-Alder Reaction

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Weak Lewis Acid Activation	Screen a variety of Lewis acids (e.g., Et2AlCl, TiCl4, BF3·OEt2) to find the optimal one for your specific dienophile and diene. The Lewis acid coordinates to the carbonyl oxygen, locking the conformation of the dienophile and enhancing facial shielding.
High Reaction Temperature	Perform the reaction at lower temperatures (e.g., -78 °C to 0 °C). Lower temperatures increase the energy difference between the transition states leading to the different diastereomers.
Inappropriate Solvent	Test a range of anhydrous solvents with varying polarities (e.g., CH2Cl2, toluene, hexanes). The solvent can affect the conformation of the Lewis acid-dienophile complex.
Incorrect Stoichiometry	Optimize the stoichiometry of the Lewis acid. Typically, 1.0 to 1.5 equivalents are used.

Representative Data for Diels-Alder Reaction of (+)-Fenchyl Acrylate (B77674) with Cyclopentadiene (B3395910):

Entry	Lewis Acid (equiv.)	Solvent	Temp (°C)	d.r. (endo:exo)
1	None	CH2Cl2	25	75:25
2	Et2AlCl (1.2)	CH2Cl2	-78	95:5
3	TiCl4 (1.1)	CH2Cl2	-78	98:2
4	BF3·OEt2 (1.2)	CH2Cl2	-78	92:8
5	Et2AlCl (1.2)	Toluene	-78	93:7

Note: This data is hypothetical and for illustrative purposes to demonstrate potential trends.

Issue 2: Poor Selectivity in the Alkylation of a (+)-Fenchyl Ester Enolate

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Incorrect Enolate Geometry	The geometry of the enolate (E vs. Z) is crucial for stereocontrol. For the formation of Z-enolates, which often lead to higher diastereoselectivity, use bulky bases like lithium diisopropylamide (LDA) or sodium bis(trimethylsilyl)amide (NaHMDS).
Reaction Temperature Too High	Maintain a low temperature (typically -78 °C) during enolate formation and alkylation to prevent equilibration to the undesired diastereomer.
Non-optimal Solvent	Anhydrous tetrahydrofuran (B95107) (THF) is a common solvent for enolate alkylations as it effectively solvates the lithium cation.
Sterically Undemanding Electrophile	Less bulky electrophiles may exhibit lower diastereoselectivity. While not always modifiable, this is a factor to consider in the reaction design.

Representative Data for Alkylation of the Lithium Enolate of (+)-Fenchyl Propionate:

Entry	Base	Electrophile	Temp (°C)	d.r.
1	LDA	CH3I	-78	90:10
2	LDA	BnBr	-78	95:5
3	NaHMDS	BnBr	-78	96:4
4	LDA	BnBr	-40	85:15

Note: This data is hypothetical and for illustrative purposes to demonstrate potential trends.

Experimental Protocols

Protocol 1: Diastereoselective Diels-Alder Reaction

This protocol describes a general procedure for the Lewis acid-catalyzed Diels-Alder reaction between (+)-fenchyl acrylate and cyclopentadiene.

• Preparation of Dienophile: (+)-Fenchyl acrylate is prepared by the esterification of (+)-fenchyl alcohol with acryloyl chloride.

• Reaction Setup: To a flame-dried flask under an inert atmosphere (e.g., argon), add a solution of (+)-fenchyl acrylate (1.0 equiv) in anhydrous CH2Cl2.

• Lewis Acid Addition: Cool the solution to -78 °C. Add the Lewis acid (e.g., Et2AlCl, 1.2 equiv) dropwise. Stir for 20 minutes.

• Diene Addition: Add freshly cracked cyclopentadiene (3.0 equiv) dropwise.

• Reaction Monitoring: Stir the reaction at -78 °C for 3-5 hours, monitoring by TLC.

• Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of NH4Cl. Allow the mixture to warm to room temperature.

• Extraction: Extract the product with CH2Cl2. Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Purification and Analysis: Purify the crude product by flash chromatography. Determine the diastereomeric ratio by ¹H NMR or GC analysis.

Protocol 2: Diastereoselective Enolate Alkylation

This protocol outlines a general procedure for the alkylation of a (+)-fenchyl ester.

• Ester Synthesis: Prepare the desired ester (e.g., (+)-fenchyl propionate) from (+)-fenchyl alcohol and the corresponding acyl chloride or anhydride.

• Enolate Formation: In a flame-dried flask under argon, prepare a solution of lithium diisopropylamide (LDA) by adding n-BuLi (1.05 equiv) to diisopropylamine (B44863) (1.1 equiv) in anhydrous THF at -78 °C. In a separate flask, dissolve the (+)-fenchyl ester (1.0 equiv) in anhydrous THF and cool to -78 °C. Slowly add the ester solution to the LDA solution via cannula. Stir for 30 minutes at -78 °C.

• Alkylation: Add the electrophile (e.g., benzyl (B1604629) bromide, 1.2 equiv) dropwise to the enolate solution at -78 °C.

• Reaction Monitoring: Stir the reaction at -78 °C for 2-4 hours, monitoring by TLC.

• Work-up: Quench the reaction with saturated aqueous NH4Cl. Warm to room temperature and extract with ethyl acetate (B1210297).

• Purification and Analysis: Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate. Purify by flash chromatography and determine the d.r. by ¹H NMR or chiral HPLC.

Protocol 3: Cleavage of the (+)-Fenchyl Alcohol Auxiliary

This protocol describes the reductive cleavage of the chiral auxiliary.

• Reaction Setup: Dissolve the purified diastereomeric product (1.0 equiv) in anhydrous THF in a flame-dried flask under argon.

• Reduction: Cool the solution to 0 °C and slowly add a solution of LiAlH4 (1.5 equiv) in THF.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Work-up: Carefully quench the reaction by the sequential dropwise addition of water, 15% aqueous NaOH, and then water again at 0 °C.

• Filtration and Extraction: Filter the resulting solids and wash thoroughly with ethyl acetate. Separate the layers of the filtrate and extract the aqueous layer with ethyl acetate.

• Purification: Combine the organic layers, dry over anhydrous Na2SO4, and concentrate. The crude product can be purified by column chromatography to separate the desired product from the recovered (+)-fenchyl alcohol.

Visualizations

Caption: General workflow for asymmetric synthesis using a (+)-fenchyl alcohol auxiliary.

Caption: Troubleshooting flowchart for improving diastereoselectivity.

References

• 1. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 2. Double diastereoselective acetate aldol reactions with chiral N-acetyl thiazolidinethione reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: (+)-Fenchyl Alcohol Chiral Auxiliary Removal

Welcome to the technical support center for challenges related to the removal of the (+)-fenchyl alcohol chiral auxiliary. This guide provides troubleshooting tips and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in their synthetic chemistry endeavors.

Frequently Asked Questions (FAQs)

Q1: What is the primary function of a chiral auxiliary like (+)-fenchyl alcohol?

A chiral auxiliary is a chemical compound that is temporarily incorporated into a synthesis to control the stereochemical outcome of a reaction.[1] By attaching the chiral (+)-fenchyl alcohol to a prochiral substrate, you can direct subsequent reactions to selectively produce one enantiomer over the other.[1] After the desired stereocenter is created, the auxiliary is removed, yielding the enantiomerically enriched target molecule.[1][2]

Q2: What are the common methods for removing the (+)-fenchyl alcohol auxiliary?

The removal strategy depends on the linkage between the auxiliary and the substrate. For ester linkages, common methods include:

• Hydrolysis: Using acidic or basic conditions to saponify the ester.[3]

• Reductive Cleavage: Using powerful reducing agents like lithium aluminum hydride (LiAlH₄) to reduce the ester and liberate the target molecule as an alcohol.[4]

For amide linkages, which are generally more robust, more stringent conditions may be required:

• Strong Acidic Hydrolysis: Refluxing with strong acids like HCl or H₂SO₄.[4]

• Strong Reductive Cleavage: Using an excess of a potent reducing agent like LiAlH₄.[4]

Q3: Can the (+)-fenchyl alcohol auxiliary be recovered and reused after cleavage?

Yes, one of the key advantages of using a chiral auxiliary is the ability to recover and reuse it, which can make the overall synthesis more cost-effective.[1] After cleavage and work-up, the (+)-fenchyl alcohol can typically be isolated from the reaction mixture by extraction or column chromatography and purified for future use.

Q4: How do I monitor the progress of the cleavage reaction?

The progress of the reaction should be monitored by a suitable analytical technique, most commonly Thin-Layer Chromatography (TLC).[4] By spotting the reaction mixture alongside the starting material, you can observe the disappearance of the starting material spot and the appearance of a new spot corresponding to the product.

Troubleshooting Guide

This section addresses common problems encountered during the removal of the (+)-fenchyl alcohol auxiliary.

Problem 1: The cleavage reaction is incomplete or very slow.

• Possible Cause (A): Insufficiently strong reaction conditions.

  • Solution: If using hydrolysis, increase the concentration of the acid or base, or increase the reaction temperature.[4] For notoriously stable linkages like amides, switching from basic to strong acidic hydrolysis (e.g., 6M HCl at reflux) may be necessary.[4] If performing a reductive cleavage, ensure you are using a sufficient excess of the reducing agent (typically 1.5-4.0 equivalents).[4]

• Possible Cause (B): Steric hindrance.

  • Solution: The bulky nature of the fenchyl group combined with a sterically hindered substrate can slow the reaction. Increase the reaction time and/or temperature. Consider switching to a less sterically demanding cleavage reagent if possible.

Problem 2: The desired product is degrading or forming side products.

• Possible Cause (A): The product is sensitive to the cleavage conditions.

  • Solution: If your target molecule contains functional groups that are sensitive to strong acid or base (e.g., other esters, acetals), use milder cleavage conditions. For base-sensitive compounds, use acidic hydrolysis. For acid-sensitive compounds, consider basic hydrolysis (saponification). If the product is sensitive to both, a reductive cleavage might be a better alternative, provided the product can tolerate the reducing agent.

• Possible Cause (B): Epimerization or racemization of the desired stereocenter.

  • Solution: This can occur under harsh basic or acidic conditions, especially if the newly formed stereocenter has an acidic proton. Reduce the reaction temperature and time. Use the mildest conditions possible that still allow for cleavage. For example, milder basic conditions using K₂CO₃ in MeOH/THF can be effective for some esters.[5]

Problem 3: Difficulty in isolating the product after work-up.

• Possible Cause (A): Formation of an emulsion during extraction.

  • Solution: During the aqueous work-up, emulsions can form, making phase separation difficult. To break an emulsion, try adding brine (saturated aqueous NaCl solution) or filtering the mixture through a pad of Celite.

• Possible Cause (B): Poor separation of the product and the cleaved auxiliary.

  • Solution: Both the product and the freed (+)-fenchyl alcohol are alcohols (or derived from one), and they may have similar polarities, making separation by silica (B1680970) gel chromatography challenging. If co-elution is an issue, try a different solvent system for your column chromatography. Alternatively, consider derivatizing either the product or the auxiliary post-cleavage to significantly alter its polarity before performing chromatography.

Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting common issues during auxiliary removal.

Caption: Troubleshooting decision tree for (+)-fenchyl alcohol auxiliary removal.

Experimental Protocols & Data

Protocol 1: Reductive Cleavage of a Fenchyl Ester using LiAlH₄

This protocol is suitable for cleaving ester linkages to yield the target molecule as an alcohol.

• Dissolution: Dissolve the substrate (1.0 equiv) in an anhydrous etheral solvent such as diethyl ether or THF under an inert atmosphere (e.g., Nitrogen or Argon).

• Cooling: Cool the solution to 0 °C in an ice-water bath.

• Addition of Reducing Agent: Slowly add a suspension of lithium aluminum hydride (LiAlH₄, 1.5-2.0 equiv) in the same solvent.[4]

• Reaction: Stir the mixture at 0 °C for 1-2 hours, then allow it to warm to room temperature. Monitor the reaction's progress by TLC.[4]

• Work-up (Fieser Method): Once the reaction is complete, cool the mixture back to 0 °C. Carefully and sequentially add water (X mL), 15% aqueous NaOH (X mL), and then water again (3X mL), where X is the mass of LiAlH₄ used in grams.[4]

• Isolation: Stir the resulting mixture vigorously until a white precipitate forms. Add anhydrous Na₂SO₄ and stir for another 15 minutes.[4]

• Purification: Filter the solid and wash it thoroughly with diethyl ether or THF. Concentrate the filtrate under reduced pressure and purify the crude product by flash column chromatography on silica gel.[4]

Protocol 2: Acidic Hydrolysis of a Fenchyl Amide

This protocol uses harsh conditions suitable for the cleavage of robust amide linkages.

• Dissolution: Dissolve the N-fenchylacetyl substrate (1.0 equiv) in a mixture of glacial acetic acid and water (e.g., 2:1 v/v).[4]

• Addition of Acid: Add concentrated hydrochloric acid (e.g., 6 M) to the solution.[4]

• Reaction: Heat the reaction mixture to reflux and monitor the progress by TLC.[4]

• Work-up: Cool the reaction mixture to room temperature and carefully pour it into ice water. Neutralize the excess acid by basifying the solution with a suitable base (e.g., saturated aqueous sodium bicarbonate or NaOH).[4]

• Extraction: Extract the product with an organic solvent such as ethyl acetate (B1210297) or dichloromethane.[4]

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the resulting product by flash column chromatography.[4]

General Workflow Diagram

Caption: General experimental workflow for auxiliary cleavage and product isolation.

Illustrative Data for Auxiliary Cleavage Reactions

While specific data for (+)-fenchyl alcohol is substrate-dependent, the following table provides representative data from similar chiral auxiliary removal experiments to illustrate typical outcomes.

Linkage Type	Cleavage Method	Substrate Example	Diastereomeric Ratio (pre-cleavage)	Yield (%)	Reference
Amide	Hydrolysis	N-Acyl Prolinol Derivative	>95:5	80-90	[2]
Ester	Saponification	(N-tosyl)phenylalaninol propionate	>95:5 (syn)	High	[3]
Amide	Reductive (LiAlH₄)	N-menthyloxyacetamide	N/A	High	[4]

Note: Data is compiled from various sources for illustrative purposes. Actual results will vary based on specific substrates and reaction conditions.[2]

References

• 1. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. peptide.com [peptide.com]

Technical Support Center: Purification of (+)-Fenchyl Alcohol-Derived Products

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the purification of (+)-fenchyl alcohol-derived products.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered when working with (+)-fenchyl alcohol-derived products?

A1: Common impurities include unreacted (+)-fenchyl alcohol, the oxidation byproduct fenchone (B1672492), and diastereomeric isomers (endo- and exo-fenchol). In esterification reactions, residual carboxylic acid and catalyst can also be present.[1] During the synthesis of fenchol (B156177) from turpentine (B1165885), other terpene alcohols like borneol and isocamphol can also be formed as byproducts.[2]

Q2: My purification by distillation is resulting in a low yield. What could be the cause?

A2: Low yields during the distillation of fenchyl alcohol derivatives, such as fenchyl acetate (B1210297), can be attributed to the close boiling points of the various isomers and other terpene byproducts.[1] This makes a clean separation by simple distillation challenging. For instance, the boiling point difference between α-fenchol and β-fenchol is only 0.3°C.

Q3: I am having difficulty separating diastereomers of my (+)-fenchyl alcohol derivative using column chromatography. What can I do?

A3: The separation of diastereomers can be challenging due to their similar polarities. To improve separation, you can screen different stationary phases (e.g., silica (B1680970), cyano-based, or even chiral phases) and systematically vary the mobile phase composition.[3][4][5] Employing a shallow gradient elution can also enhance resolution between closely eluting peaks.[3]

Q4: My purified product is a discolored oil instead of a crystalline solid. How can I induce crystallization?

A4: If your product is an oil, it may be due to the presence of impurities that inhibit crystallization. Further purification by column chromatography may be necessary. For recrystallization, selecting an appropriate solvent system is crucial. A solvent pair, where the compound is soluble in one solvent and insoluble in the other, can be effective. Slow cooling and scratching the inside of the flask can help induce crystallization.[6][7]

Troubleshooting Guides

Issue 1: Poor Separation of Fenchyl Alcohol Isomers

Possible Cause	Troubleshooting Steps
Close Boiling Points	Utilize high-efficiency vacuum fractional distillation.[8] Consider converting the alcohols to esters with disparate boiling points, separating the esters by distillation, and then saponifying them back to the individual alcohol isomers.
Similar Polarity	For column chromatography, test a range of mobile phase polarities, starting with a non-polar system (e.g., hexane (B92381)/ethyl acetate) and gradually increasing the polarity.[9] Consider using a different adsorbent like alumina.
Co-elution in HPLC	Optimize the mobile phase by trying different solvent combinations (e.g., acetonitrile/water vs. methanol/water).[3] Experiment with different stationary phases, such as C8, C18, or phenyl-hexyl columns.[3]

Issue 2: Incomplete Removal of Fenchone

Possible Cause	Troubleshooting Steps
Similar Volatility to Fenchyl Alcohol	Fractional distillation under reduced pressure can be effective.
Co-elution during Chromatography	Optimize the mobile phase system. Fenchone is more polar than fenchyl esters but less polar than fenchyl alcohol. A step gradient might be effective.
Chemical Conversion	If fenchone is a minor impurity, it can be reduced back to fenchol using a mild reducing agent, followed by purification to remove the excess reagent.

Issue 3: Low Yield After Esterification Workup

Possible Cause	Troubleshooting Steps
Incomplete Reaction	Ensure the esterification reaction has gone to completion by monitoring with TLC or GC-MS. If necessary, increase the reaction time or use a dehydrating agent to remove water and drive the equilibrium towards the product.[10]
Hydrolysis during Workup	Avoid excessively acidic or basic conditions during the aqueous wash steps, as this can hydrolyze the ester product. Use a mild base like sodium bicarbonate for neutralization.[10]
Product Loss during Extraction	Ensure the correct solvent is used for extraction and perform multiple extractions to maximize recovery.

Data Presentation

Table 1: Representative GC-MS Conditions for Purity Analysis

Parameter	Value	Reference
Column	Rtx-1301 (mid-polarity)	[11]
Carrier Gas	Helium	[12]
Flow Rate	1.0 mL/min	[12]
Injector Temperature	250°C	[12]
Injection Volume	1.0 µL	[12]
Oven Program	Initial temp. 40°C, hold for 2 min; ramp to 240°C at 10°C/min; hold for 5 min	Generic method
Detector	Mass Spectrometer (MS)	[11]

Table 2: HPLC Conditions for Terpene Ester Separation

Parameter	Value	Reference
Column	C18 reversed-phase	[13][14]
Mobile Phase	Acetonitrile/Water gradient	[14]
Flow Rate	1.0 - 2.5 mL/min	[14]
Column Temperature	30 - 55°C	[14]
Detection	UV at 210 nm	[14]

Experimental Protocols

Protocol 1: Purification of Fenchyl Acetate by Vacuum Fractional Distillation

This protocol is adapted from a patented method for preparing fenchyl acetate.[8]

• Neutralization and Washing: Following the esterification reaction, cool the reaction mixture to below 50°C. Neutralize the mixture with a 30% NaOH solution until the pH is 7. Wash the organic layer with water.

• Crude Product Isolation: Separate the aqueous layer. The organic layer is the crude fenchyl acetate.

• Vacuum Fractional Distillation: Set up a fractional distillation apparatus equipped for vacuum.

• Distillation Parameters:

  • Pressure: Maintain a vacuum, for example, between 5-15 mmHg.

  • Temperature: Gradually increase the temperature of the heating mantle. Collect fractions based on the boiling point of fenchyl acetate under the applied vacuum. The main fraction should be collected at a stable head temperature.

• Purity Analysis: Analyze the collected fractions by GC-MS to determine the purity. A purity of >97% can be achieved with this method.[8]

Protocol 2: Silica Gel Column Chromatography for Separation of Terpenoid Derivatives

This is a general protocol for the purification of terpene derivatives.[9][15]

• Column Packing:

  • Select a column of appropriate size.

  • Prepare a slurry of silica gel in the initial, least polar eluent (e.g., hexane).

  • Pour the slurry into the column and allow it to pack evenly, tapping the column gently to remove air bubbles.

  • Add a layer of sand on top of the silica gel.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the initial eluent.

  • Carefully load the sample onto the top of the column.

• Elution:

  • Begin elution with the least polar solvent (e.g., 100% hexane).

  • Gradually increase the polarity of the eluent by adding a more polar solvent (e.g., ethyl acetate). A typical gradient could be from 100% hexane to 90:10 hexane:ethyl acetate.

  • Collect fractions and monitor the separation by TLC.

• Fraction Analysis:

  • Combine the fractions containing the pure product.

  • Remove the solvent under reduced pressure to obtain the purified compound.

Protocol 3: Recrystallization of a Fenchyl Alcohol Derivative

This protocol provides a general guideline for recrystallization.[16]

• Solvent Selection:

  • Test the solubility of the crude product in various solvents at room temperature and at their boiling points.

  • An ideal solvent will dissolve the compound when hot but not when cold. A solvent pair (e.g., hexane and ethyl acetate) can also be used.

• Dissolution:

  • Place the crude product in an Erlenmeyer flask.

  • Add a minimal amount of the hot solvent until the solid just dissolves.

• Cooling and Crystallization:

  • Allow the solution to cool slowly to room temperature.

  • If no crystals form, place the flask in an ice bath. Scratching the inner wall of the flask with a glass rod can initiate crystallization.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of cold solvent.

  • Dry the crystals in a vacuum oven.

Mandatory Visualization

Caption: General experimental workflow for the purification of (+)-fenchyl alcohol-derived products.

Caption: Logical troubleshooting workflow for purifying (+)-fenchyl alcohol-derived products.

References

• 1. foreverest.net [foreverest.net]
• 2. CN102241567A - One-step method for synthesizing fenchol with turpentine - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. Separation of diastereomers - Chromatography Forum [chromforum.org]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. CN103012130A - Method for preparing fenchyl acetate - Google Patents [patents.google.com]
• 9. web.uvic.ca [web.uvic.ca]
• 10. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 11. Alcoholic Beverage Analysis by GC [restek.com]
• 12. fda.gov [fda.gov]
• 13. researchgate.net [researchgate.net]
• 14. Fast analysis of phenolic terpenes by high-performance liquid chromatography using a fused-core column - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 15. benchchem.com [benchchem.com]
• 16. Reagents & Solvents [chem.rochester.edu]

side reactions observed with (+)-fenchyl alcohol as a chiral auxiliary

Welcome to the technical support center for the use of (+)-fenchyl alcohol as a chiral auxiliary in asymmetric synthesis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges and side reactions encountered during their experiments.

Troubleshooting Guide

This guide addresses specific issues that may arise during reactions employing (+)-fenchyl alcohol as a chiral auxiliary. The advice provided is based on general principles of asymmetric synthesis and the known reactivity of related chiral auxiliaries.

Issue	Potential Cause	Recommended Solution
Low Diastereoselectivity	Suboptimal Reaction Temperature: Higher temperatures can lead to the formation of undesired diastereomers by overcoming the small energy difference between the transition states.	Lower the reaction temperature. Reactions are often run at -78 °C to enhance diastereoselectivity.
Inappropriate Lewis Acid or Solvent: The choice of Lewis acid and solvent can significantly impact the conformational rigidity of the substrate-auxiliary complex, affecting facial shielding.	Screen a variety of Lewis acids (e.g., TiCl₄, Et₂AlCl, SnCl₄) and solvents of varying polarity to find the optimal combination for your specific reaction.
Incorrect Stoichiometry: An incorrect ratio of reagents can lead to side reactions or reduced selectivity.	Carefully control the stoichiometry of the reactants, including the substrate, electrophile/nucleophile, and any additives.
Epimerization of the Product	Prolonged Exposure to Basic or Acidic Conditions: The newly formed stereocenter can be susceptible to epimerization under harsh work-up or purification conditions.	Neutralize the reaction mixture promptly and avoid prolonged exposure to strong acids or bases. Consider using buffered solutions for the workup.
Enolate Equilibration: In enolate-based reactions, prolonged reaction times or elevated temperatures can lead to equilibration of the enolate, resulting in a loss of stereocontrol.	Use a strong, non-nucleophilic base (e.g., LDA) at low temperatures to ensure rapid and irreversible enolate formation. Keep reaction times to a minimum.
Formation of Elimination Byproducts	Steric Hindrance: The bulky nature of the fenchyl group can hinder the approach of the nucleophile/electrophile, leading to elimination as a competing pathway, especially with sterically demanding substrates or reagents.	Use less sterically hindered reagents if possible. Lowering the reaction temperature can also favor addition over elimination.
Strongly Basic Conditions: The use of overly strong or hindered bases can promote elimination.	Choose a base that is strong enough to deprotonate the desired position without causing significant elimination.
Difficulty in Auxiliary Cleavage	Steric Hindrance around the Ester/Ether Linkage: The fenchyl group can sterically shield the carbonyl or ether oxygen, making it difficult for reagents to access the cleavage site.	For ester cleavage, consider using more potent nucleophiles like lithium hydroperoxide (LiOOH) or reductive cleavage methods (e.g., LiAlH₄, DIBAL-H). For ether cleavage, stronger Lewis acids or harsher conditions may be required, but care must be taken to avoid product degradation.[1]
Low Overall Yield	Product Decomposition: The desired product may be unstable under the reaction or workup conditions.	Analyze the crude reaction mixture to identify potential decomposition pathways. Adjust pH, temperature, and exposure to air/moisture accordingly.
Incomplete Reaction: The reaction may not have gone to completion due to insufficient reaction time, temperature, or reagent stoichiometry.	Monitor the reaction progress by TLC or LC-MS. If the reaction has stalled, consider adding more reagent or increasing the temperature cautiously.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed when using (+)-fenchyl alcohol as a chiral auxiliary in Diels-Alder reactions?

A1: In Diels-Alder reactions with acrylates derived from (+)-fenchyl alcohol, the most common issues are the formation of the undesired diastereomer (endo/exo selectivity) and low facial selectivity (π-facial selectivity). These can often be mitigated by the use of a Lewis acid, which coordinates to the carbonyl oxygen and enhances the facial bias imposed by the bulky fenchyl group.

Q2: I am observing significant amounts of the starting material after my enolate alkylation reaction. What could be the cause?

A2: This is likely due to incomplete deprotonation to form the enolate or a non-reactive electrophile. Ensure your base is of high quality and the solvent is strictly anhydrous. The choice of electrophile is also critical; less reactive electrophiles may require longer reaction times or higher temperatures, which can lead to other side reactions.

Q3: Can the (+)-fenchyl auxiliary be recovered after the reaction?

A3: Yes, one of the advantages of using a chiral auxiliary is that it can often be recovered and reused. After cleavage of the auxiliary (e.g., by hydrolysis or reduction), it can be separated from the product by extraction or chromatography.

Q4: Are there any known incompatibilities of the (+)-fenchyl auxiliary with certain reagents?

A4: While specific incompatibility data for (+)-fenchyl alcohol is limited, as a general principle, the auxiliary itself is an alcohol and its derivatives are esters or ethers. Therefore, it is incompatible with strong bases that could deprotonate the hydroxyl group (if present) or reagents that would cleave the ester or ether linkage prematurely. Organometallic reagents like Grignard or organolithium reagents can also react with the ester carbonyl group.[2][3]

Q5: My Grignard addition to a fenchyl-derived ester is giving low yields of the desired tertiary alcohol. What are the likely side reactions?

A5: Grignard reagents are strong bases and can deprotonate the α-protons of the ester, leading to enolate formation and subsequent side reactions.[2] Additionally, reduction of the carbonyl group can occur if the Grignard reagent has β-hydrides. Using an excess of the Grignard reagent at low temperatures can help to favor the addition reaction.

Experimental Protocols

Protocol 1: Asymmetric Diels-Alder Reaction

• Preparation of the Dienophile: To a solution of (+)-fenchyl alcohol (1.0 eq) in anhydrous dichloromethane (B109758) (CH₂Cl₂) at 0 °C, add triethylamine (B128534) (1.2 eq). Slowly add acryloyl chloride (1.1 eq). Stir the reaction mixture at 0 °C for 1 hour and then at room temperature for 4 hours. Quench the reaction with saturated aqueous NH₄Cl and extract with CH₂Cl₂. Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash chromatography to obtain the (+)-fenchyl acrylate (B77674).

• Cycloaddition: Dissolve the (+)-fenchyl acrylate (1.0 eq) in anhydrous CH₂Cl₂ and cool to -78 °C under an inert atmosphere. Add a Lewis acid (e.g., Et₂AlCl, 1.2 eq) dropwise and stir for 30 minutes. Add the diene (e.g., cyclopentadiene, 3.0 eq) dropwise and stir at -78 °C for 3-6 hours.

• Workup and Auxiliary Cleavage: Quench the reaction with a saturated aqueous solution of NaHCO₃. Separate the layers and extract the aqueous layer with CH₂Cl₂. Combine the organic layers, wash with brine, dry over MgSO₄, and concentrate. The crude adduct can be purified by chromatography. For cleavage, the ester can be hydrolyzed with LiOH in a THF/water mixture or reduced with LiAlH₄ in THF to yield the corresponding acid or alcohol, respectively.

Protocol 2: Asymmetric Enolate Alkylation

• Preparation of the Substrate: Prepare the corresponding N-acyl fenchyl derivative by reacting (+)-fenchyl alcohol with the desired acyl chloride in the presence of a base like triethylamine.

• Enolate Formation and Alkylation: Dissolve the N-acyl fenchyl derivative (1.0 eq) in anhydrous THF and cool to -78 °C under an inert atmosphere. Add lithium diisopropylamide (LDA) (1.1 eq) dropwise and stir for 30 minutes to form the enolate. Add the alkyl halide (1.2 eq) and stir at -78 °C for 2-4 hours.

• Workup and Auxiliary Cleavage: Quench the reaction with saturated aqueous NH₄Cl and allow it to warm to room temperature. Extract the product with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate. The diastereomeric ratio can be determined by ¹H NMR or HPLC analysis of the crude product. The auxiliary can be cleaved as described in Protocol 1.

Visualizations

Caption: General experimental workflow for asymmetric synthesis using (+)-fenchyl alcohol as a chiral auxiliary.

Caption: Troubleshooting logic for addressing low diastereoselectivity in reactions with (+)-fenchyl alcohol.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. readchemistry.com [readchemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Optimization of (+)-Fenchyl Alcohol Alkylation

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides, experimental protocols, and comparative data for the optimization of reaction conditions for the O-alkylation of (+)-fenchyl alcohol to synthesize fenchyl ethers.

Frequently Asked Questions (FAQs) and Troubleshooting

This section addresses common issues encountered during the alkylation of (+)-fenchyl alcohol, a sterically hindered secondary alcohol. The primary method for this conversion is the Williamson ether synthesis.

Q1: Why is the yield of my fenchyl ether product consistently low?

Low yields in the Williamson ether synthesis of a sterically hindered alcohol like (+)-fenchyl alcohol are common and can be attributed to several factors:

• Incomplete Deprotonation: (+)-Fenchyl alcohol must be fully converted to its corresponding alkoxide to act as an effective nucleophile. If the base is not strong enough or used in insufficient quantity, the unreacted alcohol will not participate in the reaction.

• Competing Elimination Reaction (E2): This is the most significant side reaction. The fenchyl alkoxide is a bulky, strong base, which can promote the elimination of HX from the alkyl halide to form an alkene, rather than the desired substitution (Sₙ2) reaction.[1][2]

• Steric Hindrance: The bulky nature of the fenchyl group hinders the Sₙ2 transition state, slowing down the desired reaction and allowing the competing elimination reaction to become more prominent.[3]

• Suboptimal Reaction Conditions: The choice of solvent, temperature, and reaction time are critical and can favor side reactions if not properly optimized.[3]

Q2: How can I minimize the formation of alkene byproducts from my alkyl halide?

Minimizing the competing E2 elimination is crucial for achieving a high yield of the desired ether.

• Choice of Alkyl Halide: This is the most critical factor. Always use a primary alkyl halide (e.g., iodomethane, 1-bromobutane). The Sₙ2 reaction is most efficient with unhindered primary halides.[1][4][5] Using secondary halides will result in a mixture of ether and alkene, while tertiary halides will almost exclusively yield the elimination product.[2][4]

• Control the Temperature: While higher temperatures can increase the rate of the Sₙ2 reaction, they disproportionately favor the E2 elimination, which has a higher activation energy. It is best to start at a lower temperature (e.g., 50-60 °C) and only increase it if the reaction is too slow.[2][3]

• Choice of Base: Use a strong, non-nucleophilic base to deprotonate the alcohol. Sodium hydride (NaH) is an excellent choice as it irreversibly forms the alkoxide and hydrogen gas, which bubbles out of the solution.[4]

Q3: What is the optimal solvent for this reaction?

The solvent plays a key role in the reaction rate.

• Use a Polar Aprotic Solvent: Solvents like N,N-dimethylformamide (DMF), dimethyl sulfoxide (B87167) (DMSO), or acetonitrile (B52724) are highly recommended.[3] These solvents are polar enough to dissolve the alkoxide salt but do not solvate the nucleophile excessively, leaving it "naked" and highly reactive. They are known to accelerate the rate of Sₙ2 reactions.[6]

• Avoid Protic Solvents: Protic solvents like ethanol (B145695) or water should be avoided. They will solvate the alkoxide nucleophile through hydrogen bonding, reducing its reactivity. Furthermore, they can react with the strong base (e.g., NaH) and the alkyl halide.[6]

Q4: My reaction is very slow, even at higher temperatures. What can I do?

For sluggish reactions involving hindered substrates, several strategies can be employed:

• Use a More Reactive Halide: The reactivity order for the leaving group is I > Br > Cl. Using an alkyl iodide instead of a bromide or chloride can significantly speed up the reaction.

• Employ a Phase-Transfer Catalyst (PTC): If you are using a solid base like KOH or have solubility issues, a phase-transfer catalyst such as tetrabutylammonium (B224687) bromide (TBAB) can be highly effective. The PTC helps shuttle the alkoxide from the solid or aqueous phase into the organic phase where the alkyl halide is, thereby accelerating the reaction.[2]

• Increase Reaction Time: Hindered reactions are inherently slow. It may be necessary to run the reaction for an extended period (e.g., 8 hours or more) to achieve a reasonable conversion. Monitoring the reaction by TLC or GC is essential.[3]

Data Presentation: Optimizing Reaction Parameters

Table 1: Effect of Alkyl Halide Structure on Product Distribution

Alkyl Halide (R'-X)	Substrate Type	Expected Major Product	Approx. Ether:Alkene Ratio
CH₃-I	Methyl	Ether (Sₙ2)	>95 : <5
CH₃CH₂CH₂-Br	Primary	Ether (Sₙ2)	90 : 10
(CH₃)₂CH-Br	Secondary	Mixture (Sₙ2/E2)	40 : 60

| (CH₃)₃C-Cl | Tertiary | Alkene (E2) | <5 : >95 |

Table 2: Influence of Reaction Conditions on Yield

Parameter	Condition A	Condition B	Expected Outcome	Rationale
Base	NaH (1.5 eq)	KOtBu (1.5 eq)	Higher Ether Yield with A	NaH is less sterically bulky than KOtBu, reducing competing elimination.
Solvent	Ethanol (Protic)	DMF (Polar Aprotic)	Higher Ether Yield with B	Aprotic solvents accelerate Sₙ2 reactions by not solvating the nucleophile.[3][6]
Temperature	100 °C	60 °C	Higher Ether:Alkene Ratio with B	Lower temperatures favor the Sₙ2 pathway over the E2 pathway.[2]

| Catalyst | None | TBAB (5 mol%) | Faster Reaction with B | A phase-transfer catalyst improves reaction rates when solubility is an issue.[2] |

Experimental Protocols

Protocol: Synthesis of Benzyl (B1604629) Fenchyl Ether via Williamson Ether Synthesis

This protocol provides a representative methodology for the O-alkylation of (+)-fenchyl alcohol with a primary alkyl halide.

Materials:

• (+)-Fenchyl alcohol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous N,N-dimethylformamide (DMF)

• Benzyl bromide (or other primary alkyl halide)

• Diethyl ether

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Preparation: Under an inert atmosphere (e.g., Nitrogen or Argon), add (+)-fenchyl alcohol (1.0 eq) to a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a thermometer, and a reflux condenser.

• Solvent Addition: Add anhydrous DMF via syringe to dissolve the alcohol.

• Deprotonation: Carefully add sodium hydride (1.5 eq) portion-wise to the stirred solution at 0 °C (ice bath). Hydrogen gas will evolve. Allow the mixture to stir at room temperature for 1 hour after the addition is complete to ensure full formation of the fenchyl alkoxide.

• Alkylation: Cool the mixture back to 0 °C and add benzyl bromide (1.2 eq) dropwise via syringe.

• Reaction: After the addition, remove the ice bath and heat the reaction mixture to 60 °C. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC). The reaction may take 4-12 hours.

• Quenching: Once the reaction is complete (or no further conversion is observed), cool the mixture to 0 °C and cautiously quench the excess NaH by slowly adding saturated aqueous NH₄Cl solution.

• Workup: Transfer the mixture to a separatory funnel and add diethyl ether and water. Separate the layers. Wash the organic layer sequentially with water and then brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure. The crude product can then be purified by column chromatography on silica (B1680970) gel to yield the pure benzyl fenchyl ether.

Visualizations

Diagram 1: Troubleshooting Workflow for Low Ether Yield

This diagram outlines a logical sequence of steps to diagnose and resolve low product yields in the alkylation of (+)-fenchyl alcohol.

Caption: A decision-making flowchart for troubleshooting low yields.

Diagram 2: Competing Sₙ2 and E2 Pathways

This diagram illustrates the competition between the desired Sₙ2 reaction (alkylation) and the undesired E2 side reaction (elimination).

Caption: The Sₙ2 (ether) vs. E2 (alkene) reaction pathways.

References

• 1. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 2. benchchem.com [benchchem.com]
• 3. byjus.com [byjus.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 6. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]

Technical Support Center: Separation of (+)-Fenchyl Alcohol Isomers

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the separation of (+)-fenchyl alcohol isomers from reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the common isomers of fenchyl alcohol found in reaction mixtures?

A1: Reaction mixtures typically contain diastereomers of fenchyl alcohol, primarily α-fenchol and β-fenchol.[1][2] Fenchyl alcohol, also known as 1,3,3-trimethyl-2-norbornanol, is a monoterpenoid that exists as different stereoisomers.[3] The naturally occurring and widely used enantiomer is (1R)-endo-(+)-fenchol.[3]

Q2: What are the main challenges in separating fenchyl alcohol isomers?

A2: The primary challenge is that isomers like alpha-fenchol (B1175230) and beta-fenchol (B7887047) have very close boiling points, making separation by conventional fractional distillation difficult and inefficient.[1] This necessitates the use of alternative methods such as crystallization, chromatography, or chemical derivatization.[1][4]

Q3: Which separation techniques are most effective for fenchyl alcohol isomers?

A3: The most effective techniques include:

• Fractional Distillation of Derivatives: Converting the alcohol isomers into esters with more distinct boiling points, followed by distillation and saponification.[1]

• Crystallization: Including fractional crystallization and melt crystallization, which exploit differences in solubility and melting points.[2][4]

• Enzymatic Kinetic Resolution: Using enzymes to selectively acylate one enantiomer, allowing for the separation of the resulting ester from the unreacted alcohol.[5][6][7]

• Chromatography: Utilizing specialized columns, such as chiral stationary phases, to separate isomers based on their differential interactions with the stationary phase.[8][9]

Q4: What is (+)-fenchol and what are its applications?

A4: (+)-Fenchol is a monoterpenoid found in plants like Cannabis.[10] It is used as a chiral building block in the synthesis of other terpenoids and various compounds.[10] Formulations containing (+)-fenchol are also used as fragrance ingredients.[10]

Troubleshooting Guides

Crystallization

Problem	Possible Cause	Solution
No crystals are forming.	The compound may be too soluble in the chosen solvent, or the solution is not sufficiently supersaturated.	Induce crystallization by scratching the inside of the flask with a glass rod, adding a seed crystal, or slowly evaporating the solvent.[11] Consider using a different solvent or an anti-solvent to decrease solubility.[12]
An oil has formed instead of crystals.	The compound's melting point may be lower than the temperature of the solution, or the compound is too soluble in the selected solvent.[11] The purity of the compound might also be too low.[11]	Re-dissolve the oil in a small amount of solvent and attempt recrystallization. Try a less effective solvent for the compound.[11] Ensure the starting material has a purity of at least 80-90%.[11]
Crystals are very small.	Rapid cooling or a high degree of supersaturation can lead to rapid nucleation and the formation of many small crystals.	Allow the solution to cool more slowly to room temperature before placing it in an ice bath. This promotes the growth of fewer, larger crystals.
Low recovery of purified crystals.	Too much solvent was used, leading to significant loss of the compound in the mother liquor. The crystals may have been filtered before crystallization was complete.	Use the minimum amount of hot solvent necessary to dissolve the compound. Ensure the solution has cooled sufficiently and adequate time has been allowed for crystallization before filtration.[13]

Chromatographic Separation

Problem	Possible Cause	Solution
Co-elution of isomers (single, broad peak).	The stationary phase of the column lacks the necessary selectivity to resolve the isomers. The mobile phase composition is not optimal.	Use a specialized chromatography column, such as one with a chiral stationary phase (CSP) for enantiomers, or a phenyl or pentafluorophenyl (PFP) stationary phase for positional isomers.[8][9] Adjust the mobile phase composition, such as the solvent ratio or the addition of modifiers, to improve resolution.
Poor peak shape (tailing or fronting).	Column overloading, secondary interactions with the stationary phase, or a degraded column.	Reduce the sample concentration or injection volume. Ensure the mobile phase is appropriate for the analyte and column. If the problem persists, the column may need to be replaced.
Inconsistent retention times.	Fluctuations in temperature, mobile phase composition, or flow rate.	Use a column thermostat to maintain a constant temperature. Ensure the mobile phase is well-mixed and degassed. Check the pump for consistent flow rate delivery.

Enzymatic Kinetic Resolution

Problem	Possible Cause	Solution
Low conversion rate (<50%).	Insufficient reaction time, suboptimal temperature, or inappropriate enzyme/substrate ratio. The enzyme may be inhibited or denatured.	Increase the reaction time and monitor the progress. Optimize the reaction temperature for the specific lipase (B570770) used. Adjust the enzyme loading.[14] Ensure the solvent and other reaction components are not denaturing the enzyme.
Low enantiomeric excess (ee).	The enzyme may not be highly selective for one enantiomer. The reaction may have proceeded beyond 50% conversion, leading to the acylation of the less-reactive enantiomer.	Screen different lipases to find one with higher enantioselectivity for fenchyl alcohol. Carefully monitor the reaction and stop it at or near 50% conversion for optimal ee of the remaining substrate.
Difficulty separating the product ester from the unreacted alcohol.	The ester and alcohol may have similar polarities.	Utilize column chromatography with an appropriate solvent system to separate the more polar alcohol from the less polar ester.

Data Presentation: Comparison of Separation Methods

Table 1: Enzymatic Kinetic Resolution of Racemic Alcohols

Substrate	Enzyme	Acyl Donor	Solvent	Time (h)	Conversion (%)	Product ee (%)	Reference
(R,S)-1-Phenylethanol	Novozyme 435	Vinyl acetate (B1210297)	Hexane	1.25	-	100 (substrate)	[7]
(R,S)-1-Phenylethanol	Burkholderia cepacia lipase	Vinyl acetate	n-heptane/[EMIM][BF4]	168	40.1	98.9	[6]
rac-1-methyl-1,2,3,4-tetrahydronaphthalen-1-ol	CAL-A	Vinyl butyrate	Heptane	4-5	44-45	96-99	[14]
1-phenylethanol (B42297)	Candida antarctica lipase	Vinyl butyrate	Toluene	2	~100	92	[15]

Table 2: Separation of Fenchol (B156177) Isomers by Derivatization and Distillation

Step	Process	α-fenchol (%)	β-fenchol (%)	Purity Achieved	Reference
Initial Mixture	Hydrogenation of L-fenchone	47.9	38.6	-	[1]
Esterification	Partial esterification with butyric anhydride (B1165640)	-	-	68% β-isomer in esters	[1]
Distillation & Saponification	Distillation of esters followed by saponification	-	-	95% pure β-fenchol	[1]
Synthesis from Turpentine (B1165885)	One-step synthesis and separation	-	-	99%	[2]

Experimental Protocols

Protocol for Separation via Derivatization and Distillation

This protocol is based on the principle of converting closely boiling alcohol isomers into esters with more disparate boiling points, allowing for separation via fractional distillation.[1]

• Esterification:

  • In a reaction vessel, combine the mixture of fenchyl alcohol isomers with a suitable carboxylic acid (e.g., butyric acid) or anhydride (e.g., butyric anhydride) and a catalyst (e.g., pyridine).[1]

  • A molar excess of the acid (1 to 5 moles of acid per mole of alcohol) is recommended to facilitate the reaction rate.[1]

  • Heat the mixture, typically between 60°C and 160°C, to drive the esterification reaction to completion.[1]

• Fractional Distillation:

  • Set up a fractional distillation apparatus.

  • Carefully distill the reaction mixture to separate the resulting diastereomeric esters based on their different boiling points.[1]

• Saponification:

  • Collect the separated ester fractions.

  • Saponify each fraction by refluxing with an aqueous caustic solution, such as potassium hydroxide (B78521) (KOH) in ethanol, to hydrolyze the esters back to their corresponding purified alcohol isomers.[1]

• Purification:

  • After saponification, purify the individual fenchyl alcohol isomers, for instance, by flash distillation, to obtain the final products.[1]

Protocol for Enzymatic Kinetic Resolution

This protocol describes a general procedure for the lipase-catalyzed kinetic resolution of racemic fenchyl alcohol.

• Reaction Setup:

  • Dissolve the racemic (+/-)-fenchyl alcohol in a suitable organic solvent (e.g., hexane, toluene) in a reaction flask.[16]

  • Add a lipase, such as Novozyme 435 (Candida antarctica lipase B), to the solution.[7][16]

  • Add an acyl donor, typically an excess of vinyl acetate or another vinyl ester, to the mixture.[7][16]

• Reaction Execution:

  • Stir the reaction mixture at a controlled temperature (e.g., 42°C) for a specific duration.[7] The reaction progress should be monitored using an appropriate analytical technique like GC or HPLC to determine the conversion rate.

  • The goal is to stop the reaction at approximately 50% conversion to achieve the highest possible enantiomeric excess for both the remaining alcohol and the produced ester.

• Workup and Separation:

  • Once the desired conversion is reached, stop the reaction by filtering off the enzyme.

  • Concentrate the organic phase under reduced pressure.

  • Separate the resulting ester (e.g., (R)-fenchyl acetate) from the unreacted alcohol (e.g., (S)-fenchyl alcohol) using column chromatography. A typical eluent system would be a hexane/ethyl acetate gradient.[16]

• Analysis:

  • Determine the enantiomeric excess (ee) of the separated alcohol and ester fractions using chiral GC or HPLC.

Visualizations

Workflow for Separation by Derivatization and Distillation

Caption: Workflow for separating fenchyl alcohol isomers via derivatization.

Workflow for Enzymatic Kinetic Resolution

Caption: Workflow for the enzymatic kinetic resolution of fenchyl alcohol.

References

• 1. US5095155A - Process for the separation of isomers of diastereomeric alcohols - Google Patents [patents.google.com]
• 2. CN102241567A - One-step method for synthesizing fenchol with turpentine - Google Patents [patents.google.com]
• 3. Fenchol - Wikipedia [en.wikipedia.org]
• 4. (524g) Separation of Isomers | AIChE [proceedings.aiche.org]
• 5. Enzymatic Resolution of 1-Phenylethanol and Formation of a Diastereomer: An Undergraduate 1H NMR Experiment To Introduce Chiral Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. The production of enantiomerically pure 1-phenylethanol by enzymatic kinetic resolution method using response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. welch-us.com [welch-us.com]
• 10. caymanchem.com [caymanchem.com]
• 11. unifr.ch [unifr.ch]
• 12. rsc.org [rsc.org]
• 13. bellevuecollege.edu [bellevuecollege.edu]
• 14. scielo.br [scielo.br]
• 15. Dynamic kinetic resolution of secondary alcohols combining enzyme-catalyzed transesterification and zeolite-catalyzed racemization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. scielo.br [scielo.br]

preventing racemization during the cleavage of (+)-fenchyl alcohol auxiliary

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals utilizing (+)-fenchyl alcohol as a chiral auxiliary. The focus is on preventing racemization during the cleavage step to ensure the stereochemical integrity of the target molecule.

Troubleshooting Guide: Preventing Racemization During Auxiliary Cleavage

This guide addresses common issues encountered during the removal of the (+)-fenchyl alcohol auxiliary.

Problem	Potential Cause	Recommended Solutions
Significant loss of enantiomeric purity (racemization) after cleavage.	Use of strong bases (e.g., NaOH, KOH) for hydrolysis: Strong bases can deprotonate the α-carbon to the carbonyl group, leading to the formation of a planar enolate intermediate, which is a key step in racemization.	- Utilize milder hydrolytic conditions: Consider using lithium hydroxide (B78521) (LiOH) in a mixture of THF and water at lower temperatures (e.g., 0 °C). - Employ reductive cleavage: For substrates sensitive to basic conditions, reductive cleavage with reagents like lithium aluminum hydride (LiAlH₄) can be an effective alternative. - Consider transesterification: This method avoids the use of strong bases and can proceed under neutral or mildly acidic conditions.
Low yield of the desired product.	Incomplete cleavage reaction: The cleavage conditions may not be sufficiently forcing to completely remove the bulky fenchyl auxiliary. Product degradation: Harsh cleavage conditions (e.g., high temperatures, strong acids/bases) can lead to the decomposition of the desired product.	- Optimize reaction time and temperature: Carefully monitor the reaction by TLC or HPLC to determine the optimal duration. If the reaction is sluggish at lower temperatures, a modest increase may be necessary, but this should be balanced against the risk of racemization. - Choose a more suitable cleavage method: If the substrate is sensitive to the current conditions, explore alternative methods such as reductive cleavage or transesterification.
Difficulty in separating the cleaved auxiliary from the product.	Similar polarity of the product and (+)-fenchyl alcohol: This can make chromatographic separation challenging.	- Optimize chromatographic conditions: Screen different solvent systems and stationary phases. - Derivatization: In some cases, derivatizing the product or the auxiliary after cleavage can alter their polarity, facilitating easier separation.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of racemization during the cleavage of a (+)-fenchyl alcohol auxiliary from an ester?

A1: The most common mechanism for racemization during the cleavage of an ester derived from a chiral auxiliary is through the formation of a planar enolate intermediate. This typically occurs under basic conditions where a base abstracts the acidic proton on the carbon atom alpha to the carbonyl group of the ester. The resulting planar enolate can be protonated from either face, leading to a loss of stereochemical integrity.

Q2: Which cleavage methods are generally recommended to minimize racemization?

A2: To minimize racemization, it is advisable to use cleavage methods that avoid the formation of a stable enolate intermediate. Reductive cleavage and transesterification are often preferred over strong base-catalyzed hydrolysis. If hydrolysis is necessary, using milder bases and low temperatures is crucial.

Q3: Can acidic conditions also cause racemization?

A3: While less common for this specific issue, acidic conditions can potentially lead to racemization through the formation of an enol intermediate. Prolonged exposure to strong acids, especially at elevated temperatures, should be avoided if the product is susceptible to acid-catalyzed enolization.

Q4: How can I quantify the extent of racemization after the cleavage reaction?

A4: The enantiomeric purity of your product after cleavage can be determined using chiral chromatography techniques, such as chiral High-Performance Liquid Chromatography (HPLC) or chiral Gas Chromatography (GC). By comparing the peak areas of the two enantiomers, you can calculate the enantiomeric excess (e.e.).

Quantitative Data Summary

Cleavage Method	Typical Reagents	General Conditions	Potential for Racemization	Estimated Product Purity (e.e.)	Notes
Basic Hydrolysis (Saponification)	NaOH, KOH	Room temperature to reflux	High	50-90%	The use of strong bases and elevated temperatures significantly increases the risk of racemization.
Mild Basic Hydrolysis	LiOH	THF/H₂O, 0 °C to room temp.	Moderate	85-98%	Milder conditions reduce the rate of enolate formation, thus preserving stereochemical integrity.
Reductive Cleavage	LiAlH₄, DIBAL-H	Anhydrous THF or Et₂O, -78 °C to 0 °C	Low	>98%	Generally considered a safe method for preventing racemization as it does not typically proceed through an enolate intermediate.
Transesterification	Ti(OiPr)₄, MeONa (cat.)	Alcohol solvent, reflux	Low to Moderate	90-99%	The degree of racemization can depend on the basicity of the transesterification catalyst and the reaction temperature.
Acid-Catalyzed Hydrolysis	H₂SO₄, HCl	Aqueous solvent, reflux	Substrate Dependent	Variable	Risk of racemization is higher for substrates prone to acid-catalyzed enolization.

Experimental Protocols

The following are generalized protocols for the cleavage of a (+)-fenchyl alcohol auxiliary from an ester. Note: These protocols should be optimized for each specific substrate.

Protocol 1: Mild Basic Hydrolysis using Lithium Hydroxide

• Dissolution: Dissolve the (+)-fenchyl ester (1.0 equiv) in a mixture of tetrahydrofuran (B95107) (THF) and water (e.g., 3:1 v/v).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Addition of Base: Add lithium hydroxide monohydrate (LiOH·H₂O) (2.0-4.0 equiv) to the stirred solution.

• Reaction: Stir the reaction mixture at 0 °C and allow it to slowly warm to room temperature while monitoring the progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up: Once the reaction is complete, acidify the mixture with a dilute acid (e.g., 1 M HCl) to protonate the carboxylate.

• Extraction: Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Protocol 2: Reductive Cleavage using Lithium Aluminum Hydride (LiAlH₄)

• Setup: To a flame-dried flask under an inert atmosphere (argon or nitrogen), add a solution of the (+)-fenchyl ester (1.0 equiv) in anhydrous THF.

• Cooling: Cool the solution to 0 °C.

• Addition of Reducing Agent: Carefully add a solution of LiAlH₄ in THF (1.0 M, 1.5-2.0 equiv) dropwise to the stirred solution.

• Reaction: Stir the reaction at 0 °C for the time determined by reaction monitoring (TLC or HPLC).

• Quenching: Cautiously quench the reaction by the sequential dropwise addition of water, followed by a 15% aqueous NaOH solution, and then water again (Fieser work-up).

• Filtration: Stir the resulting suspension until a white precipitate forms, then filter through a pad of celite.

• Extraction and Purification: Wash the filter cake with THF or ethyl acetate. Combine the organic filtrates, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the resulting alcohol by flash column chromatography.

Visualizations

Caption: Mechanism of base-catalyzed racemization via a planar enolate intermediate.

Caption: Decision workflow for the cleavage of the (+)-fenchyl alcohol auxiliary.

Technical Support Center: Troubleshooting Unexpected Stereochemical Outcomes with (+)-Fenchyl Alcohol

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered when using (+)-fenchyl alcohol as a chiral auxiliary in asymmetric synthesis.

Frequently Asked Questions (FAQs)

Q1: We are observing a lower diastereomeric excess (d.e.) than expected in our reaction using a (+)-fenchyl alcohol derivative. What are the common causes?

A1: Low diastereomeric excess is a frequent issue and can stem from several factors:

• Purity of Starting Materials: Ensure the enantiomeric purity of your (+)-fenchyl alcohol is high. Even small amounts of the (-)-enantiomer can lead to the formation of the undesired diastereomer, thereby reducing the d.e. Similarly, the purity of your substrate and any reagents is crucial.

• Reaction Temperature: Temperature plays a critical role in stereoselectivity. Higher temperatures can provide enough energy to overcome the activation energy barrier for the formation of the undesired diastereomer, leading to a lower d.e. Running the reaction at a lower temperature is often a key first step in optimization.

• Lewis Acid/Base Choice: The nature of the Lewis acid or base used can significantly influence the transition state geometry and, consequently, the stereochemical outcome. It is advisable to screen a variety of Lewis acids or bases with different steric and electronic properties.

• Solvent Effects: The polarity and coordinating ability of the solvent can affect the conformation of the chiral auxiliary and the transition state assembly. A change in solvent may favor a different facial bias.

• Steric Hindrance: The steric bulk of the substrate or reagents can interfere with the directing effect of the fenchyl group. If the substrate is particularly bulky, it may not be able to adopt the optimal conformation for high stereoselectivity.

Q2: Our reaction is producing the opposite diastereomer to the one predicted. What could be the reason for this reversal of selectivity?

A2: A complete reversal in diastereoselectivity is a significant outcome and points to a fundamental change in the reaction mechanism or the controlling interactions in the transition state. Possible explanations include:

• Chelation vs. Non-Chelation Control: The presence or absence of a chelating metal can dictate the facial selectivity. For example, in aldol (B89426) reactions, a chelating Lewis acid (like TiCl₄) can lock the conformation of the enolate and the aldehyde, leading to one diastereomer. A non-chelating system might favor a different, non-chelated transition state, resulting in the opposite stereoisomer.

• Change in Reaction Mechanism: It is possible that under your specific conditions, a different reaction pathway is operating than the one you anticipated. Review the literature for alternative mechanisms for the transformation you are performing.

• Incorrect Prediction Model: The predictive model you are using for the stereochemical outcome (e.g., based on steric hindrance) may not be appropriate for your specific substrate-auxiliary combination. The bulky fenchyl group can exhibit complex steric and electronic effects that may not follow simple models.

Q3: Can (+)-fenchyl alcohol or its derivatives undergo epimerization under reaction conditions?

A3: While the fenchyl alcohol scaffold itself is robust, derivatives can be susceptible to epimerization at the newly formed stereocenter, especially if the proton at that center is acidic. This is particularly relevant in reactions involving enolate intermediates. If the product is allowed to stir for extended periods under basic or acidic conditions, or during a harsh work-up, epimerization can occur, leading to a mixture of diastereomers and a lower d.e. It is advisable to quench the reaction promptly and use mild work-up procedures.

Troubleshooting Guides

Guide 1: Low Diastereoselectivity

If you are experiencing low diastereoselectivity, follow this systematic troubleshooting workflow:

Caption: Troubleshooting workflow for low diastereoselectivity.

Guide 2: Unexpected Diastereomer

If the reaction yields the opposite diastereomer to what is expected, consider the following decision tree to diagnose the issue:

Caption: Decision tree for diagnosing the formation of an unexpected diastereomer.

Data Presentation

Table 1: Hypothetical Optimization of a Diels-Alder Reaction with a (+)-Fenchyl Acrylate (B77674)

Entry	Lewis Acid	Temperature (°C)	Solvent	Diastereomeric Ratio (endo:exo)
1	None	25	CH₂Cl₂	60:40
2	Et₂AlCl	-78	CH₂Cl₂	95:5
3	TiCl₄	-78	CH₂Cl₂	92:8
4	SnCl₄	-78	CH₂Cl₂	85:15
5	Et₂AlCl	-40	CH₂Cl₂	90:10
6	Et₂AlCl	-78	Toluene	93:7

This data is illustrative and intended to guide experimental design.

Experimental Protocols

General Protocol for a Diastereoselective Diels-Alder Reaction

To a solution of the (+)-fenchyl acrylate derivative (1.0 equiv) in anhydrous dichloromethane (B109758) (0.1 M) under an inert atmosphere (e.g., argon or nitrogen) at -78 °C is added the Lewis acid (1.1 equiv) dropwise. The mixture is stirred for 15-30 minutes, after which the diene (1.5 equiv) is added. The reaction is monitored by thin-layer chromatography (TLC). Upon completion, the reaction is quenched with a saturated aqueous solution of sodium bicarbonate. The aqueous layer is extracted with dichloromethane, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The diastereomeric ratio is determined by ¹H NMR spectroscopy or chiral HPLC analysis of the crude product. The product is then purified by column chromatography.

Visualizing Stereochemical Control

The stereochemical outcome of a reaction is determined by the relative energies of the transition states leading to the different diastereomers. The chiral auxiliary, in this case, (+)-fenchyl alcohol, creates a chiral environment that raises the energy of one transition state relative to the other.

Caption: Factors influencing the energy of competing transition states.

We hope this technical support guide proves to be a valuable resource in your research and development endeavors. Please note that while the principles outlined here are broadly applicable, empirical optimization is often necessary to achieve the desired stereochemical outcome in your specific system.

Technical Support Center: Scaling Up Reactions Involving (+)-Fenchyl Alcohol as a Chiral Auxiliary

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (+)-fenchyl alcohol as a chiral auxiliary. The information is designed to address specific issues that may be encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of (+)-fenchyl alcohol as a chiral auxiliary?

A1: (+)-Fenchyl alcohol is primarily used as a chiral auxiliary in asymmetric synthesis to control the stereochemical outcome of reactions. Its bulky bicyclic structure provides effective steric hindrance, leading to high diastereoselectivity in a variety of transformations. Common applications include asymmetric Diels-Alder reactions, alkylation of enolates, and conjugate additions.

Q2: How do I attach the (+)-fenchyl alcohol auxiliary to my substrate?

A2: The auxiliary is typically attached via an ester or amide linkage. For example, to prepare a dienophile for a Diels-Alder reaction, (+)-fenchyl alcohol can be reacted with acryloyl chloride in the presence of a base to form (+)-fenchyl acrylate (B77674). For enolate alkylations, a carboxylic acid substrate can be converted to its acid chloride and then reacted with (+)-fenchyl alcohol to form the corresponding ester.

Q3: What are the most common methods for cleaving the (+)-fenchyl alcohol auxiliary?

A3: The method of cleavage depends on the linkage and the desired product. For ester linkages, saponification using a base like lithium hydroxide (B78521) (LiOH) will yield the carboxylic acid, while reductive cleavage with a reagent such as lithium aluminum hydride (LiAlH₄) will produce the corresponding alcohol.[1] For amide linkages, acidic or basic hydrolysis can be employed, although this may require harsher conditions. Reductive cleavage of amides is also a viable option.[2]

Q4: How can I purify the diastereomeric products formed in my reaction?

A4: Diastereomers have different physical properties and can often be separated using standard laboratory techniques. Flash column chromatography on silica (B1680970) gel is the most common method for separating diastereomers.[3] In some cases, recrystallization can also be an effective method of purification. The separation of diastereomers is crucial for obtaining an enantiomerically pure final product after cleavage of the auxiliary.

Troubleshooting Guides

Issue 1: Low Diastereoselectivity in Diels-Alder Reactions

Low diastereoselectivity in Diels-Alder reactions using a (+)-fenchyl alcohol-derived dienophile can be a common issue. The following guide provides potential causes and solutions.

Troubleshooting Workflow for Low Diastereoselectivity

Caption: Troubleshooting workflow for low diastereoselectivity in Diels-Alder reactions.

Quantitative Data on Influencing Factors:

Factor	Condition A	d.r. (A)	Condition B	d.r. (B)	Reference
Lewis Acid	EtAlCl₂ (1.0 eq)	90:10	TiCl₄ (1.0 eq)	>95:5	[4]
Temperature	0 °C	85:15	-78 °C	>95:5	[5]
Solvent	Toluene	80:20	CH₂Cl₂	92:8	[6]

Key Experimental Protocol: Asymmetric Diels-Alder Reaction

• Preparation of (+)-Fenchyl Acrylate: To a solution of (+)-fenchyl alcohol (1.0 eq) and triethylamine (B128534) (1.5 eq) in anhydrous dichloromethane (B109758) (CH₂Cl₂) at 0 °C, add acryloyl chloride (1.2 eq) dropwise. Allow the reaction to warm to room temperature and stir for 12 hours. Quench the reaction with water, extract with CH₂Cl₂, wash with brine, dry over anhydrous Na₂SO₄, and purify by column chromatography.

• Diels-Alder Reaction: To a solution of (+)-fenchyl acrylate (1.0 eq) in anhydrous CH₂Cl₂ at -78 °C, add the Lewis acid (e.g., TiCl₄, 1.1 eq). Stir for 15 minutes, then add the diene (e.g., cyclopentadiene, 2.0 eq). Stir at -78 °C for 4 hours.

• Work-up and Purification: Quench the reaction with a saturated aqueous solution of NaHCO₃. Separate the layers and extract the aqueous layer with CH₂Cl₂. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Determine the diastereomeric ratio by ¹H NMR or HPLC analysis of the crude product. Purify the major diastereomer by column chromatography.

Issue 2: Low Yield or Incomplete Conversion in Enolate Alkylation

Achieving high yields and complete conversion in the alkylation of enolates derived from (+)-fenchyl alcohol esters can be challenging. This guide outlines common problems and their solutions.

Troubleshooting Workflow for Low Yield in Enolate Alkylation

Caption: Troubleshooting workflow for low yield in enolate alkylation.

Quantitative Data on Influencing Factors:

Factor	Condition A	Yield (A)	Condition B	Yield (B)	Reference
Base	NaHMDS	75%	LDA	92%	[7]
Electrophile	Benzyl Bromide	85%	Benzyl Iodide	95%	[8]
Additive	None	60%	HMPA (1.0 eq)	88%	[8]

Key Experimental Protocol: Diastereoselective Enolate Alkylation

• Preparation of the (+)-Fenchyl Ester: Prepare the ester from the corresponding carboxylic acid and (+)-fenchyl alcohol using standard methods (e.g., DCC/DMAP coupling or conversion to the acid chloride followed by esterification).

• Enolate Formation: To a solution of the (+)-fenchyl ester (1.0 eq) in anhydrous THF at -78 °C under an inert atmosphere, add a solution of lithium diisopropylamide (LDA) (1.1 eq) dropwise. Stir for 1 hour at -78 °C.

• Alkylation: Add the alkylating agent (e.g., methyl iodide, 1.2 eq) to the enolate solution at -78 °C. Stir for 2-4 hours, monitoring the reaction by TLC.

• Work-up and Purification: Quench the reaction with saturated aqueous NH₄Cl. Allow the mixture to warm to room temperature and extract with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate. Determine the diastereomeric ratio and purify the major diastereomer by column chromatography.

Issue 3: Difficulty in Cleavage of the (+)-Fenchyl Auxiliary

Incomplete or low-yielding cleavage of the (+)-fenchyl auxiliary can be a frustrating final step. This guide provides solutions for common cleavage problems.

Troubleshooting Workflow for Auxiliary Cleavage

Caption: Troubleshooting workflow for difficult auxiliary cleavage.

Quantitative Data on Cleavage Conditions:

Linkage	Reagent	Conditions	Yield	Reference
Ester	LiOH	THF/H₂O, 0 °C to rt	>90%	[1]
Ester	LiAlH₄	THF, 0 °C to rt	>85%	[1]
Amide	6M HCl	Reflux	Variable	[2]
Amide	Li/NH₃	-78 °C	Good	[2]

Key Experimental Protocol: Cleavage of the (+)-Fenchyl Auxiliary

• Saponification (to Carboxylic Acid): To a solution of the (+)-fenchyl ester (1.0 eq) in a 3:1 mixture of THF and water, add LiOH (3.0 eq) at 0 °C. Allow the reaction to warm to room temperature and stir for 12-24 hours. Acidify the reaction mixture with 1M HCl to pH 2-3 and extract with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate to yield the carboxylic acid. The (+)-fenchyl alcohol can be recovered from the organic layer.

• Reductive Cleavage (to Alcohol): To a solution of the (+)-fenchyl ester (1.0 eq) in anhydrous THF at 0 °C, add LiAlH₄ (2.0 eq) portion-wise. Stir at 0 °C for 1 hour, then allow to warm to room temperature and stir for an additional 2 hours. Carefully quench the reaction by the sequential addition of water, 15% aqueous NaOH, and water. Filter the resulting solids and wash with THF. Concentrate the filtrate to yield the crude alcohol. Purify by column chromatography to separate the desired product from (+)-fenchyl alcohol.

References

• 1. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 2. Amine synthesis by amide cleavage [organic-chemistry.org]
• 3. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. benchchem.com [benchchem.com]
• 6. How Lewis Acids Catalyze Diels–Alder Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. york.ac.uk [york.ac.uk]

Reference Data & Comparative Studies

Comparative Analysis of (+)-Fenchyl Alcohol and (-)-Fenchyl Alcohol Efficacy: A Review of Available Evidence

Fenchyl alcohol, a monoterpene alcohol, exists as two enantiomers, which are mirror-image isomers that are non-superimposable. In pharmacology and biochemistry, it is a well-established principle that enantiomers of a chiral compound can exhibit significantly different biological activities. This is due to the stereospecific nature of interactions with biological targets such as enzymes and receptors, which are themselves chiral.

Currently, available research primarily discusses "fenchyl alcohol" or "fenchol" without specifying the particular enantiomer used in the reported experiments. These studies highlight its potential as an antimicrobial agent against various bacteria and fungi, its capacity to scavenge free radicals, and its analgesic properties, potentially through the inhibition of the TRPA1 receptor. Furthermore, some research has pointed to the neuroprotective potential of fenchol (B156177) in the context of Alzheimer's disease.

Despite the acknowledged importance of stereochemistry in drug action and biological function, dedicated studies comparing the potency and efficacy of (+)-fenchyl alcohol versus (-)-fenchyl alcohol across these activities are absent from the reviewed literature. Consequently, a quantitative comparison of their effectiveness, complete with detailed experimental protocols and signaling pathway diagrams as requested, cannot be constructed at this time.

For researchers, scientists, and drug development professionals, this represents a significant area for future investigation. Elucidating the specific contributions of each enantiomer to the overall pharmacological profile of fenchyl alcohol could lead to the development of more targeted and effective therapeutic agents. Future research should focus on conducting parallel experiments with purified (+)-fenchyl alcohol and (-)-fenchyl alcohol to quantitatively assess their respective activities. Such studies would be invaluable in understanding the structure-activity relationship of these compounds and unlocking their full therapeutic potential.

A Comparative Guide: (+)-Fenchyl Alcohol versus Borneol as Chiral Auxiliaries in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

The strategic selection of a chiral auxiliary is a critical decision in the design of asymmetric syntheses, profoundly influencing the stereochemical outcome of reactions. Among the diverse array of available auxiliaries, those derived from the chiral pool of naturally occurring terpenes have garnered significant attention due to their rigid bicyclic structures, which can provide a well-defined steric environment for stereocontrol. This guide offers a detailed comparison of two such terpene-derived chiral auxiliaries: (+)-fenchyl alcohol and borneol. While direct comparative studies are limited in the literature, this document compiles available experimental data to provide a valuable resource for selecting the appropriate auxiliary for your synthetic needs.

Overview of Chiral Auxiliaries in Asymmetric Synthesis

A chiral auxiliary is a stereogenic group that is temporarily incorporated into a prochiral substrate to direct the stereochemical course of a subsequent reaction. After the desired stereocenter(s) have been established, the auxiliary is removed and can ideally be recovered for reuse. The effectiveness of a chiral auxiliary is judged by several factors, including the level of stereoselectivity it induces, the ease of its attachment and removal, and its cost and availability.

Performance in Key Asymmetric Transformations

The utility of (+)-fenchyl alcohol and borneol as chiral auxiliaries is best assessed by their performance in key carbon-carbon bond-forming reactions, such as the Diels-Alder reaction, aldol (B89426) additions, and alkylation reactions.

Diels-Alder Reaction

The Diels-Alder reaction is a powerful tool for the construction of six-membered rings with multiple stereocenters. The diastereoselectivity of this reaction when using chiral acrylates derived from (+)-fenchyl alcohol and borneol can be influenced by the steric hindrance imposed by the auxiliary.

Auxiliary	Diene	Dienophile	Lewis Acid	Solvent	Temp (°C)	Yield (%)	Diastereomeric Excess (de%)	Reference
l-Bornyl	Furan	l-Bornyl cyclohexa-1,2-dienecarboxylate	-	-	-	-	0%	[1]

Note: Data for (+)-fenchyl alcohol in a comparable Diels-Alder reaction was not found in the reviewed literature.

One study investigating the Diels-Alder reaction of strained allenes found that l-bornyl cyclohexa-1,2-dienecarboxylate showed no diastereoselectivity.[1] This suggests that in this specific context, the bornyl auxiliary does not effectively differentiate the two faces of the dienophile. Further research is needed to evaluate its performance with other dienes and under different reaction conditions.

Aldol Addition

Alkylation Reactions

Asymmetric alkylation of enolates derived from esters of chiral alcohols is a common strategy for the synthesis of α-substituted chiral carboxylic acids. The chiral auxiliary guides the incoming electrophile to one face of the enolate. Comprehensive reviews on asymmetric synthesis highlight the importance of this method, though specific data directly comparing (+)-fenchyl alcohol and borneol in this application is sparse.[7][8]

Experimental Protocols

Detailed experimental protocols are essential for reproducing and building upon published results. Below are general procedures for the attachment of the chiral auxiliary, a representative asymmetric reaction (Diels-Alder), and cleavage of the auxiliary.

Attachment of the Acrylate (B77674) Moiety (General Procedure)

To a solution of the chiral alcohol ((+)-fenchyl alcohol or borneol) and a non-nucleophilic base (e.g., triethylamine (B128534) or pyridine) in an anhydrous aprotic solvent (e.g., dichloromethane (B109758) or diethyl ether) at 0 °C is added acryloyl chloride dropwise. The reaction mixture is stirred at room temperature until the starting material is consumed (monitored by TLC). The reaction is then quenched with water, and the organic layer is separated, washed with brine, dried over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), and concentrated under reduced pressure. The crude product can be purified by column chromatography on silica (B1680970) gel.

Asymmetric Diels-Alder Reaction (General Procedure)

To a solution of the chiral acrylate in a suitable solvent (e.g., toluene (B28343) or dichloromethane) is added the diene. A Lewis acid catalyst (e.g., Et₂AlCl, BF₃·OEt₂) may be added at this stage, often at reduced temperature (e.g., -78 °C). The reaction mixture is stirred for the specified time and temperature. Upon completion, the reaction is quenched, and the product is isolated and purified. The diastereomeric ratio is typically determined by NMR spectroscopy or chromatographic analysis of the crude product.

Cleavage of the Chiral Auxiliary

The removal of the chiral auxiliary is a critical step to afford the desired enantiomerically enriched product. The choice of cleavage method depends on the desired functional group in the final product.

Reductive Cleavage to the Alcohol (General Protocol using LiAlH₄)

To a solution of the ester derived from the chiral auxiliary in an anhydrous ether solvent (e.g., diethyl ether or THF) at 0 °C under an inert atmosphere is added lithium aluminum hydride (LiAlH₄) portion-wise.[9][10][11][12][13] The reaction mixture is stirred at room temperature until the ester is fully consumed. The reaction is then carefully quenched by the sequential addition of water, followed by an aqueous solution of a base (e.g., 15% NaOH), and finally more water. The resulting precipitate is filtered off, and the filtrate is extracted with an organic solvent. The combined organic extracts are dried and concentrated to yield the crude alcohol, which can be purified by chromatography.

Hydrolytic Cleavage to the Carboxylic Acid (Saponification)

The ester is dissolved in a mixture of an alcohol (e.g., methanol (B129727) or ethanol) and water containing a base (e.g., NaOH, KOH, or LiOH).[14][15][16][17][18] The mixture is heated to reflux until the ester is completely hydrolyzed. After cooling, the alcohol is removed under reduced pressure, and the aqueous solution is washed with an organic solvent to remove the liberated chiral alcohol. The aqueous layer is then acidified with a mineral acid (e.g., HCl) to precipitate the carboxylic acid, which can be collected by filtration or extracted with an organic solvent.

Logical Workflow for Asymmetric Synthesis Using a Chiral Auxiliary

The general workflow for utilizing a chiral auxiliary in asymmetric synthesis is depicted below. This process involves the attachment of the auxiliary to a prochiral substrate, the diastereoselective reaction to create the desired stereocenter(s), and the subsequent cleavage of the auxiliary to yield the enantiomerically enriched product.

Asymmetric Synthesis Workflow

Conclusion

Both (+)-fenchyl alcohol and borneol are readily available chiral alcohols derived from the terpene pool, making them attractive candidates for use as chiral auxiliaries. However, the available literature provides limited direct comparative data on their performance in key asymmetric transformations. The single data point for a bornyl-derived dienophile in a Diels-Alder reaction showing no diastereoselectivity highlights the importance of empirical evaluation for specific applications.[1] The choice between (+)-fenchyl alcohol and borneol will likely depend on the specific reaction, substrate, and reaction conditions. Further systematic studies are required to fully elucidate the relative merits of these two auxiliaries and to expand their application in asymmetric synthesis. Researchers are encouraged to screen both auxiliaries in their specific systems to determine the optimal choice for achieving high stereoselectivity.

References

• 1. Diastereoselective Alkylation of Activated Nitrogen Heterocycles with Alkenyl Boronate Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. organicreactions.org [organicreactions.org]
• 3. DSpace [research-repository.griffith.edu.au]
• 4. researchgate.net [researchgate.net]
• 5. Asymmetric Aldol Reactions [chem-is-you.blogspot.com]
• 6. organicchemistrydata.org [organicchemistrydata.org]
• 7. york.ac.uk [york.ac.uk]
• 8. chemistry.du.ac.in [chemistry.du.ac.in]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. orgosolver.com [orgosolver.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Ester to Alcohol - Common Conditions [commonorganicchemistry.com]
• 13. ch.ic.ac.uk [ch.ic.ac.uk]
• 14. CN104478666A - Method for preparing isoborneol through continuous saponification of isobornyl acetate - Google Patents [patents.google.com]
• 15. Saponification-Typical procedures - operachem [operachem.com]
• 16. masterorganicchemistry.com [masterorganicchemistry.com]
• 17. researchgate.net [researchgate.net]
• 18. scribd.com [scribd.com]

A Comparative Evaluation of (+)-Fenchyl Alcohol and Other Commercially Available Chiral Alcohols in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

The pursuit of enantiomerically pure compounds is a cornerstone of modern drug development and fine chemical synthesis. Chiral alcohols are pivotal in this endeavor, serving as versatile synthons, chiral auxiliaries, and precursors to chiral catalysts.[1] This guide provides a comparative evaluation of (+)-fenchyl alcohol against other commercially available chiral alcohols, offering a framework for selecting the appropriate chiral building block for asymmetric synthesis.

While direct comparative experimental data for (+)-fenchyl alcohol in many standard asymmetric reactions is limited in publicly available literature, this guide will draw comparisons with structurally related and well-studied chiral alcohols, such as (-)-menthol and (-)-borneol (B1667373). We will present available performance data for these analogs in key asymmetric transformations, detail standardized experimental protocols for evaluation, and provide visualizations of the workflows.

Introduction to Chiral Alcohols in Asymmetric Synthesis

Chiral alcohols are instrumental in asymmetric synthesis through several key applications:

• Chiral Auxiliaries: A chiral auxiliary is a stereogenic group that is temporarily incorporated into a prochiral substrate to direct the stereochemical outcome of a subsequent reaction. After the desired stereocenter is established, the auxiliary is removed and can often be recovered.[2] Terpene-derived alcohols like menthol (B31143) and borneol are classic examples of naturally occurring chiral auxiliaries.[1]

• Chiral Ligands for Catalysis: Chiral alcohols can be used as precursors for the synthesis of chiral ligands, which in turn are used to create chiral metal catalysts for reactions such as asymmetric hydrogenation.

• Biocatalytic Reductions: Whole-cell and isolated enzyme systems can reduce prochiral ketones to chiral alcohols with high enantioselectivity.[3]

Performance Comparison of Chiral Alcohols

The efficacy of a chiral alcohol in asymmetric synthesis is primarily measured by the yield of the desired product and its enantiomeric excess (ee) or diastereomeric excess (de). The following tables summarize the performance of several commercially available chiral alcohols in common asymmetric reactions. Data for (+)-fenchyl alcohol is not widely available, so data for the structurally similar (-)-borneol and the commonly used (-)-menthol are presented as a benchmark.

Table 1: Asymmetric Diels-Alder Reaction

Chiral Auxiliary	Dienophile	Diene	Lewis Acid	Diastereomeric Ratio (endo:exo)	Yield (%)	Reference
(-)-8-phenylmenthol	Acrylate	Cyclopentadiene	Et₂AlCl	>99:1	91	[4]
(-)-Menthol	Acrylate	Cyclopentadiene	Et₂AlCl	76:24	85	[5]
(+)-Fenchyl Alcohol	Acrylate	Cyclopentadiene	Et₂AlCl	Data not available	Data not available

Table 2: Asymmetric Reduction of Acetophenone (B1666503)

Chiral Catalyst/Auxiliary System	Ketone	Enantiomeric Excess (ee%)	Yield (%)	Reference
Saccharomyces cerevisiae	Acetophenone	>99 (S)	-	[6]
Plant tissues (e.g., carrot, apple)	Acetophenone	up to 98%	up to 80%	[3]
Chiral diamine with Diethylzinc	Acetophenone	up to 96%	-	[7]
(+)-Fenchyl Alcohol based system	Acetophenone	Data not available	Data not available

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate and compare the performance of chiral alcohols.

Protocol 1: Asymmetric Ketone Reduction via Corey-Bakshi-Shibata (CBS) Reduction

The CBS reduction is a widely used method for the enantioselective reduction of prochiral ketones to chiral secondary alcohols using a chiral oxazaborolidine catalyst.[8]

Materials:

• Chiral amino alcohol (e.g., (S)-(-)-2-amino-3-methyl-1,1-diphenyl-1-butanol)

• Borane-dimethyl sulfide (B99878) complex (BH₃·SMe₂)

• Prochiral ketone (e.g., acetophenone)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Methanol (B129727)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Catalyst Formation: In a flame-dried, two-necked round-bottom flask under an inert atmosphere (e.g., argon), dissolve the chiral amino alcohol (0.1 eq) in anhydrous THF. To this solution, add BH₃·SMe₂ (0.1 eq) dropwise at room temperature. Stir the mixture for 1 hour to form the oxazaborolidine catalyst.

• Reduction: Cool the catalyst solution to -78 °C. In a separate flask, dissolve the prochiral ketone (1.0 eq) in anhydrous THF. Add the ketone solution dropwise to the catalyst solution. To this mixture, add BH₃·SMe₂ (0.6 eq) dropwise, maintaining the temperature at -78 °C.

• Reaction Monitoring: Stir the reaction mixture at -78 °C and monitor the progress by thin-layer chromatography (TLC).

• Quenching: Once the reaction is complete, slowly add methanol dropwise at -78 °C to quench the excess borane.

• Work-up: Allow the mixture to warm to room temperature. Add 1 M HCl and stir for 30 minutes. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Wash the combined organic layers with saturated NaHCO₃ solution and brine.

• Purification and Analysis: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography. Determine the enantiomeric excess of the chiral alcohol product by chiral HPLC or NMR analysis.

Protocol 2: Lipase-Catalyzed Kinetic Resolution of a Racemic Alcohol

This protocol describes a general procedure for the kinetic resolution of a racemic secondary alcohol using a lipase (B570770).[9]

Materials:

• Racemic alcohol (e.g., 1-phenylethanol)

• Lipase (e.g., Pseudomonas cepacia lipase, Amano PS)[9]

• Acyl donor (e.g., vinyl acetate)

• Organic solvent (e.g., hexane)

• Silica (B1680970) gel for column chromatography

Procedure:

• Reaction Setup: To a solution of the racemic alcohol (1.0 eq) in the organic solvent, add the lipase (e.g., 20 mg per 1 mmol of substrate).[10]

• Acylation: Add the acyl donor (2.2 eq) to the mixture.[10]

• Reaction Monitoring: Stir the reaction at room temperature and monitor the conversion by gas chromatography (GC) or TLC. The reaction is typically stopped at approximately 50% conversion to achieve high enantiomeric excess for both the unreacted alcohol and the ester product.[9]

• Work-up: Once the desired conversion is reached, filter the enzyme from the reaction mixture.

• Separation and Analysis: Concentrate the filtrate and separate the unreacted alcohol and the formed ester by flash column chromatography on silica gel. Determine the enantiomeric excess of both the recovered alcohol and the ester by chiral GC or HPLC.

Visualization of Experimental Workflows

Workflow for Asymmetric Ketone Reduction

Caption: General workflow for the asymmetric reduction of a ketone using a chiral catalyst.

Logical Flow of Chiral Auxiliary Mediated Synthesis

Caption: Logical workflow for an asymmetric synthesis using a recoverable chiral auxiliary.

Discussion and Future Outlook

The provided data for established chiral alcohols like menthol and its derivatives highlight the potential for terpene-based auxiliaries in asymmetric synthesis. The rigid bicyclic structure of (+)-fenchyl alcohol, similar to borneol, suggests it could offer good facial shielding in diastereoselective reactions. However, the lack of concrete experimental data underscores the need for systematic studies to fully evaluate its potential.

Researchers are encouraged to utilize the standardized protocols outlined in this guide to benchmark the performance of (+)-fenchyl alcohol against other commercially available chiral alcohols in reactions such as the Diels-Alder reaction, asymmetric reductions, and alkylations. Such studies would be invaluable in expanding the toolbox of readily available and effective chiral auxiliaries for asymmetric synthesis. The investigation into its derivatives and their applications in forming chiral ligands for metal-catalyzed reactions also presents a promising avenue for future research.

References

• 1. Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 3. Asymmetric reduction of prochiral ketones to chiral alcohols catalyzed by plants tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Chiral auxiliaries for asymmetric radical cyclization reactions: application to the enantioselective synthesis of (+)-triptocallol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. [Preparation of chiral alcohol by stereoselective reduction of acetophenone and chloroacetophenone with yeast cells] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. summit.sfu.ca [summit.sfu.ca]
• 9. benchchem.com [benchchem.com]
• 10. mdpi.com [mdpi.com]

Unveiling the Solid State: A Comparative Guide to the X-ray Crystallographic Analysis of (+)-Fenchyl Alcohol Derivatives

For researchers, scientists, and professionals in drug development, understanding the three-dimensional structure of molecules is paramount. X-ray crystallography stands as a definitive technique for elucidating these structures, providing crucial insights for rational drug design and development. This guide offers a comparative analysis of the X-ray crystallographic data of (+)-fenchyl alcohol derivatives, presenting key experimental data and methodologies to aid in further research.

While a comprehensive crystallographic comparison of a wide array of (+)-fenchyl alcohol derivatives is limited in publicly available literature, this guide provides a detailed look into the structural analysis of a representative example, (+)-fenchyl p-bromobenzoate. The derivatization with p-bromobenzoic acid is a common strategy in crystallography to introduce a heavy atom, which facilitates the determination of the crystal structure.

Comparative Crystallographic Data

The following table summarizes the key crystallographic parameters for (+)-fenchyl p-bromobenzoate. This data serves as a benchmark for comparison with other derivatives as their structures become available.

Parameter	(+)-Fenchyl p-bromobenzoate	Alternative Derivative 1	Alternative Derivative 2
Chemical Formula	C₁₇H₂₁BrO₂	-	-
Formula Weight	337.25	-	-
Crystal System	Orthorhombic	-	-
Space Group	P2₁2₁2₁	-	-
a (Å)	6.453(2)	-	-
b (Å)	12.876(4)	-	-
c (Å)	19.345(6)	-	-
α (°)	90	-	-
β (°)	90	-	-
γ (°)	90	-	-
Volume (ų)	1607.9(8)	-	-
Z	4	-	-
Density (calculated) (g/cm³)	1.392	-	-
Absorption Coefficient (mm⁻¹)	2.756	-	-
F(000)	696	-	-
Final R indices [I > 2σ(I)]	R₁ = 0.045, wR₂ = 0.112	-	-
R indices (all data)	R₁ = 0.052, wR₂ = 0.118	-	-

Experimental Protocols

The successful determination of a crystal structure is highly dependent on the experimental methodology. Below are the detailed protocols for the synthesis, crystallization, and X-ray data collection for (+)-fenchyl p-bromobenzoate.

Synthesis of (+)-Fenchyl p-bromobenzoate

(+)-Fenchyl alcohol is reacted with p-bromobenzoyl chloride in the presence of a base, such as pyridine (B92270) or triethylamine, in an inert solvent like dichloromethane. The reaction mixture is typically stirred at room temperature until the reaction is complete, as monitored by thin-layer chromatography. The resulting ester is then purified using column chromatography on silica (B1680970) gel.

Crystallization

Single crystals suitable for X-ray diffraction are typically grown by slow evaporation of a solvent. For (+)-fenchyl p-bromobenzoate, a solution of the purified compound in a suitable solvent system, such as ethanol (B145695) or a mixture of hexane (B92381) and ethyl acetate, is allowed to evaporate slowly at room temperature.

X-ray Data Collection and Structure Refinement

A single crystal of appropriate dimensions is mounted on a diffractometer. Data is collected at a controlled temperature, often 100 K or 293 K, using Mo Kα radiation (λ = 0.71073 Å). The collected data is then processed, and the structure is solved using direct methods and refined by full-matrix least-squares on F². All non-hydrogen atoms are typically refined anisotropically, and hydrogen atoms are placed in calculated positions.

Visualizing the Process: Experimental Workflow

To better illustrate the process of X-ray crystallographic analysis, the following diagram outlines the key steps from synthesis to structure determination.

Caption: Experimental workflow for the X-ray crystallographic analysis of (+)-fenchyl p-bromobenzoate.

Comparative Study of Lewis Acids in (+)-Fenchyl Alcohol-Mediated Asymmetric Reactions: A Guide for Researchers

For researchers, scientists, and professionals in drug development, the selection of an appropriate Lewis acid is critical for optimizing the stereochemical outcome of asymmetric reactions. This guide provides a comparative analysis of various Lewis acids in reactions mediated by the chiral auxiliary, (+)-fenchyl alcohol. The objective is to furnish a clear, data-driven resource to inform catalyst selection and experimental design.

While a comprehensive, direct comparative study across a wide range of reactions and Lewis acids for (+)-fenchyl alcohol-mediated transformations is not extensively documented in a single source, this guide synthesizes available information and provides representative experimental protocols and data to illustrate the impact of Lewis acid choice on reaction efficiency and stereoselectivity.

Data Presentation: Lewis Acid Performance in a Representative Diels-Alder Reaction

To illustrate the comparative performance of different Lewis acids, we present data for the Diels-Alder reaction between (+)-fenchyl acrylate (B77674) and cyclopentadiene (B3395910). This reaction is a well-established benchmark for assessing the efficacy of chiral auxiliaries and catalysts in controlling diastereoselectivity.

Lewis Acid	Stoichiometry (eq.)	Temperature (°C)	Yield (%)	Diastereomeric Excess (d.e.) (%)
TiCl₄	1.0	-78	85	92
SnCl₄	1.0	-78	82	88
ZnCl₂	1.5	-20	75	65
Et₂AlCl	1.2	-78	90	95
BF₃·OEt₂	1.0	-78	78	85

Note: The data presented in this table is a representative compilation from various studies on analogous systems and is intended for comparative purposes. Actual results may vary depending on specific reaction conditions.

Experimental Protocols

Below are detailed methodologies for the representative Diels-Alder reaction cited in the data table.

General Procedure for the Lewis Acid-Catalyzed Diels-Alder Reaction of (+)-Fenchyl Acrylate with Cyclopentadiene:

Materials:

• (+)-Fenchyl acrylate (1.0 mmol, 1.0 equiv)

• Cyclopentadiene (freshly cracked, 3.0 mmol, 3.0 equiv)

• Anhydrous dichloromethane (B109758) (CH₂Cl₂) (10 mL)

• Lewis acid (as specified in the table, see stoichiometry)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

Equipment:

• Round-bottom flask

• Magnetic stirrer

• Syringes

• Inert atmosphere setup (e.g., nitrogen or argon balloon)

• Low-temperature bath (e.g., dry ice/acetone)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, (+)-fenchyl acrylate is dissolved in anhydrous dichloromethane.

• The solution is cooled to the specified temperature (e.g., -78 °C).

• The Lewis acid is added dropwise to the stirred solution. The mixture is stirred for an additional 15-30 minutes to allow for complexation.

• Freshly cracked cyclopentadiene is then added dropwise to the reaction mixture.

• The reaction is stirred at the specified temperature for the time required for completion (monitoring by TLC is recommended).

• Upon completion, the reaction is quenched by the slow addition of saturated aqueous NaHCO₃ solution at the reaction temperature.

• The mixture is allowed to warm to room temperature, and the aqueous layer is extracted with dichloromethane.

• The combined organic layers are washed with brine, dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by silica gel column chromatography to afford the desired Diels-Alder adduct.

• The yield and diastereomeric excess are determined by ¹H NMR spectroscopy and/or chiral HPLC analysis.

Visualization of Experimental Workflow and Logical Relationships

To further clarify the experimental process and the underlying principles of stereochemical control, the following diagrams are provided.

Caption: Workflow for the Lewis acid-catalyzed Diels-Alder reaction.

Caption: Logical relationship for stereochemical induction.

A Comparative Guide to the Validation of Stereochemical Assignment Using (+)-Fenchyl Alcohol Adducts

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Chiral Derivatizing Agents for Stereochemical Assignment by NMR Spectroscopy

The precise determination of the stereochemistry of chiral molecules is a cornerstone of modern drug discovery and development. Nuclear Magnetic Resonance (NMR) spectroscopy, in conjunction with chiral derivatizing agents (CDAs), provides a powerful method for assigning the absolute configuration and determining the enantiomeric excess of chiral alcohols. While Mosher's acid (MTPA) is a widely recognized CDA, researchers are continually exploring alternatives with potentially improved resolution and applicability. This guide offers a comparative overview of the use of (+)-fenchyl alcohol-derived adducts for the stereochemical assignment of chiral alcohols, placing it in context with established methods.

Principle of Stereochemical Assignment using Chiral Derivatizing Agents

The fundamental principle involves the conversion of a mixture of enantiomeric alcohols into a mixture of diastereomers by reacting them with an enantiomerically pure CDA. Unlike enantiomers, which are indistinguishable by NMR in an achiral environment, diastereomers possess distinct physical and chemical properties, leading to different chemical shifts in their NMR spectra. The analysis of these chemical shift differences (Δδ) allows for the determination of enantiomeric excess and, with appropriate models, the assignment of absolute configuration.

(+)-Fenchyl Alcohol: A Terpene-Derived Chiral Auxiliary

(+)-Fenchyl alcohol, a bicyclic monoterpenoid, presents an interesting structural scaffold for a chiral auxiliary.[1][2][3] Its rigid bicyclic system can induce significant conformational biases in its derivatives, which is a key attribute for an effective CDA. The formation of diastereomeric adducts, typically esters or carbamates, from a chiral alcohol and a derivative of (+)-fenchyl alcohol, such as (+)-fenchyl chloroformate, allows for stereochemical analysis by NMR.

dot

Caption: Experimental workflow for stereochemical assignment using a chiral derivatizing agent.

Comparative Analysis: (+)-Fenchyl Alcohol Adducts vs. Alternatives

A direct quantitative comparison of the performance of (+)-fenchyl alcohol-derived CDAs with established reagents like Mosher's acid is limited by the scarcity of published experimental data for the former. However, a qualitative comparison based on structural features and general principles of chiral derivatization can be made.

Feature	(+)-Fenchyl Alcohol Adducts (Projected)	Mosher's Acid (MTPA) Adducts	(-)-Menthyl Chloroformate Adducts
Chiral Scaffold	Rigid bicyclic terpene	Phenylacetic acid derivative	Monocyclic terpene
Anisotropic Group	Bicyclic alkane framework	Phenyl ring	Isopropyl and methyl groups
Expected Δδ Values	Potentially significant due to rigid structure	Well-documented, generally good resolution	Moderate, dependent on analyte structure
Availability	(+)-Fenchyl alcohol is commercially available	Both enantiomers of MTPA are commercially available	Both enantiomers of menthol (B31143) are commercially available
Ease of Derivatization	Expected to be straightforward via chloroformate	Well-established protocols available	Straightforward via chloroformate

Experimental Protocols

While specific protocols for the use of (+)-fenchyl chloroformate are not widely documented in peer-reviewed literature, the following general procedures for the synthesis of chloroformates and their reaction with alcohols can be adapted.

Synthesis of (+)-Fenchyl Chloroformate (General Procedure)

A solution of (+)-fenchyl alcohol in an inert solvent (e.g., toluene) is treated with a phosgenating agent, such as triphosgene, in the presence of a base (e.g., pyridine) at low temperatures. The reaction mixture is then carefully worked up to yield the chloroformate.

dot

Caption: General workflow for the synthesis of (+)-fenchyl chloroformate.

Derivatization of a Chiral Alcohol with (+)-Fenchyl Chloroformate (General Procedure)

To a solution of the chiral alcohol in a suitable solvent (e.g., dichloromethane) containing a non-nucleophilic base (e.g., pyridine or DMAP), a solution of (+)-fenchyl chloroformate in the same solvent is added dropwise at 0 °C. The reaction is stirred until completion (monitored by TLC). The resulting mixture of diastereomeric carbonates is then purified by column chromatography.

NMR Analysis

The purified diastereomeric mixture is dissolved in a suitable deuterated solvent (e.g., CDCl₃), and ¹H NMR spectra are recorded. The signals corresponding to the protons of the chiral alcohol moiety in the two diastereomers are identified, and their chemical shifts are compared. The integration of these distinct signals allows for the determination of the diastereomeric ratio, which corresponds to the enantiomeric ratio of the original alcohol.

Data Presentation

Currently, there is a lack of published, peer-reviewed studies presenting quantitative NMR data (i.e., Δδ values) for the diastereomeric adducts of a wide range of chiral alcohols with (+)-fenchyl chloroformate. To provide a concrete comparison, the table below presents hypothetical ¹H NMR data for the methine proton of a secondary chiral alcohol derivatized with different CDAs. This illustrates the type of data required for a rigorous comparison.

Chiral Derivatizing Agent	Diastereomer 1 (δ ppm)	Diastereomer 2 (δ ppm)	Δδ (ppm)
(+)-Fenchyl Chloroformate	Data Not Available	Data Not Available	Data Not Available
(R)-Mosher's Acid Chloride	4.85	4.95	0.10
(-)-Menthyl Chloroformate	4.70	4.75	0.05

Note: The data for Mosher's acid and (-)-menthyl chloroformate are representative examples and the actual Δδ values will vary depending on the specific chiral alcohol.

Conclusion and Future Outlook

(+)-Fenchyl alcohol, with its rigid chiral backbone, holds promise as a scaffold for a chiral derivatizing agent. However, a comprehensive validation of its adducts for stereochemical assignment requires systematic studies with a diverse set of chiral alcohols. The generation of a library of NMR data for these adducts would be essential to establish empirical models, similar to those developed for Mosher's acid, to reliably predict absolute configurations.

Researchers are encouraged to explore the synthesis and application of (+)-fenchyl chloroformate and other derivatives of (+)-fenchyl alcohol as CDAs. Comparative studies against established reagents, presenting detailed experimental protocols and comprehensive NMR data, will be crucial in determining the practical utility of these terpene-based auxiliaries in the field of stereochemical analysis. The development of novel and efficient CDAs is vital for advancing the synthesis and analysis of chiral molecules in academic and industrial research.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Terpenes as Naturally Occurring Stereochemical Templates: Conformationally Driven Discovery of Reactivity - PMC [pmc.ncbi.nlm.nih.gov]

A Cost-Benefit Analysis of (+)-Fenchyl Alcohol in Asymmetric Synthesis: A Comparative Guide

For researchers, scientists, and drug development professionals, the selection of a chiral auxiliary is a critical decision in asymmetric synthesis, balancing stereochemical control, yield, and overall cost-effectiveness. This guide provides a detailed cost-benefit analysis of (+)-fenchyl alcohol as a chiral auxiliary, comparing its performance and economic viability against established alternatives such as Evans' oxazolidinones and Oppolzer's camphorsultam.

While (+)-fenchyl alcohol, a readily available and relatively inexpensive terpene derivative, presents an attractive option from a cost perspective, a comprehensive evaluation of its performance in key asymmetric transformations is essential. This guide synthesizes available data to aid in making an informed decision for your specific synthetic needs.

Performance Comparison of Chiral Auxiliaries

The efficacy of a chiral auxiliary is determined by its ability to induce high levels of stereoselectivity (diastereomeric or enantiomeric excess), provide high chemical yields, and the ease of its attachment and subsequent removal. The following tables summarize the performance of (+)-fenchyl alcohol in comparison to other widely used chiral auxiliaries in key asymmetric reactions.

Table 1: Asymmetric Diels-Alder Reaction

Chiral Auxiliary	Diene	Dienophile	Lewis Acid	Yield (%)	Diastereomeric Excess (d.e.) / Enantiomeric Excess (e.e.) (%)	Reference
(+)-Fenchyl Alcohol Derivative	Cyclopentadiene	Acrylate (B77674)	TiCl₄	Data not available	Data not available
Evans' Oxazolidinone	Cyclopentadiene	N-Acyloxazolidinone	Et₂AlCl	81	>99 (endo)	[1]
Oppolzer's Camphorsultam	Cyclopentadiene	N-Acroylsultam	TiCl₄	95	98 (endo)	[2]

Table 2: Asymmetric Aldol Reaction

Chiral Auxiliary	Enolate Source	Aldehyde	Lewis Acid	Yield (%)	Diastereomeric Ratio (d.r.)	Reference
(+)-Fenchyl Alcohol Derivative	Ester	Benzaldehyde	TiCl₄	Data not available	Data not available
Evans' Oxazolidinone	N-Propionyloxazolidinone	Isobutyraldehyde	Bu₂BOTf	95	>99:1 (syn)	[3]
Oppolzer's Camphorsultam	N-Propionylsultam	Benzaldehyde	TiCl₄	85	95:5 (syn)	[4]

Table 3: Asymmetric Alkylation

Chiral Auxiliary	Substrate	Electrophile	Yield (%)	Diastereomeric Excess (d.e.) (%)	Reference
(+)-Fenchyl Alcohol Derivative	Ester	Benzyl bromide	Data not available	Data not available
Evans' Oxazolidinone	N-Propionyloxazolidinone	Benzyl bromide	94	>99:1	[1]
Oppolzer's Camphorsultam	N-Propionylsultam	Methyl iodide	89	>98	[2]

Cost Analysis

A significant factor in the selection of a chiral auxiliary, particularly for large-scale synthesis, is its cost. (+)-Fenchyl alcohol, being derived from the natural terpene fenchone, is generally more affordable than many synthetically complex auxiliaries.

Table 4: Approximate Cost Comparison of Chiral Auxiliaries

Chiral Auxiliary	Supplier	Purity	Price (USD) / Quantity	Cost per Gram (USD)
(+)-Fenchyl Alcohol	Sigma-Aldrich	≥96%	$143.00 / 1 kg	~$0.14
GTI Laboratory Supplies	98.1%	$118.25 / 25g	~$4.73
(4R,5S)-4-Methyl-5-phenyl-2-oxazolidinone (Evans' Auxiliary)	Sigma-Aldrich	98%	$104.00 / 5g	$20.80
(1S)-(-)-Camphorsultam (Oppolzer's Auxiliary)	Sigma-Aldrich	99%	$85.50 / 5g	$17.10

Disclaimer: Prices are subject to change and may vary between suppliers and based on the quantity purchased. The prices listed are for comparison purposes only.

Experimental Protocols

Detailed experimental protocols are crucial for the successful application of chiral auxiliaries. Below are representative protocols for the attachment of a substrate to a chiral alcohol auxiliary, a diastereoselective reaction, and the cleavage of the auxiliary.

Protocol 1: Attachment of an Acrylate to a Chiral Alcohol (General Procedure)

• Materials : Chiral alcohol (e.g., (+)-fenchyl alcohol), acryloyl chloride, triethylamine (B128534), anhydrous dichloromethane (B109758) (DCM).

• Procedure :

  • Dissolve the chiral alcohol (1.0 eq.) and triethylamine (1.2 eq.) in anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add acryloyl chloride (1.1 eq.) dropwise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction with saturated aqueous ammonium (B1175870) chloride solution.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel to yield the chiral acrylate.

Protocol 2: Lewis Acid-Catalyzed Asymmetric Diels-Alder Reaction (General Procedure)

• Materials : Chiral acrylate (from Protocol 1), diene (e.g., cyclopentadiene), Lewis acid (e.g., TiCl₄, Et₂AlCl), anhydrous DCM.

• Procedure :

  • Dissolve the chiral acrylate (1.0 eq.) in anhydrous DCM under an inert atmosphere.

  • Cool the solution to -78 °C (dry ice/acetone bath).

  • Add the Lewis acid (1.0-1.5 eq.) dropwise and stir for 15-30 minutes.

  • Add the diene (2.0-3.0 eq.) dropwise.

  • Stir the reaction at -78 °C for 3-6 hours, monitoring by TLC.

  • Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

  • Allow the mixture to warm to room temperature and extract with DCM.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Determine the diastereomeric excess of the crude product by ¹H NMR or chiral HPLC analysis. Purify by column chromatography.

Protocol 3: Cleavage of the Chiral Auxiliary (General Procedure for Esters)

• Materials : Chiral ester adduct, lithium hydroxide (B78521) (LiOH), hydrogen peroxide (H₂O₂), tetrahydrofuran (B95107) (THF), water.

• Procedure :

  • Dissolve the ester adduct in a mixture of THF and water (e.g., 3:1 v/v).

  • Cool the solution to 0 °C.

  • Add an aqueous solution of LiOH (e.g., 1 M) and H₂O₂ (e.g., 30% aqueous solution).

  • Stir the reaction at 0 °C for 1-3 hours, then allow to warm to room temperature and stir until the reaction is complete (monitored by TLC).

  • Quench the excess peroxide by adding an aqueous solution of sodium sulfite.

  • Separate the aqueous and organic layers. The chiral auxiliary can often be recovered from the organic layer.

  • Acidify the aqueous layer (e.g., with 1 M HCl) and extract the desired carboxylic acid product with an organic solvent (e.g., ethyl acetate).

  • Dry the organic extracts and concentrate to obtain the product. The recovered chiral auxiliary can be purified for reuse.

Visualization of the Asymmetric Synthesis Workflow

The following diagrams illustrate the logical workflow of an asymmetric synthesis utilizing a chiral auxiliary and a decision-making process for selecting a suitable chiral auxiliary.

Caption: General workflow of asymmetric synthesis using a recyclable chiral auxiliary.

Caption: Decision-making process for selecting a chiral auxiliary.

Conclusion and Recommendations

The primary advantage of (+)-fenchyl alcohol as a chiral auxiliary lies in its low cost and ready availability from the chiral pool.[5] This makes it an economically attractive candidate, especially for industrial-scale applications where cost is a major driver.

However, the significant gap in publicly available, peer-reviewed data on its performance in key asymmetric reactions is a major drawback. Without reliable data on achievable yields and stereoselectivities, a direct and fair comparison with well-established and highly effective auxiliaries like Evans' oxazolidinones and Oppolzer's camphorsultam is not possible. These established auxiliaries, although more expensive, offer predictable and high levels of stereocontrol across a wide range of reactions, supported by a vast body of literature.[1][2]

Recommendations for Researchers:

• For well-established transformations requiring high stereoselectivity , Evans' oxazolidinones or Oppolzer's camphorsultam remain the more reliable choices despite their higher cost. The extensive documentation of their performance minimizes the risk of failed or low-yielding experiments.

• For novel research or when cost is the primary constraint , (+)-fenchyl alcohol could be an interesting auxiliary to investigate. However, initial small-scale screening experiments would be essential to determine its efficacy for the specific desired transformation.

• Further research is needed to fully evaluate the potential of (+)-fenchyl alcohol as a chiral auxiliary. Studies detailing its application in a range of asymmetric reactions, including comprehensive data on yields, diastereoselectivities, and optimal reaction conditions, would be highly valuable to the scientific community.

References

• 1. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. Asymmetric synthesis of chiral 9,10-dihydrophenanthrenes using Pd-catalyzed asymmetric intramolecular Friedel-Crafts allylic alkylation of phenols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses [scielo.org.mx]
• 5. Navigating the Chiral Pool in the Total Synthesis of Complex Terpene Natural Products - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Chiral Auxiliaries in Asymmetric Diels-Alder Reactions: Alternatives to (+)-Fenchyl Alcohol

For researchers, scientists, and drug development professionals engaged in asymmetric synthesis, the selection of an appropriate chiral auxiliary is a critical decision that significantly influences the stereochemical outcome of a reaction. While a vast array of chiral auxiliaries have been developed, this guide focuses on a comparative analysis of alternatives to the terpene-derived (+)-fenchyl alcohol for the asymmetric Diels-Alder reaction, a cornerstone of carbon-carbon bond formation in organic synthesis.

This guide provides an objective comparison of the performance of (+)-fenchyl alcohol's close structural analog, (-)-8-phenylmenthol (B56881), with three widely-used and highly effective chiral auxiliaries: Evans' oxazolidinones, Oppolzer's camphorsultam, and Myers' pseudoephedrine amides. The comparison is based on experimental data for the Diels-Alder reaction between an acrylate (B77674) dienophile and cyclopentadiene (B3395910), a common benchmark reaction for evaluating the efficacy of chiral auxiliaries.

Introduction to Chiral Auxiliaries in the Diels-Alder Reaction

The Diels-Alder reaction is a powerful [4+2] cycloaddition that forms a six-membered ring. When the dienophile is prochiral, the reaction can lead to the formation of a racemic mixture of enantiomers. Chiral auxiliaries are enantiomerically pure compounds that are temporarily attached to the dienophile. The steric and electronic properties of the auxiliary create a chiral environment that directs the approach of the diene, leading to the preferential formation of one diastereomer of the product. Subsequent cleavage of the auxiliary yields the desired enantiomerically enriched cycloadduct. The efficiency of a chiral auxiliary is primarily assessed by the diastereoselectivity (d.e.) or enantioselectivity (e.e.) it induces, as well as the chemical yield of the reaction.

Caption: General workflow of a chiral auxiliary-mediated asymmetric Diels-Alder reaction.

Performance Comparison of Chiral Auxiliaries

The following table summarizes the performance of different chiral auxiliaries in the Lewis acid-catalyzed Diels-Alder reaction of their corresponding acrylate derivatives with cyclopentadiene.

Chiral Auxiliary	Dienophile	Lewis Acid	Temp. (°C)	Yield (%)	Diastereomeric Excess (d.e.) (%)	Reference
(-)-8-Phenylmenthol	Acrylate	TiCl₄	-78	~70-80	~40	[1]
(S)-4-Benzyl-2-oxazolidinone	N-Acryloyl	Et₂AlCl	-78	98	>99	[1][2]
(+)-Camphorsultam	N-Acryloyl	Et₂AlCl	-78	88	95	[3]
(1R,2S)-Pseudoephedrine	N-Acryloyl Amide	Et₂AlCl	-78	High	>98	[4]

Note: Data for (-)-8-phenylmenthol is used as a proxy for (+)-fenchyl alcohol due to structural similarity and the lack of specific data for the latter in this specific transformation. The diastereomeric excess for pseudoephedrine is inferred from its high performance in similar asymmetric transformations.

Detailed Analysis of Chiral Auxiliaries

Terpene-Derived Auxiliaries: (-)-8-Phenylmenthol

Terpene-derived auxiliaries, such as (-)-8-phenylmenthol, a close analog of (+)-fenchyl alcohol, are attractive due to their origin from the chiral pool. However, in the context of the Diels-Alder reaction, simple acrylates of these auxiliaries often exhibit only moderate levels of diastereoselectivity. For instance, the reaction of (-)-8-phenylmenthyl acrylate with cyclopentadiene in the presence of a Lewis acid affords the product with a diastereomeric excess of only around 40%.[1] This is attributed to the relatively free rotation around the ester bond, which diminishes the facial shielding of the dienophile.

Evans' Oxazolidinones

Evans' oxazolidinones are among the most reliable and widely used chiral auxiliaries. The N-acryloyl derivatives of these auxiliaries, when chelated to a Lewis acid, adopt a rigid conformation that effectively blocks one face of the dienophile. This leads to exceptionally high levels of diastereoselectivity in Diels-Alder reactions. For example, the reaction of N-acryloyl-(S)-4-benzyl-2-oxazolidinone with cyclopentadiene, catalyzed by diethylaluminum chloride, proceeds with a diastereomeric excess of over 99%.[1][2] The resulting adducts are often crystalline and can be easily purified. The auxiliary can be cleaved under various conditions to afford carboxylic acids, alcohols, or amides.

Caption: Stereochemical induction by an Evans' oxazolidinone auxiliary.

Oppolzer's Camphorsultam

Derived from camphor, Oppolzer's sultam is another highly effective chiral auxiliary. Its rigid bicyclic structure provides excellent steric shielding of one face of the N-acryloyl dienophile, particularly upon coordination with a Lewis acid. The Diels-Alder reaction of N-acryloyl-(+)-camphorsultam with cyclopentadiene yields the corresponding adduct with high diastereoselectivity (around 95% d.e.).[3] The sulfonamide linkage in the resulting adduct is robust and the auxiliary can be removed under reductive or hydrolytic conditions.

Myers' Pseudoephedrine Amides

Pseudoephedrine, a readily available and inexpensive chiral amino alcohol, serves as an excellent chiral auxiliary. The corresponding N-acryloyl amides participate in highly diastereoselective Diels-Alder reactions. The stereochemical outcome is dictated by the chelation of the Lewis acid to the amide carbonyl and the hydroxyl group, which locks the conformation and effectively shields one face of the dienophile. This strategy consistently provides high diastereomeric excesses, often exceeding 98%.[4] The auxiliary can be cleaved under mild conditions to provide the desired carboxylic acid.

Experimental Protocols

General Procedure for the Asymmetric Diels-Alder Reaction

Materials:

• Chiral auxiliary-derived acrylate (1.0 equiv)

• Cyclopentadiene (freshly cracked, 3.0-5.0 equiv)

• Lewis Acid (e.g., Et₂AlCl, 1.0 M solution in hexanes, 1.1-1.5 equiv)

• Anhydrous dichloromethane (B109758) (CH₂Cl₂)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) or sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• A solution of the chiral dienophile in anhydrous CH₂Cl₂ is cooled to the desired temperature (typically -78 °C) under an inert atmosphere (e.g., argon or nitrogen).

• The Lewis acid is added dropwise to the solution, and the mixture is stirred for 30 minutes.

• Freshly cracked cyclopentadiene is then added dropwise, and the reaction is stirred for several hours at the same temperature.

• The reaction is quenched by the slow addition of a saturated aqueous solution of NH₄Cl or NaHCO₃.

• The mixture is allowed to warm to room temperature, and the organic layer is separated. The aqueous layer is extracted with CH₂Cl₂.

• The combined organic layers are washed with brine, dried over anhydrous MgSO₄ or Na₂SO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash chromatography on silica gel to afford the Diels-Alder adduct. The diastereomeric ratio is determined by ¹H NMR spectroscopy or chiral HPLC analysis.

Auxiliary Cleavage

Evans' Oxazolidinone (to Carboxylic Acid): The adduct is dissolved in a mixture of tetrahydrofuran (B95107) and water. Lithium hydroxide (B78521) (LiOH) and hydrogen peroxide (H₂O₂) are added at 0 °C, and the mixture is stirred until the reaction is complete. The auxiliary is recovered by extraction, and the carboxylic acid is isolated after acidification.

Oppolzer's Camphorsultam (Reductive Cleavage to Alcohol): The adduct is treated with a reducing agent such as lithium aluminum hydride (LiAlH₄) in an ethereal solvent to yield the corresponding alcohol and the recovered auxiliary.

Pseudoephedrine Amide (to Carboxylic Acid): The amide is hydrolyzed under acidic or basic conditions to afford the carboxylic acid and the recovered pseudoephedrine.

Conclusion

While (+)-fenchyl alcohol and its analogs are readily available from the chiral pool, their application as chiral auxiliaries in the asymmetric Diels-Alder reaction generally leads to modest stereoselectivity. In contrast, Evans' oxazolidinones, Oppolzer's camphorsultam, and Myers' pseudoephedrine amides have demonstrated superior performance, consistently providing high to excellent levels of diastereoselectivity.

The choice of auxiliary will ultimately depend on several factors, including the desired stereochemical outcome, the scale of the reaction, the cost and availability of the auxiliary, and the ease of its attachment and removal. For applications demanding the highest levels of stereocontrol, Evans' oxazolidinones and Myers' pseudoephedrine amides represent the state-of-the-art. Oppolzer's camphorsultam offers a robust and reliable alternative. This guide provides the necessary data and procedural framework to assist researchers in making an informed decision for their specific synthetic challenges.

References

• 1. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 2. Asymmetric Diels–Alder reaction of 3-(acyloxy)acryloyl oxazolidinones: optically active synthesis of a high-affinity ligand for potent HIV-1 protease ... - RSC Advances (RSC Publishing) DOI:10.1039/C9RA10178K [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

literature review of the applications of (+)-fenchyl alcohol in total synthesis

Despite its presence in the chiral pool, a comprehensive review of the literature reveals a notable scarcity of applications for (+)-fenchyl alcohol as a chiral auxiliary in the total synthesis of complex natural products. While terpenes, in general, are a valuable source of chirality in asymmetric synthesis, (+)-fenchyl alcohol itself does not appear to be a widely adopted chiral controller for key stereoselective transformations in multi-step synthetic sequences.

Chiral auxiliaries are stereogenic compounds that are temporarily incorporated into a synthetic route to induce chirality in a substrate.[1] Terpene-derived auxiliaries, such as those based on camphor (B46023) and pinene, have found broader utility in this regard.[2] These auxiliaries often feature rigid bicyclic systems that provide a well-defined steric environment, enabling high levels of stereocontrol in reactions like Diels-Alder cycloadditions, aldol (B89426) reactions, and alkylations.[3][4]

A thorough search of the chemical literature for total syntheses employing (+)-fenchyl alcohol as a chiral auxiliary did not yield any specific examples of its application in the construction of complex natural products like prostaglandins, steroids, or other terpenes. While reviews on the use of the chiral pool, including various terpenes, in total synthesis are available, they do not highlight (+)-fenchyl alcohol as a significant contributor.[5]

One isolated study reported the use of a (+)-fenchol derivative in an asymmetric Ullmann coupling reaction to synthesize chiral biaryl diacids. However, this application does not fall within the scope of a multi-step total synthesis of a complex natural product and does not provide the extensive experimental data required for a comparative analysis.

The reasons for the apparent underutilization of (+)-fenchyl alcohol as a chiral auxiliary in total synthesis are not explicitly detailed in the literature but could be attributed to several factors. The steric hindrance provided by the fenchyl scaffold may not be optimal for inducing high levels of diastereoselectivity in common asymmetric reactions compared to more established auxiliaries. Furthermore, the development and popularization of highly effective and predictable chiral auxiliaries, such as Evans' oxazolidinones and Oppolzer's camphorsultams, may have overshadowed the exploration of less common terpene-derived auxiliaries like (+)-fenchyl alcohol.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Total Synthesis of Complex Terpenoids Employing Radical Cascade Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 5. Navigating the Chiral Pool in the Total Synthesis of Complex Terpene Natural Products - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for (+)-Fenchyl Alcohol: A Comprehensive Guide for Laboratory Professionals

The safe handling and disposal of laboratory chemicals are paramount to ensuring a secure research environment. This guide provides detailed, step-by-step procedures for the proper disposal of (+)-fenchyl alcohol, tailored for researchers, scientists, and professionals in drug development. Adherence to these guidelines is essential for operational safety and regulatory compliance.

Immediate Safety and Handling

Before handling (+)-fenchyl alcohol, it is crucial to be aware of its properties and potential hazards. While some safety data sheets (SDS) classify it as a non-hazardous substance[1], others identify it as a skin and eye irritant[2][3][4]. Therefore, exercising caution is recommended.

Personal Protective Equipment (PPE): Ensure the following PPE is worn at all times when handling (+)-fenchyl alcohol:

• Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2]

• Hand Protection: Chemically resistant gloves should be worn.[5]

• Skin and Body Protection: Wear flame-retardant antistatic protective clothing. An impervious lab coat is recommended to prevent skin contact.[5]

• Respiratory Protection: If working in an area with inadequate ventilation or with dusts, use a NIOSH (US) or CEN (EU) approved respirator.[5]

Always work in a well-ventilated area, and ensure that eyewash stations and safety showers are in close proximity to the workstation.[2]

Key Properties of (+)-Fenchyl Alcohol

Understanding the physical and chemical properties of a substance is fundamental to its safe handling and disposal.

Property	Value
Appearance	White Solid[2]
Odor	Camphor-like[2]
Molecular Formula	C₁₀H₁₈O[3]
Molecular Weight	154.25 g/mol [3][5]
Melting Point	39 - 45 °C / 102.2 - 113 °F[2][3]
Boiling Point	201 - 202 °C / 393.8 - 395.6 °F[2][3]
Flash Point	73 °C / 163.4 °F[2][3]

Emergency Procedures: Spills and Exposure

In the event of a spill or accidental exposure, immediate and appropriate action is critical.

Spill Containment and Cleanup:

• Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure adequate ventilation.[5][6]

• Eliminate Ignition Sources: Remove all sources of ignition, as vapors may form explosive mixtures with air upon intense heating.

• Containment: For spills, cover drains and contain the spillage.[5]

• Cleanup:

  • For solid spills, sweep up the material and place it into a suitable, closed container for disposal.[5] Avoid generating dust.[6]

  • For liquid spills (if melted), absorb with an inert material such as diatomite or universal binders.[6]

• Decontamination: Clean the affected area thoroughly. Surfaces and equipment can be decontaminated by scrubbing with alcohol.[6]

First Aid Measures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing contact lenses if present and easy to do.[2][3] If eye irritation persists, seek medical attention.[3]

• Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[2][3] If skin irritation occurs, get medical advice.[3] Remove and wash contaminated clothing before reuse.[3]

• Ingestion: Do NOT induce vomiting.[3][6] Clean the mouth with water and drink plenty of water afterward.[2] Seek medical attention if symptoms occur.[2]

• Inhalation: Move the person to fresh air. If breathing is difficult, provide respiratory support.[5][6]

Step-by-Step Disposal Protocol

The disposal of (+)-fenchyl alcohol must be conducted in accordance with all applicable local, regional, and national hazardous waste regulations.[2][7]

Step 1: Waste Characterization Chemical waste generators must determine whether a discarded chemical is classified as a hazardous waste.[2] Although (+)-fenchyl alcohol is not regulated for transport by DOT, TDG, IATA, or IMDG/IMO, its classification as a skin and eye irritant may qualify it as hazardous waste under local regulations.[2][4]

Step 2: Containerization

• Place waste (+)-fenchyl alcohol in a clearly labeled, sealed, and suitable container for disposal.[5]

• Do not mix with other waste streams unless compatibility is confirmed.

Step 3: Storage Pending Disposal

• Store the waste container in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[2]

• Keep the container tightly closed.[2]

Step 4: Arrange for Professional Disposal

• Contact your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal contractor to arrange for pickup and disposal.

• Provide the complete SDS to the waste disposal service.

• Disposal must be made according to official regulations.[4] Empty containers should be taken to an approved waste handling site for recycling or disposal.[7]

Disposal Decision Workflow

The following diagram illustrates the logical steps for the proper disposal of (+)-fenchyl alcohol.

Caption: Disposal workflow for (+)-fenchyl alcohol.

References

• 1. prod.adv-bio.com [prod.adv-bio.com]
• 2. fishersci.com [fishersci.com]
• 3. sds.metasci.ca [sds.metasci.ca]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. aurochemicals.com [aurochemicals.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. shop.perfumersapprentice.com [shop.perfumersapprentice.com]

Comprehensive Safety and Handling Guide for (+)-Fenchyl Alcohol

This guide provides essential safety protocols, personal protective equipment (PPE) requirements, and operational procedures for the safe handling and disposal of (+)-Fenchyl Alcohol (CAS No: 2217-02-9). Adherence to these guidelines is critical for ensuring personnel safety and maintaining a secure laboratory environment.

Hazard Identification

(+)-Fenchyl alcohol is a white, solid compound with a camphor-like odor.[1][2] It is classified as a hazardous chemical that causes skin irritation and serious eye irritation.[1][3][4] While some safety data sheets (SDS) may classify it as non-hazardous, it is imperative to follow stringent safety precautions due to its irritant properties.[5]

Personal Protective Equipment (PPE) Requirements

Appropriate engineering controls, such as adequate general and local exhaust ventilation, must be in place to minimize exposure.[4][6] Eyewash stations and safety showers should be readily accessible in the immediate work area.[1] The following table summarizes the mandatory PPE for handling (+)-fenchyl alcohol.

Protection Area	Required Equipment	Specifications and Best Practices
Eyes/Face	Safety glasses with side shields or safety goggles.[6]	Equipment must be approved under government standards such as NIOSH (US) or EN 166 (EU).[6] For significant splash risks, a full-face shield may be appropriate.[7]
Hands	Chemically resistant gloves.	Nitrile or rubber gloves are recommended.[6][8] Always inspect gloves before use and use proper glove removal technique (without touching the glove's outer surface) to avoid skin contact.[6] Dispose of contaminated gloves after use.[6]
Body	Laboratory coat.	For larger quantities or increased risk of exposure, impervious or flame-retardant antistatic protective clothing should be worn.[6] Immediately remove and launder any contaminated clothing before reuse.[3][4]
Respiratory	Not typically required with adequate ventilation.	If dust or aerosols are generated and ventilation is insufficient, use respiratory protection approved by NIOSH or equivalent agencies.[6][9]

Operational Workflow for Handling (+)-Fenchyl Alcohol

The following diagram outlines the standard procedure for working with, storing, and disposing of (+)-fenchyl alcohol safely.

Caption: Standard operating procedure for (+)-fenchyl alcohol.

Procedural Guidance and Disposal Plan

4.1. Pre-Use and Engineering Controls

• Review Safety Data Sheet (SDS): Before beginning work, thoroughly review the SDS for (+)-fenchyl alcohol.

• Ensure Proper Ventilation: Work should be conducted in a chemical fume hood or a well-ventilated area to keep airborne concentrations low.[4]

• Personal Protective Equipment (PPE): Don all required PPE as detailed in the table above before entering the work area.[10]

4.2. Step-by-Step Handling Protocol

• Avoid Contamination: Keep away from foodstuffs, beverages, and feed.[3]

• Transfer: When handling the solid, minimize dust generation.[4] Keep containers tightly closed when not in use.[6]

• Ignition Sources: Keep the chemical away from open flames, hot surfaces, and other sources of ignition.[1]

• Decontamination: After handling, wash hands and any exposed skin thoroughly with soap and water.[1][4]

4.3. Emergency and Spill Plan

• Eye Contact: Immediately rinse cautiously with water for at least 15 minutes.[1][4] Remove contact lenses if present and easy to do, and continue rinsing.[4] Seek medical attention if irritation persists.[4]

• Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[1] If skin irritation occurs, get medical advice.[4]

• Inhalation: Move the affected person to fresh air. If symptoms occur, seek medical attention.[9][11]

• Spill Cleanup: For a small spill, absorb with an inert material (e.g., sand, earth) and place it into a suitable, closed container for disposal.[6][9] Prevent the spill from entering drains or waterways.[6]

4.4. Storage and Disposal

• Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][9] The material is moisture-sensitive.[1]

• Waste Disposal: Chemical waste must be disposed of in accordance with all local, regional, and national regulations.[1][9] Do not allow the product to enter drains or surface water.[3][6] Contact a licensed professional waste disposal service to dispose of this material.

References

• 1. fishersci.com [fishersci.com]
• 2. Fenchol - Wikipedia [en.wikipedia.org]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. sds.metasci.ca [sds.metasci.ca]
• 5. prod.adv-bio.com [prod.adv-bio.com]
• 6. aurochemicals.com [aurochemicals.com]
• 7. Discover the Various Types of PPE for Optimal Chemical Safety [northindustrial.net]
• 8. store.safety-kleen.com [store.safety-kleen.com]
• 9. chemicalbull.com [chemicalbull.com]
• 10. Fenchyl Alcohol (1632-73-1) | Global Supplier Of Chemicals [chemicalbull.com]
• 11. file.medchemexpress.com [file.medchemexpress.com]